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  • Product: Amphotericin B, methyl ester, hydrochloride
  • CAS: 35375-29-2

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Core Mechanism of Action of Amphotericin B Methyl Ester Hydrochloride

This guide provides a comprehensive technical overview of the mechanism of action of Amphotericin B methyl ester hydrochloride (AME HCl), a key derivative of the potent polyene antifungal agent, Amphotericin B (AmB). Tai...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of the mechanism of action of Amphotericin B methyl ester hydrochloride (AME HCl), a key derivative of the potent polyene antifungal agent, Amphotericin B (AmB). Tailored for researchers, scientists, and drug development professionals, this document synthesizes established principles with nuanced experimental insights to deliver an authoritative resource on the core fungicidal activities of this important compound.

Executive Summary: Differentiating AME HCl from its Parent Compound

Amphotericin B, a cornerstone in the treatment of severe systemic fungal infections for decades, exerts its potent fungicidal effect primarily through its interaction with ergosterol, a critical component of the fungal cell membrane.[1][2][3] This interaction leads to the formation of transmembrane pores, causing a cascade of events that culminates in cell death.[4][5][6] However, the clinical utility of Amphotericin B is often limited by its significant toxicity, particularly nephrotoxicity, which stems from its interaction with cholesterol in mammalian cell membranes.[1][2][7]

Amphotericin B methyl ester (AME) was developed as a water-soluble derivative to mitigate the toxicity of the parent compound.[8][9][10] The key structural modification in AME is the esterification of the C16 carboxyl group to a methyl ester. This guide will dissect the mechanistic implications of this chemical modification, exploring how it influences the compound's interaction with fungal membranes and its overall antifungal and toxicological profile. While AME demonstrates a broad spectrum of antifungal activity, it is generally observed to be slightly less potent than Amphotericin B.[8][9][11][12]

The Dual-Pronged Mechanism of Action: A Synthesis of Membrane Disruption and Oxidative Assault

The antifungal efficacy of Amphotericin B and its derivatives is not attributed to a single mode of action but rather a synergistic combination of direct membrane permeabilization and the induction of lethal oxidative stress.

Primary Mechanism: Ergosterol-Dependent Pore Formation

The principal mechanism of action for polyene antibiotics is the formation of ion-permeable channels within the fungal cell membrane.[1][2][13][14] This process is contingent upon the presence of ergosterol and can be broken down into the following key steps:

  • Binding to Ergosterol: Amphotericin B exhibits a high affinity for ergosterol, the primary sterol in fungal cell membranes.[1] This selective binding is the basis for its targeted toxicity towards fungi over mammalian cells, which contain cholesterol.[2]

  • Self-Assembly into Transmembrane Channels: Upon binding to ergosterol, multiple Amphotericin B molecules self-assemble into a "barrel-stave" like pore structure that spans the lipid bilayer.[4][5] The hydrophobic polyene portion of the molecule aligns with the lipid acyl chains, while the hydrophilic polyhydroxyl region forms the aqueous interior of the channel.

  • Disruption of Ion Homeostasis: These pores create a pathway for the rapid leakage of monovalent cations, primarily K+ and Na+, as well as H+, from the fungal cell.[2][6] This efflux of essential ions leads to membrane depolarization and a disruption of the electrochemical gradient necessary for vital cellular processes.

  • Cellular Demise: The sustained loss of intracellular components and the inability to maintain membrane potential ultimately result in fungal cell death.[1]

The esterification of the carboxyl group in AME is a critical modification. While the core interaction with ergosterol remains, the alteration of the molecule's charge and polarity at a key position can influence the kinetics and stability of pore formation. It has been suggested that modifications to the carboxylic group can significantly impact the pharmacological properties of polyenes.[15]

Experimental Elucidation of the Mechanism of Action

A variety of sophisticated biophysical and cell-based assays are employed to investigate the intricate mechanisms of polyene antibiotics.

Planar Lipid Bilayer Electrophysiology

This technique provides a powerful in vitro system to directly study the formation and properties of ion channels in a controlled environment.

Methodology:

  • Bilayer Formation: A planar lipid bilayer, typically composed of a mixture of phospholipids and ergosterol, is formed across a small aperture separating two aqueous compartments.

  • Drug Application: Amphotericin B or AME is added to one or both compartments.

  • Electrophysiological Recording: The electrical current across the bilayer is measured using sensitive amplifiers. The formation of individual ion channels is observed as discrete, stepwise increases in conductance.[16]

  • Data Analysis: The conductance, ion selectivity, and open/closed kinetics of the channels can be characterized to understand the biophysical properties of the pores formed by the drug.[17]

Causality in Experimental Design: The choice of lipid composition is paramount. Comparing channel formation in ergosterol-containing versus cholesterol-containing bilayers provides direct evidence for the sterol-dependent nature of the drug's action and its selectivity.

Diagram: Experimental Workflow for Planar Lipid Bilayer Analysis

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_lipids Prepare Lipid Solution (Phospholipids + Sterol) form_bilayer Form Planar Lipid Bilayer prep_lipids->form_bilayer prep_drug Prepare Drug Solution (AME HCl) add_drug Add AME HCl to Aqueous Compartment prep_drug->add_drug form_bilayer->add_drug record Record Transmembrane Current add_drug->record analyze_channels Analyze Single-Channel Conductance record->analyze_channels determine_props Determine Ion Selectivity & Kinetics analyze_channels->determine_props G start Start prep_protoplasts Prepare Fungal Protoplasts start->prep_protoplasts end End form_seal Form Giga-seal with Patch Pipette prep_protoplasts->form_seal establish_config Establish Recording Configuration form_seal->establish_config record_baseline Record Baseline Currents establish_config->record_baseline apply_ame Apply AME HCl record_baseline->apply_ame record_response Record Current Response apply_ame->record_response analyze_data Analyze Data record_response->analyze_data analyze_data->end

Caption: Logical progression of a patch-clamp experiment to assess AME HCl effects.

Secondary Mechanism: Induction of Oxidative Stress

Beyond direct membrane disruption, Amphotericin B and its derivatives induce the production of reactive oxygen species (ROS) within the fungal cell, leading to oxidative damage and contributing significantly to its lethal effects. [18][19][20][21]This oxidative burst is considered a key component of the fungicidal, as opposed to fungistatic, action of the drug.

Experimental Protocol: Detection of Intracellular ROS

The generation of intracellular ROS can be quantified using fluorescent probes. A commonly used probe is 2',7'-dichlorofluorescein diacetate (DCFH-DA).

Methodology:

  • Fungal Culture: Grow the fungal strain of interest to the desired growth phase.

  • Loading with DCFH-DA: Incubate the fungal cells with DCFH-DA. This non-fluorescent compound is cell-permeable and is deacetylated by intracellular esterases to the non-fluorescent 2',7'-dichlorofluorescin (DCFH).

  • Treatment with AME HCl: Expose the loaded cells to various concentrations of AME HCl.

  • ROS-Mediated Oxidation: In the presence of intracellular ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF). [22][23][24]5. Quantification: The fluorescence intensity, which is proportional to the amount of ROS produced, can be measured using a fluorescence microplate reader, flow cytometry, or fluorescence microscopy. [25][26] Expert Insight: It is crucial to include appropriate controls, such as untreated cells and cells treated with a known ROS inducer (e.g., hydrogen peroxide), to validate the assay and accurately interpret the results.

ParameterAmphotericin BAmphotericin B Methyl Ester HCl
Primary Target ErgosterolErgosterol
Primary Mechanism Pore FormationPore Formation
Secondary Mechanism ROS InductionROS Induction
Water Solubility PoorHigh [8][9]
Relative Potency HigherSlightly Lower [8][11][12]
Key Structural Diff. C16 Carboxylic AcidC16 Methyl Ester

Table 1: Comparative Properties of Amphotericin B and its Methyl Ester Derivative.

Conclusion: A Multifaceted Antifungal Agent

The mechanism of action of Amphotericin B methyl ester hydrochloride is a complex interplay between direct physical damage to the fungal cell membrane and the induction of a lethal intracellular oxidative burst. While the core mechanism of ergosterol-dependent pore formation is conserved from its parent compound, the esterification of the carboxyl group modifies its physicochemical properties, impacting its solubility and potentially the dynamics of its interaction with the fungal membrane. A thorough understanding of these multifaceted mechanisms, elucidated through rigorous experimental approaches, is essential for the rational design of new antifungal therapies with improved efficacy and reduced toxicity.

References

  • Howarth, W. R., Tewari, R. P., & Solotorovsky, M. (1975). Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester. Antimicrobial Agents and Chemotherapy, 7(1), 58–63. [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Amphotericin B?[Link]

  • Howarth, W. R., Tewari, R. P., & Solotorovsky, M. (1975). Comparative in vitro antifungal activity of amphotericin B and amphotericin B methyl ester. Antimicrobial Agents and Chemotherapy, 7(1), 58–63. [Link]

  • Ostroumova, O. S., Efimova, S. S., Chulkov, E. V., Schagina, L. V., & Gasanov, S. E. (2014). Investigation of Channel-Forming Activity of Polyene Macrolide Antibiotics in Planar Lipid Bilayers in the Presence of Dipole Modifiers. Acta Naturae, 6(3), 69–79. [Link]

  • Wikipedia. (n.d.). Amphotericin B. Retrieved February 15, 2024, from [Link]

  • American Society for Microbiology. (1975). Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester. Antimicrobial Agents and Chemotherapy, 7(1), 58-63. [Link]

  • Sokol-Anderson, M. L., Brajtburg, J., & Medoff, G. (1986). Amphotericin B-Induced Oxidative Damage and Killing of Candida albicans. The Journal of Infectious Diseases, 154(1), 76–83. [Link]

  • Sokol-Anderson, M. L., Brajtburg, J., & Medoff, G. (1986). Amphotericin B-induced oxidative damage and killing of Candida albicans. The Journal of infectious diseases, 154(1), 76–83. [Link]

  • Bannatyne, R. M., & Cheung, R. (1977). Comparative susceptibility of Candida albicans to amphotericin B and amphotericin B methyl ester. Antimicrobial agents and chemotherapy, 12(4), 449–450. [Link]

  • Gmaj, P., Giebisch, G., & Boron, W. F. (1997). Characterization of the effects of amphotericin B on ion channels in MDCK cells using the patch-clamp technique. The Journal of membrane biology, 159(2), 147–159. [Link]

  • Gagoś, M., & Arczewska, M. (2024). How Does the Antibiotic Amphotericin B Enter Membranes and What Does It Do There?. International Journal of Molecular Sciences, 25(9), 4734. [Link]

  • Aerts, A. M., François, I. E., & Cammue, B. P. (2014). Increasing the Fungicidal Action of Amphotericin B by Inhibiting the Nitric Oxide-Dependent Tolerance Pathway. Oxidative medicine and cellular longevity, 2014, 289042. [Link]

  • Gagoś, M., & Arczewska, M. (2024). How Does the Antibiotic Amphotericin B Enter Membranes and What Does It Do There?. International journal of molecular sciences, 25(9), 4734. [Link]

  • Howarth, W. R., Tewari, R. P., & Solotorovsky, M. (1975). Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester. Antimicrobial Agents and Chemotherapy, 7(1), 58-63. [Link]

  • Finkelstein, A., & Holz, R. (1973). The Interaction of Polyene Antibiotics with Thin Lipid Membranes. The Journal of general physiology, 61(4), 479–503. [Link]

  • Butts, C. A., & Garcia-Effron, G. (2016). The Role of Signaling via Aqueous Pore Formation in Resistance Responses to Amphotericin B. Antimicrobial agents and chemotherapy, 60(11), 6446–6454. [Link]

  • Shekhova, E., Shemet, D., & Shmanai, V. (2017). Induction of Mitochondrial Reactive Oxygen Species Production by Itraconazole, Terbinafine, and Amphotericin B as a Mode of Action against Aspergillus fumigatus. Antimicrobial agents and chemotherapy, 61(11), e00999-17. [Link]

  • Efimova, S. S., Tevyashova, A. N., Olsufyeva, E. N., Bykov, E. E., & Ostroumova, O. S. (2017). Pore-forming activity of new conjugate antibiotics based on amphotericin B. PloS one, 12(11), e0188573. [Link]

  • Grudzinski, W., Sagan, J., Gagos, M., & Gruszecki, W. I. (2021). Polyene Antibiotics Physical Chemistry and Their Effect on Lipid Membranes; Impacting Biological Processes and Medical Applications. Membranes, 11(11), 869. [Link]

  • Samedova, A. A., & Ostroumova, O. S. (2019). The Properties and Clinical use of Polyene Antibiotics. Journal of Pharmaceutical Research International, 1-11. [Link]

  • Finkelstein, A., & Holz, R. (1973). The interaction of polyene antibiotics with thin lipid membranes. The Journal of general physiology, 61(4), 479–503. [Link]

  • Kyriakidis, I., Tragiannidis, A., & Groll, A. H. (2024). Amphotericin B. In StatPearls. StatPearls Publishing. [Link]

  • Mesa-Arango, A. C., Scorzoni, L., & Zaragoza, O. (2012). It only takes one to do many jobs: Amphotericin B as antifungal and immunomodulatory drug. Frontiers in microbiology, 3, 286. [Link]

  • Ferreira, M., Pires, C., & Ribeiro, A. (2022). Synthesis and Biological Evaluation of Amphotericin B Formulations Based on Organic Salts and Ionic Liquids against Leishmania infantum. Molecules, 27(24), 8998. [Link]

  • BMG Labtech. (n.d.). DCFH-DA assay for ROS in Aspergillus fumigatus. Retrieved February 15, 2024, from [Link]

  • Tevyashova, A. N., Olsufyeva, E. N., & Preobrazhenskaya, M. N. (2013). Synthesis and Biological Evaluation of Amphotericin B Derivatives. ChemInform, 44(32), no-no. [Link]

  • Szpilman, A. M., Cereghetti, D. M., & Manthorpe, J. M. (2009). Synthesis and Biophysical Studies on 35‐Deoxy Amphotericin B Methyl Ester. Chemistry–A European Journal, 15(28), 7117-7128. [Link]

  • Petkov, G. V. (2014). Amphotericin-B Mediated Perforated Patch-Clamp Analysis: An Electrophysiological Technique to Study Ionic Currents in Urinary Bladder Cells. Journal of visualized experiments : JoVE, (89), 51737. [Link]

  • Gray, K. C., Palacios, D. S., & Dailey, I. (2012). Synthesis-enabled functional group deletions reveal key underpinnings of amphotericin B ion channel and antifungal activities. Proceedings of the National Academy of Sciences of the United States of America, 109(7), 2234–2239. [Link]

  • Rae, J., Cooper, K., Gates, P., & Watsky, M. (1991). Low access resistance perforated patch recordings using amphotericin B. Journal of neuroscience methods, 37(1), 15–26. [Link]

  • da Silva, P. M., & de Freitas, T. S. (2021). Oxidative stress assay by ROS detection. Images of filamentous fungi... ResearchGate. [Link]

  • Falkowski, J., & Borowski, E. (1979). Amphotericin B O-methyl oxime. Synthesis and biological properties. The Journal of antibiotics, 32(10), 1090–1092. [Link]

  • Wasylnka, J. A., & Moore, M. M. (2002). Fluorescence Analysis of Reactive Oxygen Species (ROS) Generated by Six Isolates of Aspergillus fumigatus. Photonics. [Link]

  • Umeyama, T., & Inukai, T. (2022). Intracellular production of reactive oxygen species and a DAF-FM-related compound in Aspergillus fumigatus in response to antifungal agent exposure. Scientific reports, 12(1), 13532. [Link]

  • Al-dossary, A. A. (2020). Amphotericin B, the Wonder of Today's Pharmacology Science: Persisting Usage for More Than Seven Decades. Medical Science, 24(104), 1838-1845. [Link]

  • Selyanko, A. A., & Sim, J. A. (2009). Whole-Cell Recording Using the Perforated Patch Clamp Technique. ResearchGate. [Link]

  • Egan, M. J., Wang, Z. Y., & Jones, M. A. (2007). Generation of reactive oxygen species by fungal NADPH oxidases is required for rice blast disease. Proceedings of the National Academy of Sciences of the United States of America, 104(28), 11772–11777. [Link]

  • Finkel, A., Wible, B., & D'Arcangelo, J. (2006). Population patch clamp electrophysiology: a breakthrough technology for ion channel screening. Molecular Omics, 2(3), 164-173. [Link]

  • RANGE. (n.d.). Establishing an Extraction Protocol for Amphotericin B from Human Plasma. Retrieved February 15, 2024, from [Link]

  • Clark, J. M., Whitney, R. R., & Olsen, S. J. (1991). Amphotericin B lipid complex therapy of experimental fungal infections in mice. Antimicrobial agents and chemotherapy, 35(4), 615–621. [Link]

  • Bhattacharya, S., & Brown, A. J. P. (2026). Emerging evidence for a multitude of mechanisms and factors that determine amphotericin B resistance in pathogenic fungi. Current Research in Microbial Sciences, 9, 100168. [Link]

  • Vitsupakorn, S. (2023, October 4). In Vitro Synergy of Amphotericin B and Flucytosine Against Talaromyces Marneffei [Video]. YouTube. [Link]

  • Brajtburg, J., Powderly, W. G., Kobayashi, G. S., & Medoff, G. (1990). Amphotericin B: current understanding of mechanisms of action. Antimicrobial agents and chemotherapy, 34(2), 183–188. [Link]

Sources

Exploratory

Chemical Architecture and Functional Implications of Amphotericin B Methyl Ester Hydrochloride

Executive Technical Summary Amphotericin B Methyl Ester (AME) represents a pivotal yet cautionary chapter in polyene antifungal chemistry. Developed to overcome the notoriously poor aqueous solubility of the parent compo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Technical Summary

Amphotericin B Methyl Ester (AME) represents a pivotal yet cautionary chapter in polyene antifungal chemistry. Developed to overcome the notoriously poor aqueous solubility of the parent compound, Amphotericin B (AmB), the methyl ester derivative successfully disrupts the zwitterionic character of the parent molecule, resulting in a cationic species (as the hydrochloride salt) with vastly improved water solubility.[1][2]

While AME retains potent ergosterol-binding capacity and antifungal efficacy, its development was halted due to a distinct and severe neurotoxic profile: leukoencephalopathy .[2] Unlike the nephrotoxicity associated with AmB (driven by renal vasoconstriction and tubular damage), AME induces diffuse white matter degeneration in the central nervous system.[1][2]

This guide details the structural synthesis, physicochemical properties, and analytical characterization of AME Hydrochloride, serving as a reference for researchers investigating polyene structure-activity relationships (SAR).[1][2]

Molecular Architecture

The structural transition from AmB to AME Hydrochloride involves a specific modification at the C16 carboxyl group and the protonation of the mycosamine nitrogen.

Structural Hierarchy[1][2]
  • Parent Scaffold: Heptaene macrolide (7 conjugated double bonds).

  • Hydrophilic Domain: Polyol chain (C1-C15) containing multiple hydroxyl groups.[1]

  • Ionic Headgroup Modification:

    • AmB (Parent): Zwitterionic at physiological pH (C16 Carboxyl

      
       / Mycosamine Amine 
      
      
      
      ).[1]
    • AME (Base): Non-zwitterionic. C16 is a methyl ester (

      
      ).[1]
      
    • AME-HCl (Salt): Cationic.[1] C16 is

      
      ; Mycosamine is 
      
      
      
      .[2]
Chemical Formula & Mass[1][2][3]
  • Molecular Formula:

    
    [1]
    
  • Molecular Weight (Base): ~938.11 g/mol [1]

  • Molecular Weight (Salt): ~974.57 g/mol [1]

Structural Visualization

The following diagram illustrates the functional decomposition of the molecule.

AME_Structure AmB_Core Amphotericin B Core (Heptaene Macrolide) Region_Polyene Hydrophobic Face (Ergosterol Binding) AmB_Core->Region_Polyene Region_Polyol Hydrophilic Face (Pore Lining) AmB_Core->Region_Polyol Mycosamine Mycosamine Sugar (C19 Glycosidic Link) AmB_Core->Mycosamine Mod_C16 C16 Modification Carboxyl -> Methyl Ester (Removes - charge) AmB_Core->Mod_C16 Esterification Mod_Amine Amine Salt (-NH3+ Cl-) (Retains + charge) Mycosamine->Mod_Amine HCl Salt Formation Solubility Net Result: Water Soluble Cation Mod_C16->Solubility Increases Lipophilicity (Local) Mod_Amine->Solubility High Aqueous Solubility (Global)

Figure 1: Structural decomposition of AME-HCl highlighting the C16 esterification and amine salt formation.[1][2]

Synthesis & Preparation Protocol

Safety Warning: The synthesis involves Diazomethane , a yellow gas that is explosive, highly toxic, and a potent allergen.[1][2] All operations must be performed in a dedicated fume hood with blast shields and polished glassware (no scratches).

Synthesis Strategy

The most reliable route for high-purity AME is the reaction of AmB with diazomethane. While methanolic HCl can be used, it often leads to degradation products or anomerization of the sugar.[2]

Step-by-Step Protocol (Diazomethane Route)
  • Solubilization:

    • Dissolve 1.0 g of Amphotericin B (commercial grade) in 10 mL of Dimethyl Sulfoxide (DMSO) .

    • Note: AmB is insoluble in most solvents; DMSO is required to disrupt the intermolecular hydrogen bonding.

    • Add 2 mL of Methanol (MeOH) to facilitate the reaction.

  • Esterification:

    • Generate Diazomethane (

      
      ) in situ or distill as an ether solution (using a Diazald kit).[1]
      
    • Cool the AmB solution to 0°C.

    • Add the Diazomethane/Ether solution dropwise with stirring.

    • Endpoint: The reaction is rapid. Monitor by TLC (Silica; CHCl3:MeOH:H2O 10:6:1).[1] The disappearance of the baseline spot (AmB) and appearance of a higher Rf spot (AME) indicates completion.[1]

  • Precipitation & Purification:

    • Quench excess diazomethane with a few drops of acetic acid (until gas evolution ceases).

    • Pour the reaction mixture into 100 mL of cold Diethyl Ether.

    • The AME base will precipitate as a yellow solid. Centrifuge and wash 3x with ether to remove DMSO.

  • Hydrochloride Salt Formation:

    • Resuspend the AME base in a minimal volume of Methanol.

    • Add 1 equivalent of 0.1 N HCl (in MeOH) dropwise.

    • Precipitate again with excess Diethyl Ether.

    • Vacuum dry the yellow powder.

Synthesis Workflow Diagram

Synthesis_Flow Start Crude Amphotericin B Step1 Dissolve in DMSO/MeOH (Disrupt Aggregates) Start->Step1 Step2 Add Diazomethane (CH2N2) (0°C, Ether solution) Step1->Step2 Step3 Quench (Acetic Acid) & Precipitate (Ether) Step2->Step3 Methylation Step4 Resuspend in MeOH Add 1 eq. HCl Step3->Step4 Salt Formation Final AME Hydrochloride (Yellow Precipitate) Step4->Final

Figure 2: Synthesis workflow for Amphotericin B Methyl Ester Hydrochloride via the Diazomethane route.

Physicochemical Properties

The esterification radically alters the solubility profile while maintaining the spectroscopic signature of the polyene chromophore.

PropertyAmphotericin B (Parent)AME HydrochlorideImplication
Charge (pH 7.4) Zwitterionic (Net 0)Cationic (Net +1)AME binds avidly to anionic lipids.[1][2]
Water Solubility < 0.001 mg/mL (Insoluble)> 50 mg/mL (High)AME does not require deoxycholate detergents.[1]
pKa Values ~5.7 (COOH), ~10.0 (NH2)~10.0 (NH2 only)Loss of acidic pKa prevents zwitterion formation.[1]
UV-Vis Maxima 365, 385, 408 nm365, 385, 408 nmChromophore is unaffected by C16 modification.[1][2]
Stability High in solid stateSusceptible to hydrolysisEster bond can hydrolyze back to AmB in basic pH.

Structure-Activity Relationship (SAR) & Toxicity

This section addresses the "why" behind the molecule's failure in clinical development.

Mechanism of Action

Like the parent compound, AME binds to ergosterol in fungal membranes.[2] The polyene chain interacts with the sterol, while the polyol chain lines a water-filled pore, causing leakage of


 and cell death.[1][2]
  • Efficacy: AME retains full antifungal potency compared to AmB.

The Toxicity Shift: Leukoencephalopathy

While AME reduces nephrotoxicity (likely due to altered renal clearance and lack of precipitation in tubules), it introduces a fatal neurotoxicity.[1][2]

  • Pathology: Progressive multifocal leukoencephalopathy (white matter destruction).

  • Mechanism: The cationic nature (Net +1) of AME-HCl allows it to interact differently with mammalian lipids compared to the zwitterionic AmB. It is hypothesized that AME may bind to myelin-specific lipids or cross the Blood-Brain Barrier (BBB) more efficiently, leading to oligodendrocyte death.[1][2]

  • Clinical Consequence: Severe neurological dysfunction (tremors, ataxia, dementia) observed in human trials and canine models [1, 3].[1][2]

Analytical Validation

To confirm the identity and purity of synthesized AME-HCl, the following protocols are standard.

HPLC Method[2]
  • Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).[1][2]

  • Mobile Phase:

    • A: 10 mM EDTA in Water (pH 7.5).

    • B: Acetonitrile.

    • Gradient: 30% B to 70% B over 20 mins.

  • Detection: UV at 405 nm.

  • Retention Time: AME elutes later than AmB due to the increased lipophilicity of the methyl ester group masking the polar carboxylate.

Mass Spectrometry (ESI-MS)
  • AmB:

    
    [1]
    
  • AME:

    
    [1]
    
  • Validation: Look for the +14 Da shift corresponding to the

    
     addition.
    

References

  • Ellis, W. G., et al. (1982).[1][2] Neurotoxicity of amphotericin B methyl ester in dogs.[3][4] PubMed. Link

  • Bonner, D. P., et al. (1975).[1][2][5] Stability studies with amphotericin B and amphotericin B methyl ester.[5][6][7] The Journal of Antibiotics.[5][7] Link

  • Ellis, W. G., et al. (1982).[1][2] Leukoencephalopathy in patients treated with amphotericin B methyl ester.[3] The Journal of Infectious Diseases.[3][7] Link

  • PubChem. (2025). Amphotericin B methyl ester - Compound Summary. National Library of Medicine. Link

  • Keim, G. R., et al. (1973).[1][2][7] Amphotericin B Methyl Ester Hydrochloride and Amphotericin B: Comparative Acute Toxicity.[7] Science.[7] Link

Sources

Foundational

The Antifungal Spectrum of Amphotericin B Methyl Ester Derivatives: A Comprehensive Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Amphotericin B (AmB) has long been revered as a "gold standard" polyene antibiotic for treating severe systemic fungal...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Amphotericin B (AmB) has long been revered as a "gold standard" polyene antibiotic for treating severe systemic fungal infections, largely due to its broad spectrum of activity and fungicidal nature.[1][2][3] However, its clinical utility is significantly hampered by substantial nephrotoxicity and poor aqueous solubility, which complicates administration.[3][4] This guide delves into the development and antifungal profile of Amphotericin B methyl ester (AME), a pivotal semi-synthetic derivative engineered to enhance water solubility and potentially mitigate the toxicity of the parent compound.[4][5][6] We will explore the nuanced differences in its mechanism of action, provide a detailed analysis of its in vitro activity against a wide range of pathogenic fungi, discuss structure-activity relationships, and outline the experimental protocols essential for its evaluation. This document is intended to serve as a critical resource for professionals engaged in the discovery and development of next-generation antifungal agents.

The Rationale for Derivatization: From Amphotericin B to its Methyl Ester

The therapeutic paradox of Amphotericin B is its potent efficacy versus its severe side effects. The primary driver for creating derivatives like AME was to chemically modify the AmB molecule to improve its physicochemical properties without compromising its antifungal core. The esterification of the C-16 carboxyl group to a methyl ester transforms the zwitterionic and poorly soluble AmB into a water-soluble salt.[4][5][6] This fundamental change was hypothesized to alter the drug's aggregation properties, which are linked to host cell toxicity, thereby creating a more favorable therapeutic window.

Mechanism of Action: An Enduring Legacy

The antifungal activity of AME derivatives is rooted in the well-established mechanism of the parent AmB molecule. The primary mode of action involves a high-affinity interaction with ergosterol, the principal sterol in the fungal cell membrane.[2][3][7][8]

Primary Mechanism: Pore Formation

  • Ergosterol Binding: The hydrophobic polyene chain of the AME molecule selectively binds to ergosterol within the fungal cell membrane. This affinity is significantly higher for ergosterol than for cholesterol, the predominant sterol in mammalian cell membranes, which forms the basis of its selective toxicity.[2][8]

  • Channel Assembly: Upon binding, multiple AME-ergosterol complexes self-assemble to form transmembrane pores or channels.[8][9]

  • Ion Leakage: These channels disrupt the membrane's integrity, leading to the rapid leakage of essential monovalent ions (K+, Na+) and other small cellular components, ultimately causing fungal cell death.[2][3][8]

Secondary Mechanism: Oxidative Damage Beyond pore formation, evidence suggests that AmB and its derivatives also induce oxidative stress within the fungal cell.[2][10][11] This can lead to the production of reactive oxygen species (ROS), causing damage to vital cellular components like proteins and DNA, and contributing to the overall fungicidal effect.[11][12]

AME_Mechanism_of_Action Figure 1: Mechanism of Action of AME Derivatives cluster_membrane Fungal Cell Membrane cluster_extracellular Extracellular Space cluster_intracellular Fungal Cytoplasm ergosterol Ergosterol pore 2. Forms Transmembrane Pore ergosterol->pore membrane_lipids Phospholipids ame Amphotericin B Methyl Ester (AME) ame->ergosterol 1. Binds to Ergosterol ros Reactive Oxygen Species (ROS) ame->ros 4. Induces Oxidative Stress ame->pore ions K+ Na+ ions->pore 3. Ion Leakage cell_death Fungal Cell Death ros->cell_death Oxidative Damage pore->ions pore->cell_death Loss of Homeostasis

Caption: AME binds to ergosterol, forming pores and inducing oxidative stress.

In-Depth Antifungal Spectrum of Amphotericin B Methyl Ester

Extensive in vitro studies have demonstrated that AME possesses a wide spectrum of antifungal activity, paralleling that of its parent compound. However, a consistent observation is that the activity of AME is often slightly lower than that of AmB.[5][6][13] The key advantage of AME remains its enhanced water solubility, which facilitates its use in experimental and clinical evaluations.[4][5][6]

Activity Against Yeast-Like Fungi

AME is generally highly effective against most pathogenic yeasts. The majority of yeast cells are killed at concentrations of 1 µg/mL or less.[5][6][14]

  • Candida Species: AME demonstrates significant activity against clinically relevant Candida species, including C. albicans and C. tropicalis.[4] However, for some strains, AmB may be inhibitory and fungicidal at slightly lower concentrations.[4][13]

  • Cryptococcus neoformans: AME is active against this encapsulated yeast, a critical pathogen in immunocompromised patients.[13][15]

  • Torulopsis glabrata (now Candida glabrata): Studies show that while AME is effective, AmB is statistically more active for both inhibiting and killing T. glabrata.[13]

  • Sporothrix schenckii: The yeast phase of this dimorphic fungus exhibits higher resistance to both AME and AmB compared to other yeasts, with a minimal fungicidal concentration (MFC) ranging from 5 to 10 µg/mL.[5][6][14]

Activity Against Molds (Filamentous Fungi)

AME retains broad activity against a variety of molds, though higher concentrations are often required for fungicidal action compared to yeasts.

  • Aspergillus Species: AME inhibits the growth of Aspergillus species, but at concentrations of 1 to 5 µg/mL, whereas the parent AmB is often effective at 0.5 µg/mL.[4]

  • Dermatophytes, Phycomycetes, and Dematiaceous Fungi: These groups of fungi are generally well-inhibited by AME. However, achieving complete fungicidal action can require concentrations as high as 50 µg/mL.[5][6]

Activity Against Dimorphic Fungi

The susceptibility of dimorphic fungi can vary significantly between their yeast and mycelial forms.

  • Filamentous Forms: The filamentous forms of Sporothrix schenckii and Oidiodendron kalrai are notably more resistant to both AME and AmB than other dimorphic fungi. MFCs have been reported at 10 µg/mL for S. schenckii and 50 µg/mL for O. kalrai.[5][6]

Comparative In Vitro Susceptibility Data

The following table summarizes the comparative minimum inhibitory and fungicidal concentrations (MIC/MFC) for AME and its parent compound, AmB, against various fungal classes, compiled from published studies.

Fungal Group/SpeciesAmphotericin B (AmB) (µg/mL)Amphotericin B Methyl Ester (AME) (µg/mL)Reference(s)
Yeasts (General) ≤ 1.0 (Fungicidal)≤ 1.0 (Fungicidal)[5][6][14]
Candida albicans0.5 - 1.00.5 - 1.0[4][13]
Candida tropicalis0.51.0[4]
Cryptococcus neoformansSimilar to AMESimilar to AmB[13][15]
Sporothrix schenckii (Yeast)5.0 - 10.0 (Fungicidal)5.0 - 10.0 (Fungicidal)[5][6]
Molds
Aspergillus spp.0.5 (Inhibitory)1.0 - 5.0 (Inhibitory)[4]
Dermatophytes/PhycomycetesUp to 50 (Fungicidal)Up to 50 (Fungicidal)[5][6]
Dimorphic Fungi (Mycelial)
Sporothrix schenckii10.0 (Fungicidal)10.0 (Fungicidal)[5][6]
Oidiodendron kalrai>10.0 (Fungicidal)50.0 (Fungicidal)[5][6]

Note: Values are generalized ranges from cited literature and can vary based on specific strains and testing methodologies.

Structure-Activity Insights and Future Derivatives

The development of AME provided crucial insights into the structure-activity relationship (SAR) of polyenes.

  • C-16 Carboxyl Group: Modifying this group to a methyl ester does not significantly alter the intrinsic in vitro antifungal activity.[1] This suggests that the free carboxyl is not essential for ergosterol binding or pore formation. Crucially, the absence of this free carboxyl group may favor differentiation between ergosterol and cholesterol, a property hypothesized to reduce host toxicity.[16]

  • Mycosamine Amino Group: The positively charged amino group on the mycosamine sugar is indispensable for biological activity.[16] Its interaction is critical for the binding to sterols that precedes both membrane permeabilization and sterol sequestration.[17]

  • Future Directions: The foundational work on AME has paved the way for next-generation derivatives. Current research focuses on strategies like bisamidation (modifying both the C-16 carboxyl and C-3' amino groups) to suppress the self-aggregation linked to toxicity while maintaining or even enhancing antifungal efficacy.[18]

Mechanisms of Fungal Resistance

While resistance to polyenes is uncommon, it is a documented phenomenon.[3][19] Understanding these mechanisms is critical for stewardship and the development of resilient antifungals.

  • Alteration of Membrane Sterols: The most common resistance mechanism involves a quantitative or qualitative change in the cell membrane's sterol content.[19][20] Fungal isolates may decrease their total ergosterol content or accumulate different sterol precursors that have a lower binding affinity for AME. This is often linked to mutations in genes within the ergosterol biosynthesis pathway, such as ERG3 and ERG6.[19]

  • Membrane Fluidity and Oxidative Stress Defense: Other reported mechanisms include changes in membrane fluidity that may hinder drug insertion and an upregulation of cellular defenses against oxidative damage, counteracting the secondary killing mechanism of polyenes.[21]

Key Experimental Protocol: Broth Microdilution for MIC Determination

The determination of the Minimum Inhibitory Concentration (MIC) is the cornerstone of evaluating the antifungal spectrum of any new compound. The broth microdilution method, standardized by organizations like the Clinical and Laboratory Standards Institute (CLSI), is the most common and reproducible technique.

Step-by-Step Methodology
  • Preparation of Antifungal Stock: Dissolve the AME derivative in a suitable solvent (e.g., DMSO or water, given AME's solubility) to a high concentration (e.g., 1280 µg/mL).

  • Preparation of Microtiter Plate:

    • Dispense 100 µL of sterile RPMI-1640 medium (or other appropriate broth) into wells 2 through 12 of a 96-well microtiter plate.

    • Add 200 µL of the antifungal stock solution to well 1.

  • Serial Dilution:

    • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly.

    • Continue this process from well 2 to well 10. Discard 100 µL from well 10.

    • Well 11 serves as the growth control (no drug), and well 12 serves as the sterility control (no drug, no inoculum).

  • Inoculum Preparation:

    • Culture the fungal isolate on an appropriate agar plate (e.g., Sabouraud Dextrose Agar).

    • Prepare a cell suspension in sterile saline and adjust its turbidity to match a 0.5 McFarland standard.

    • Dilute this suspension in RPMI-1640 medium to achieve a final target concentration of approximately 0.5–2.5 x 10³ CFU/mL in the wells.

  • Inoculation: Add 100 µL of the standardized fungal inoculum to wells 1 through 11. The final volume in these wells will be 200 µL.

  • Incubation: Incubate the plate at 35-37°C for 24-48 hours, depending on the fungal species and standard guidelines.

  • MIC Determination: The MIC is defined as the lowest concentration of the AME derivative that causes a significant inhibition of visible growth (e.g., ~50% reduction for yeasts, ~100% for molds) compared to the growth control in well 11.

  • (Optional) MFC Determination: To determine the Minimum Fungicidal Concentration, subculture 10-100 µL from each well that shows no visible growth onto a drug-free agar plate. The MFC is the lowest drug concentration that results in no growth (or a ≥99.9% reduction in CFUs) on the subculture plate after further incubation.

MIC_Workflow Figure 2: Broth Microdilution Workflow for MIC Determination prep_stock 1. Prepare AME Stock Solution serial_dilute 3. Perform 2-Fold Serial Dilution of AME prep_stock->serial_dilute prep_plate 2. Prepare 96-Well Plate with Growth Medium prep_plate->serial_dilute inoculate 5. Inoculate Plate Wells serial_dilute->inoculate prep_inoculum 4. Prepare Standardized Fungal Inoculum prep_inoculum->inoculate incubate 6. Incubate Plate (35°C, 24-48h) inoculate->incubate read_mic 7. Read MIC (Lowest Inhibitory Concentration) incubate->read_mic subculture 8. Subculture from Clear Wells (Optional for MFC) read_mic->subculture read_mfc 9. Read MFC (Lowest Fungicidal Concentration) subculture->read_mfc

Caption: A standardized workflow for determining antifungal MIC and MFC values.

Conclusion and Future Perspectives

Amphotericin B methyl ester represents a landmark achievement in the chemical modification of polyene antibiotics. It successfully addressed the critical challenge of water insolubility, enabling broader investigation and formulation development. While its in vitro antifungal spectrum is vast and largely mirrors that of Amphotericin B, it is generally characterized by a slight reduction in potency.[5][6][13]

The true value of AME and its derivatives lies in the potential for an improved therapeutic index—balancing potent fungicidal activity with reduced host toxicity. The insights gained from the SAR of AME continue to guide modern drug development efforts, which are now focused on creating novel derivatives that fundamentally alter aggregation properties to uncouple antifungal efficacy from dose-limiting toxicities.[18] As the threat of invasive fungal infections grows, particularly with the emergence of drug-resistant strains, the legacy of AME serves as a vital blueprint for the rational design of safer and more effective polyene antifungals.

References

  • Howarth, W. R., Tewari, R. P., & Solotorovsky, M. (1975). Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester. Antimicrobial Agents and Chemotherapy, 7(1), 58–63. [Link]

  • Tevyashova, A. N., Olsufyeva, E. N., Bykovskaya, E. N., Preobrazhenskaya, M. N., & Reznikova, M. I. (2013). Structure-Antifungal Activity Relationships of Polyene Antibiotics of the Amphotericin B Group. Antimicrobial Agents and Chemotherapy, 57(9), 4275–4282. [Link]

  • Borowski, E., Płóciennik, E., Solovieva, S. E., Zimiński, T., & Zybina, T. N. (1982). Synthesis and structure-activity relationships of amides of amphotericin B. The Journal of Antibiotics, 35(2), 220–229. [Link]

  • Howarth, W. R., Tewari, R. P., & Solotorovsky, M. (1975). Comparative in vitro antifungal activity of amphotericin B and amphotericin B methyl ester. PubMed, 7(1), 58-63. [Link]

  • Cybulski, M., Grzybowska, J., Czerwiński, A., & Borowski, E. (1987). Quantitative structure-activity relationships in amphotericin B derivatives. Biochemical Pharmacology, 36(19), 3127–3131. [Link]

  • Borowski, E., Płóciennik, E., Solovieva, S. E., Zimiński, T., & Zybina, T. N. (1982). Synthesis and structure-activity relationships of amides of amphotericin B. PubMed. [Link]

  • Wikipedia. (2024). Amphotericin B. Wikipedia. [Link]

  • Wang, P., Zhou, Q., Wang, Y., Zhang, Y., Li, J., & Zhang, W. (2022). Design, Synthesis, and Structure–Activity Relationship Studies of Bisamide Derivatives of Amphotericin B with Potent Efficacy and Low Toxicity. Journal of Medicinal Chemistry, 65(14), 9631–9643. [Link]

  • Howarth, W. R., Tewari, R. P., & Solotorovsky, M. (1975). Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester. Semantic Scholar. [Link]

  • Hoeprich, P. D., & Huston, A. C. (1978). Comparative Susceptibility of Four Kinds of Pathogenic Fungi to Amphotericin B and Amphotericin B Methyl Ester. Antimicrobial Agents and Chemotherapy, 13(3), 438–442. [Link]

  • Howarth, W. R., Tewari, R. P., & Solotorovsky, M. (1975). Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester. PMC. [Link]

  • ChemInform. (2025). ChemInform Abstract: Synthesis and Biological Evaluation of Amphotericin B Derivatives. Wiley Online Library. [Link]

  • Tzar, M. N., et al. (2024). Antifungal susceptibility of molecularly confirmed Aspergillus species from clinical samples. Malaysian Journal of Pathology, 46(1), 71-78. [Link]

  • Chequer, G., et al. (2024). Candida auris Resistance Mechanisms to Amphotericin B Alternative Treatments Development. CSU Research Output. [Link]

  • Pfaller, M. A., et al. (2025). Antifungal susceptibility of the Aspergillus species by Etest and CLSI Reference Methods. Journal of Clinical Microbiology. [Link]

  • Sharma, S., et al. (2024). Insight into Virulence and Mechanisms of Amphotericin B Resistance in the Candida haemulonii Complex. MDPI. [Link]

  • Mesa-Arango, A. C., et al. (2012). It only takes one to do many jobs: Amphotericin B as antifungal and immunomodulatory drug. Frontiers in Microbiology. [Link]

  • de Oliveira, J. A., et al. (2007). Antifungal activity of the amyrin derivatives and in vitro inhibition of Candida albicans adhesion to human epithelial cells. PubMed. [Link]

  • Mohanty, J. P., & Boktor, S. W. (2024). Amphotericin B. StatPearls - NCBI Bookshelf. [Link]

  • Spassov, S., & Lamm, M. (2020). Amphotericin B and Other Polyenes—Discovery, Clinical Use, Mode of Action and Drug Resistance. MDPI. [Link]

  • Purkait, B., et al. (2012). Mechanism of Amphotericin B Resistance in Clinical Isolates of Leishmania donovani. Antimicrobial Agents and Chemotherapy, 56(2), 1033–1041. [Link]

  • Patsnap Synapse. (2024). What is the mechanism of Amphotericin B?. [Link]

  • de Oliveira, G. S., et al. (2023). Synergistic antifungal interaction of N-(butylcarbamothioyl) benzamide and amphotericin B against Cryptococcus neoformans. Frontiers in Cellular and Infection Microbiology. [Link]

  • de Oliveira, J. A., et al. (2025). Antifungal activity of the amyrin derivatives and in vitro inhibition of Candida albicans adhesion to human epithelial cells. ResearchGate. [Link]

  • Siopi, M., et al. (2013). Susceptibility Breakpoints for Amphotericin B and Aspergillus Species in an In Vitro Pharmacokinetic-Pharmacodynamic Model Simulating Free-Drug Concentrations in Human Serum. Antimicrobial Agents and Chemotherapy, 57(9), 4389–4394. [Link]

  • Ellis, D. (2002). Amphotericin B: spectrum and resistance. Journal of Antimicrobial Chemotherapy, 49(suppl 1), 7–10. [Link]

  • Perfect, J. R., & Wright, K. A. (1984). Comparison of amphotericin B and N-D-ornithyl amphotericin B methyl ester in experimental cryptococcal meningitis and Candida albicans endocarditis with pyelonephritis. Antimicrobial Agents and Chemotherapy, 26(5), 751–755. [Link]

  • O'Shaughnessy, E. M., et al. (2006). Amphotericin B: Polyene Resistance Mechanisms. ResearchGate. [Link]

  • Holban, A. M., et al. (2023). Increased Absorption and Inhibitory Activity against Candida spp. of Imidazole Derivatives in Synergistic Association with a Surface Active Agent. MDPI. [Link]

  • Palacios, D. S., et al. (2011). Synthesis-enabled functional group deletions reveal key underpinnings of amphotericin B ion channel and antifungal activities. Proceedings of the National Academy of Sciences, 108(12), 4788–4793. [Link]

  • Lass-Flörl, C., et al. (1998). In-vitro testing of susceptibility to amphotericin B is a reliable predictor of clinical outcome in invasive aspergillosis. Journal of Antimicrobial Chemotherapy, 42(4), 497-502. [Link]

  • Gandra, R. M., & da Silva, I. C. (2021). Sixty years of Amphotericin B: An Overview of the Main Antifungal Agent Used to Treat Invasive Fungal Infections. ResearchGate. [Link]

  • Rhodes, J., et al. (2022). Genetic Analyses of Amphotericin B Susceptibility in Aspergillus fumigatus. Journal of Fungi, 8(11), 1184. [Link]

  • Ismaiel, A., et al. (2025). Antifungal and Antibiofilm Activities of 2-Aminobenzoic Acid Derivatives Against a Clinical Ocular Candida albicans Isolate for Biomedical Applications. MDPI. [Link]

  • Feldmesser, M., et al. (2005). Effect of Amphotericin B on Capsule and Cell Size in Cryptococcus neoformans during Murine Infection. Antimicrobial Agents and Chemotherapy, 49(2), 836–839. [Link]

  • Sangalli-Leite, F., et al. (2011). Amphotericin B mediates killing in Cryptococcus neoformans through the induction of a strong oxidative burst. Microbes and Infection, 13(5), 457–464. [Link]

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Exploratory

amphotericin B methyl ester hydrochloride CAS number identification

An In-Depth Technical Guide to Amphotericin B Methyl Ester Hydrochloride for Researchers Executive Summary Amphotericin B (AmB) remains a powerful, broad-spectrum antifungal agent, yet its clinical and research applicati...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to Amphotericin B Methyl Ester Hydrochloride for Researchers

Executive Summary

Amphotericin B (AmB) remains a powerful, broad-spectrum antifungal agent, yet its clinical and research applications are hampered by significant nephrotoxicity and poor aqueous solubility. To address these limitations, the semi-synthetic derivative Amphotericin B methyl ester (AME) was developed. As its hydrochloride salt, this compound exhibits markedly improved water solubility and a significantly reduced toxicity profile compared to its parent molecule. This guide provides a comprehensive technical overview of Amphotericin B methyl ester hydrochloride, focusing on its chemical identification, mechanism of action, comparative advantages, and practical experimental protocols for its use in a research setting. It is designed to serve as a foundational resource for researchers in pharmacology, virology, and mycology.

Introduction: Overcoming the Barriers of a Gold-Standard Antifungal

For decades, Amphotericin B has been an indispensable tool in combating systemic fungal infections. Its mechanism, which involves binding to ergosterol in fungal cell membranes, provides a broad spectrum of fungicidal activity. However, this efficacy comes at a cost. AmB's interaction with cholesterol in mammalian cell membranes leads to dose-limiting toxicities, particularly renal damage.[1][2] Furthermore, its inherent insolubility in aqueous solutions complicates formulation and administration.[3]

The development of Amphotericin B methyl ester hydrochloride (AME-HCl) represents a significant step forward. By esterifying the carboxyl group of the parent molecule, this derivative retains the essential antifungal pharmacophore while fundamentally altering its physicochemical properties. The result is a compound with enhanced water solubility and a dramatically improved safety profile, making it a valuable agent for both in vitro and in vivo research.[1][4]

Chemical Identification and Physicochemical Properties

Accurate identification is critical for experimental integrity. While the compound is predominantly used and referenced as the hydrochloride salt for its solubility, it is indexed in chemical databases primarily by the CAS number of the free methyl ester.

PropertyDataSource(s)
Chemical Name methyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-(((2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate[5][6]
Synonym(s) Amphotericin B Monomethyl Ester, Methylamphotericin B[5][6]
CAS Number 36148-89-7 (for the free methyl ester)[5][7][8][9]
Molecular Formula C₄₈H₇₅NO₁₇[9][10]
Molecular Weight 938.11 g/mol [8][9]
Solubility Water-soluble; Soluble in DMSO[4][11][12]
Stability In solution, generally less stable than Amphotericin B, though stability is improved at a controlled pH of 6.0 and 5°C.[13] Solid form is stable.[13]
Storage Store solid at -20°C, protected from light.[8]

Mechanism of Action

AME-HCl's primary mode of action is inherited from its parent compound, targeting the fundamental building block of fungal cell membranes. However, its utility has expanded into antiviral research due to a distinct secondary mechanism.

Antifungal Activity: Membrane Disruption

The core mechanism relies on the high affinity of the polyene macrolide structure for ergosterol, a sterol unique to fungal cell membranes.[14]

  • Binding: AME-HCl binds selectively to ergosterol within the fungal membrane's lipid bilayer.

  • Pore Formation: Upon binding, multiple AME-HCl molecules self-assemble, forming transmembrane channels or pores.

  • Ion Leakage: These pores disrupt the membrane's integrity, causing a rapid and uncontrolled leakage of monovalent ions (K⁺, Na⁺) and other essential small molecules from the cytoplasm.

  • Cell Death: The resulting loss of ionic gradients and cellular contents leads to metabolic arrest and fungal cell death.

G AME Amphotericin B Methyl Ester HCl Membrane Fungal Cell Membrane AME->Membrane Binds to Ergosterol Ergosterol Membrane->Ergosterol Contains Pore Transmembrane Pore Formation Membrane->Pore Inserts into Leakage Rapid Ion Leakage (K+, Na+, H+) Pore->Leakage Causes Death Fungal Cell Death Leakage->Death Leads to

Diagram 1: Antifungal mechanism of action.
Antiviral Activity: Inhibition of Viral Assembly

AME-HCl has demonstrated potent activity against enveloped viruses, including HIV-1 and Herpes Simplex Virus (HSV).[4][14] This action is distinct from its antifungal mechanism and is attributed to its interaction with cholesterol in host-derived viral envelopes. It disrupts the production of HIV-1 particles and potently inhibits viral replication.[14][15]

The Critical Advantage: A Superior Toxicity Profile

The primary rationale for choosing AME-HCl over conventional Amphotericin B in a research context is its significantly reduced toxicity. This allows for the administration of higher effective doses in animal models with fewer confounding adverse effects.

ParameterAmphotericin BAmphotericin B Methyl Ester HClSource(s)
Toxicity High; Dose-limitingMarkedly lower[1][2]
Nephrotoxicity Significant and commonMinimal; ~8x less nephrotoxic in dogs[2][16]
Acute Toxicity High~20 times less toxic in mice (IV)[17]
Aqueous Solubility Poor; requires solubilizing agents like deoxycholateHigh[3][4]
Pharmacokinetics Persistent in serumCleared ~4x faster from the central compartment[16]

Studies in mice, rats, and dogs have consistently shown that AME-HCl is substantially less toxic than its parent compound, with a particularly dramatic reduction in kidney damage.[1][2][17]

Key Applications in Research

The unique properties of AME-HCl make it a versatile tool for various research applications:

  • Antifungal Drug Discovery: Used as a control compound or as a scaffold for developing new polyene derivatives with improved therapeutic indices.

  • In Vivo Mycology Models: Enables the study of fungal pathogenesis and treatment in animal models at concentrations that would be lethal with conventional Amphotericin B.[7]

  • Virology Research: Serves as a tool to investigate the role of cholesterol in the lifecycle of enveloped viruses and to explore novel antiviral strategies.[4]

  • Membrane Biophysics: Used to study the biophysical properties of sterol-containing lipid bilayers and the mechanics of pore formation.

Experimental Protocols

Protocol: Reconstitution and Handling of Stock Solutions

Causality: Proper solubilization is paramount for ensuring accurate and reproducible experimental results. While AME-HCl is water-soluble, creating a concentrated, sterile stock solution in an organic solvent like DMSO is a standard and reliable practice. This minimizes the volume of solvent added to the final experimental system and ensures complete dissolution before dilution in aqueous media.

Methodology:

  • Aseptic Technique: Perform all steps in a laminar flow hood to maintain sterility.

  • Weighing: Accurately weigh the desired amount of AME-HCl solid powder in a sterile microcentrifuge tube.

  • Solvent Addition: Add the appropriate volume of high-purity, sterile-filtered DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

  • Dissolution: Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if necessary.

  • Aliquoting: Dispense the concentrated stock solution into smaller, single-use aliquots in sterile, light-protecting (amber) microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.

  • Storage: Store the aliquots at -20°C, protected from light. For long-term storage, -80°C is recommended.

  • Working Solution Preparation: When ready to use, thaw a single aliquot. Dilute the stock solution to the final working concentration in the appropriate sterile aqueous medium (e.g., PBS, cell culture media). Ensure the final concentration of DMSO in the experimental system is non-toxic (typically <0.5%).

G cluster_prep Preparation cluster_storage Storage & Use Weigh 1. Weigh AME-HCl Powder Add_DMSO 2. Add Sterile DMSO Weigh->Add_DMSO Vortex 3. Vortex to Dissolve Add_DMSO->Vortex Stock 4. Create Concentrated Stock Solution Vortex->Stock Aliquot 5. Aliquot into Light-Protecting Tubes Stock->Aliquot Store 6. Store at -20°C or -80°C Aliquot->Store Dilute 7. Dilute to Working Concentration for Assay Store->Dilute Thaw one aliquot

Diagram 2: Workflow for stock solution preparation.

Conclusion

Amphotericin B methyl ester hydrochloride is more than a mere derivative; it is a refined research tool that retains the potent, broad-spectrum activity of its predecessor while overcoming its most significant drawbacks. Its enhanced water solubility and, most critically, its vastly superior toxicity profile, empower researchers to conduct experiments with greater precision, safety, and translational relevance. This guide provides the foundational knowledge for scientists to confidently incorporate this valuable compound into their studies of fungal and viral pathogens.

References

  • Keim, G. R., Jr, Poutsiaka, J. W., Kirpan, J., & Keysser, C. H. (1973). Amphotericin B methyl ester hydrochloride and amphotericin B: comparative acute toxicity. Science, 179(4073), 584–585. [Link]

  • Keim, G. R., Saini, J. K., Poutsiaka, J. W., Kirpan, J., & Keysser, C. H. (1976). Comparative toxicological studies of amphotericin B methyl ester and amphotericin B in mice, rats, and dogs. Antimicrobial Agents and Chemotherapy, 10(4), 687–690. [Link]

  • Keim, G. R., Saini, J. K., Poutsiaka, J. W., Kirpan, J., & Keysser, C. H. (1976). Comparative toxicological studies of amphotericin B methyl ester and amphotericin B in mice, rats, and dogs. Antimicrobial Agents and Chemotherapy, 10(4), 687–690. [Link]

  • Pharmaffiliates. (n.d.). CAS No : 36148-89-7 | Product Name : Amphotericin B Methyl Ester. Retrieved February 19, 2026, from [Link]

  • Soto, R., Patel, P., Albadarin, A. B., Diniz, M. O., & Hudson, S. P. (2022). Solubility, aggregation and stability of Amphotericin B drug in pure organic solvents: Thermodynamic analysis and solid form characterization. Journal of Molecular Liquids, 366, 120251. [Link]

  • Jagdis, F. A., Ho, P. W., Chow, A. W., & Wasan, K. M. (1977). Comparative Pharmacology of Amphotericin B and Amphotericin B Methyl Ester in the Non-Human Primate, Macaca mulatta. The Journal of Infectious Diseases, 136(5), 582–590. [Link]

  • Laniado-Laborín, R., & Cabrales-Vargas, M. N. (2013). Amphotericin B Formulations: A Comparative Review of Efficacy and Toxicity. Therapeutics and Clinical Risk Management, 9, 225–231. [Link]

  • HTS Biopharma. (n.d.). Amphotericin B Methyl Ester. Retrieved February 19, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11968030, Amphotericin B monomethyl ester. Retrieved February 19, 2026, from [Link].

  • Stevens, N. M., Engle, C. G., Fisher, P. B., Mechlinski, W., & Schaffner, C. P. (1975). Antiviral effects of amphotericin B methyl ester. Antimicrobial Agents and Chemotherapy, 8(4), 391–397. [Link]

  • Bonner, D. P., Mechlinski, W., & Schaffner, C. P. (1975). Stability studies with amphotericin B and amphotericin B methyl ester. The Journal of Antibiotics, 28(2), 132–135. [Link]

  • Soto, R., et al. (2022). Solubility, aggregation and stability of Amphotericin B drug in pure organic solvents: Thermodynamic analysis and solid form characterization. AUB ScholarWorks. [Link]

Sources

Foundational

An In-depth Technical Guide to the Ion Channel Formation Properties of Amphotericin B Methyl Ester

For Researchers, Scientists, and Drug Development Professionals Executive Summary Amphotericin B (AmB) has long been a cornerstone in the treatment of severe systemic fungal infections. Its primary mechanism of action in...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Amphotericin B (AmB) has long been a cornerstone in the treatment of severe systemic fungal infections. Its primary mechanism of action involves the formation of ion channels in fungal cell membranes, leading to cell death.[1][2][3][4] However, its clinical use is often hampered by significant toxicity, particularly nephrotoxicity, due to its interaction with cholesterol in mammalian cell membranes.[1][2] This has driven the development of derivatives with improved therapeutic indices. Amphotericin B methyl ester (AME), a semi-synthetic derivative, represents a significant area of research in this pursuit. This guide provides a comprehensive technical overview of the ion channel formation properties of AME, delving into its mechanism, the critical role of sterols, biophysical characteristics, and the experimental methodologies used for its study.

Introduction: The Rationale for Amphotericin B Methyl Ester

Amphotericin B is a polyene macrolide antibiotic that exhibits a broad spectrum of antifungal activity.[5][6] Its efficacy stems from its ability to bind to ergosterol, the primary sterol in fungal cell membranes, and self-assemble into transmembrane channels.[1][4] These channels disrupt the membrane's permeability, causing leakage of essential ions like K+, Na+, H+, and Cl-, ultimately leading to fungal cell death.[1][4]

The esterification of the C16 carboxyl group of Amphotericin B to form Amphotericin B methyl ester is a key chemical modification aimed at altering its physicochemical properties. While some studies suggest AME retains significant antifungal activity, potentially comparable to AmB in vitro, others indicate a slightly lower potency.[7][8] A significant advantage of AME is its reported reduced toxicity compared to the parent compound.[9] Understanding the nuances of how this chemical modification impacts the core mechanism of ion channel formation is paramount for its potential development as a therapeutic agent.

The Molecular Mechanism of AME-Induced Ion Channel Formation

The prevailing model for ion channel formation by polyene macrolides like AmB and its derivatives is the "barrel-stave" model. In this model, several monomeric drug molecules assemble within the lipid bilayer to form a pore-like structure.[10][11] The hydrophobic polyene regions of the molecules align with the lipid acyl chains of the membrane, while the polar polyhydroxyl regions face inward, creating a hydrophilic core for ion passage.[12]

Recent studies using solid-state NMR spectroscopy and molecular dynamics simulations have refined this model, suggesting that for AmB, a stable assembly of seven drug molecules forms an ion-conductive channel.[10][13] This structure is more complex than a simple radial arrangement, with the macrocycle planes arranged in a spiral configuration.[10]

The formation of these channels is a multi-step process:

  • Membrane Partitioning: AME molecules first partition from the aqueous environment into the lipid bilayer.

  • Monomer to Aggregate Transition: Within the membrane, AME transitions from a monomeric state to an aggregated state. This aggregation is a critical prerequisite for channel activity and occurs above a certain threshold concentration of the drug in the membrane.[14]

  • Sterol Interaction and Channel Assembly: The interaction with membrane sterols, primarily ergosterol in fungi, is crucial for stabilizing the channel structure.[15][16]

The Indispensable Role of Sterols

The selective toxicity of AmB and its derivatives against fungi is largely attributed to their higher affinity for ergosterol over cholesterol.[1][12] The interaction between AME and ergosterol is a key determinant of channel formation and stability.

Several key aspects of the sterol side chain are critical for this interaction:

  • Direct Recognition: Evidence suggests that AmB directly recognizes the side chain structure of ergosterol, which promotes the formation of ion channels.[15]

  • Key Structural Features of Ergosterol: The C24 methyl group and the Δ22 double bond in the ergosterol side chain are both important for the interaction with AmB.[15] The methyl group increases the van der Waals contact area, while the double bond restricts the side chain's conformation to maximize this contact.[15]

While sterols significantly enhance channel formation, it is noteworthy that AmB channels can form in sterol-free membranes, albeit requiring a much higher concentration of the antibiotic.[16] This suggests that sterols act as facilitators, lowering the energy barrier for channel assembly rather than being an absolute requirement.[16]

Biophysical Properties of AME-Formed Ion Channels

The ion channels formed by AME exhibit distinct biophysical properties that can be characterized using electrophysiological techniques.

PropertyDescriptionTypical Values/Observations
Single-Channel Conductance The measure of ion flow through a single open channel.For AmB, the conductance is approximately 6.5 pS in 2 M KCl.[17] Values for AME are expected to be in a similar range.
Ion Selectivity The preference of the channel for certain ions over others.AmB channels show preferential but not ideal anionic selectivity.[17]
Channel Gating The transition of the channel between open and closed states.Individual channels exhibit distinct open and closed states, with transition rates dependent on the type and concentration of salt.[17]
Voltage Dependence The effect of transmembrane voltage on channel properties.The voltage-current characteristics of a single AmB channel are superlinear.[17]

Experimental Methodologies for Studying AME Ion Channels

The investigation of AME's ion channel forming properties relies on sophisticated biophysical techniques that allow for the study of these events at the single-molecule level.

The Black Lipid Membrane (BLM) Technique

The black lipid membrane (BLM) or planar lipid bilayer technique is a powerful in vitro method for studying the electrical properties of ion channels.[18][19] It involves forming an artificial lipid bilayer across a small aperture separating two aqueous compartments.[19][20]

Experimental Workflow:

  • Chamber Setup: A two-compartment chamber, typically made of Teflon, is used. A small aperture (50-250 µm) in a thin partition separates the cis and trans compartments.[19]

  • Membrane Formation: A solution of lipids (e.g., asolectin) dissolved in an organic solvent (e.g., n-decane) is "painted" across the aperture.[20] The solvent thins out, leading to the spontaneous formation of a bilayer membrane, which appears black under illumination due to thin-film interference.[18]

  • AME Incorporation: AME, dissolved in a suitable solvent, is added to one or both compartments. The AME molecules then spontaneously insert into the lipid bilayer.

  • Electrophysiological Recording: Electrodes placed in each compartment are connected to a sensitive amplifier to measure the ionic current flowing across the membrane in response to an applied voltage.[20] The formation of individual ion channels is observed as discrete, stepwise increases in current.[18]

BLM_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis Chamber Teflon Chamber Formation Bilayer Formation (Painting Technique) Chamber->Formation LipidSol Lipid Solution (e.g., asolectin in n-decane) LipidSol->Formation AMESol AME Solution Incorporation AME Incorporation AMESol->Incorporation Formation->Incorporation Recording Electrophysiological Recording Incorporation->Recording Apply Voltage Analysis Single-Channel Conductance & Gating Recording->Analysis Current Traces

Experimental workflow for the Black Lipid Membrane (BLM) technique.
Spectroscopic Techniques

Circular dichroism (CD) and fluorescence spectroscopy are valuable tools for studying the aggregation state of AME within lipid bilayers.[14] These techniques can monitor the transition from the monomeric to the aggregated, channel-forming state as a function of AME concentration in the membrane.[14]

The Impact of Methyl Esterification on Channel Properties

The addition of a methyl ester group to the C41 carboxylate of Amphotericin B introduces a significant chemical change that can influence its ion channel forming properties. While the mycosamine appendage is considered crucial for the direct binding to sterols and subsequent channel formation, the role of the carboxyl group is more nuanced.[7]

Studies with AmB derivatives have shown that esterification of the carboxyl group does not abolish antifungal activity, suggesting that this group may not be essential for the formation of a functional ion channel.[7] However, it is plausible that this modification could alter the kinetics of channel formation, the stability of the channel, or its ion selectivity. Further detailed biophysical studies are required to fully elucidate these effects. Molecular dynamics simulations of AME within a lipid bilayer could provide valuable insights into how the methyl ester group affects intermolecular interactions and the overall channel structure.[21]

Conclusion and Future Directions

Amphotericin B methyl ester remains a compound of significant interest in the quest for less toxic antifungal agents. Its ability to form ion channels in fungal membranes, the core of its therapeutic action, is a complex process influenced by its interaction with membrane sterols and its self-aggregation properties. The experimental techniques outlined in this guide provide a robust framework for the detailed characterization of these channels.

Future research should focus on a direct comparative analysis of the biophysical properties of AME- and AmB-formed channels under identical conditions. This will provide a clearer understanding of how methyl esterification modulates channel function. Furthermore, elucidating the precise stoichiometry and three-dimensional structure of the AME channel will be crucial for a complete understanding of its mechanism of action and for the rational design of new, even more effective and safer polyene antifungal drugs.

References

  • Lipid membranes and single ion channel recording for the advanced physics laboratory. (2014). American Journal of Physics.
  • Effect of sterol side chain on ion channel formation by amphotericin B in lipid bilayers. (2014). Biochemistry.
  • Amphotericin B assembles into seven-molecule ion channels: An NMR and molecular dynamics study. (2022). Science Advances.
  • Recording of Ion Channel Activity in Planar Lipid Bilayer Experiments. (n.d.). Methods in Molecular Biology.
  • Elucidating the ion channel structure of the antibiotic amphotericin B, solving a 50-year-old mystery. (n.d.). Rigaku Journal.
  • Black lipid membrane technique. (n.d.).
  • Amphotericin B. (n.d.). Wikipedia.
  • Recent progress in the study of the interactions of amphotericin B with cholesterol and ergosterol in lipid environments. (2014).
  • Amphotericin B. (2024).
  • Amphotericin B Assembles into Seven-Molecule Ion Channels in Membrane Domain. (2021). ChemRxiv.
  • The formation of amphotericin B ion channels in lipid bilayers. (n.d.). Biochemistry.
  • Synthesis-enabled functional group deletions reveal key underpinnings of amphotericin B ion channel and antifungal activities. (2011).
  • Molecular Properties of Amphotericin B Membrane Channel: A Molecular Dynamics Simul
  • Amphotericin B - Mechanism, side effects, precautions and uses. (2021). YouTube.
  • Amphotericin B Channels in the Bacterial Membrane: Role of Sterol and Temper
  • Mechanism of Action. (n.d.). AmBisome® (amphotericin B) liposome for injection.
  • The Effect of Sterols on Amphotericin B Self-Aggregation in a Lipid Bilayer as Revealed by Free Energy Simulations. (2013). The Journal of Physical Chemistry B.
  • Properties of amphotericin B channels in a lipid bilayer. (n.d.). Biochimica et Biophysica Acta (BBA) - Biomembranes.
  • Comparative Pharmacology of Amphotericin B and Amphotericin B Methyl Ester in the Non-Human Primate, Macaca mulatta. (n.d.). Antimicrobial Agents and Chemotherapy.
  • Amphotericin B in the Era of New Antifungals: Where Will It Stand?. (2024). Journal of Fungi.
  • Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester. (n.d.). Antimicrobial Agents and Chemotherapy.

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Exploratory

Technical Guide: Binding Affinity and Mechanistic Profile of Amphotericin B Methyl Ester (AME) vs. Ergosterol

This guide provides an in-depth technical analysis of the binding affinity of Amphotericin B Methyl Ester (AME) to ergosterol, synthesizing classical thermodynamic data with the modern "sterol sponge" mechanistic framewo...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the binding affinity of Amphotericin B Methyl Ester (AME) to ergosterol, synthesizing classical thermodynamic data with the modern "sterol sponge" mechanistic framework.

Executive Summary

Amphotericin B (AmB) remains the gold standard for treating systemic fungal infections despite its well-documented nephrotoxicity. Its methyl ester derivative, Amphotericin B Methyl Ester (AME) , was developed to improve solubility and therapeutic index.

While classical models attributed AmB's activity solely to ion channel formation, recent evidence identifies sterol extraction (the "sponge" model) as the primary fungicidal mechanism. This guide analyzes the binding thermodynamics of AME to ergosterol, contrasting it with the parent compound (AmB) to explain the divergence between their binding affinities and clinical toxicity profiles.

Key Technical Insight: AME exhibits higher absolute binding affinity for sterols than AmB but possesses lower selectivity between fungal ergosterol and mammalian cholesterol. Its reduced clinical toxicity is likely driven by altered pharmacokinetics and aggregation states rather than thermodynamic selectivity at the membrane interface.

Chemical Structure and Physicochemical Properties[1][2][3][4][5]

The core difference between AmB and AME lies at the C-41 position. This modification alters the molecule's zwitterionic character, impacting its critical aggregation concentration (CAC) and solubility.

FeatureAmphotericin B (AmB)Amphotericin B Methyl Ester (AME)
C-41 Substituent Free Carboxyl Group (-COOH)Methyl Ester (-COOCH

)
Net Charge (pH 7.4) Zwitterionic (neutral)Cationic (positive charge on mycosamine)
Solubility (Water) Insoluble (< 1 mg/L)Soluble (as hydrochloride salt)
Aggregation State Highly aggregated at physiological pHReduced aggregation; higher CAC
Structural Impact on Binding

The removal of the negative charge at C-41 in AME disrupts the head-to-tail ionic interaction (between C-41 carboxyl and C-3' amino) that stabilizes AmB antiparallel dimers. This destabilization shifts the equilibrium toward monomers or different oligomeric forms, fundamentally changing how the molecule approaches the lipid bilayer.

Mechanistic Basis: Ion Channel vs. Sterol Sponge

To understand the binding affinity, one must contextualize it within the mechanism of action.

The Sterol Sponge Model (Current Consensus)

Recent structural biology (Burke et al., PNAS 2012; Rienstra et al., Nat. Struct. Mol. Biol.) suggests that AmB forms large extramembranous aggregates that physically extract sterols from the lipid bilayer, acting as a "sponge."

  • Ergosterol Binding: The primary driver of fungal cell death.[1][2]

  • Cholesterol Binding: The primary driver of mammalian toxicity.[1][2]

AME Mechanistic Divergence

AME retains the ability to bind sterols but, due to the esterification, forms different supramolecular assemblies.

G AmB Amphotericin B (Zwitterionic) Sponge Sterol Sponge (Extramembranous Aggregate) AmB->Sponge Primary Mode Pore Ion Channel (Transmembrane Pore) AmB->Pore Secondary Mode AME Amphotericin B Methyl Ester (Cationic) Erg Ergosterol (Fungal Membrane) AME->Erg Higher Affinity Lower Selectivity Chol Cholesterol (Mammalian Membrane) AME->Chol Increased Binding AME->Sponge Retained Activity AME->Pore Altered Kinetics Death Fungal Cell Death Erg->Death Membrane Destabilization Toxicity Mammalian Toxicity Chol->Toxicity Off-Target Binding Sponge->Erg High Affinity Extraction Sponge->Chol Low Affinity Extraction

Figure 1: Mechanistic pathways of AmB and AME interaction with membrane sterols.

Binding Affinity Analysis

The binding thermodynamics of AME vs. Ergosterol have been characterized using UV-Visible spectroscopy and Isothermal Titration Calorimetry (ITC). The most authoritative comparative data comes from equilibrium binding studies in phosphatidylcholine (PC) vesicles.

Comparative Binding Constants ( )

According to Readio & Bittman (1982) and subsequent validation studies, the binding hierarchy is as follows:

Interaction PairRelative Binding StrengthSelectivity Ratio (

)
AmB + Ergosterol High~10.0 (Highly Selective)
AmB + Cholesterol LowN/A
AME + Ergosterol Very High (> AmB)< 5.0 (Reduced Selectivity)
AME + Cholesterol Moderate (> AmB)N/A
The Thermodynamic Paradox

Observation: AME binds ergosterol more tightly than AmB (higher affinity) but is also less selective, binding cholesterol with significantly higher affinity than the parent compound.

Implication: Based purely on thermodynamics, AME should be more toxic to mammalian cells because it binds cholesterol more avidly. However, in vivo data shows AME is often less nephrotoxic.

Resolution of the Paradox:

  • Solubility & Pharmacokinetics: AME's cationic nature allows for rapid renal clearance (higher urinary outfall), preventing the accumulation that leads to nephrotoxicity.

  • Aggregation Kinetics: AmB toxicity is linked to large, stable oligomers that form pores in cholesterol membranes. AME, being more soluble, may exist transiently as monomers or unstable aggregates that bind cholesterol but fail to form the stable, lethal transmembrane pores required for host cell lysis.

Experimental Protocol: Measuring Binding Affinity

To validate the binding affinity of AME to ergosterol in your own lab, the Isothermal Titration Calorimetry (ITC) method is the gold standard as it measures the heat of binding directly, avoiding artifacts from fluorescent probes.

Protocol: ITC Binding Assay

Reagents:

  • Ligand: AME (dissolved in DMSO, diluted to 5% DMSO final in buffer).

  • Macromolecule: Large Unilamellar Vesicles (LUVs) of POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine) containing 10 mol% Ergosterol.

  • Buffer: 10 mM HEPES, 150 mM NaCl, pH 7.4.

Workflow:

  • Liposome Preparation:

    • Mix POPC and Ergosterol in chloroform.

    • Dry under nitrogen stream to form a thin film.

    • Hydrate with buffer to form Multilamellar Vesicles (MLVs).

    • Extrude through 100 nm polycarbonate filter (21 passes) to form LUVs.

  • ITC Setup:

    • Syringe: 200 µM AME solution.

    • Cell: 2 mM Ergosterol-containing LUVs (lipid concentration).

    • Note: Reverse titration (Lipid into Drug) is often preferred for membrane partitioning studies to maintain monomeric drug state initially.

  • Titration:

    • Inject 2 µL aliquots of AME into the cell every 120 seconds.

    • Record differential power (µcal/sec).

  • Data Analysis:

    • Integrate peaks to obtain heat per injection (

      
      ).
      
    • Fit to a "One Set of Sites" model (if assuming specific sterol binding) or a Partition Coefficient model.

    • Subtract heat of dilution (AME into sterol-free POPC vesicles).

ITC_Workflow Start Start: AME & Ergosterol Prep LUVs Prepare POPC:Ergosterol (90:10) LUVs (100nm) Start->LUVs AME_Sol Prepare AME Solution (Keep DMSO < 5%) Start->AME_Sol ITC_Run ITC Titration (Inject AME into LUVs) LUVs->ITC_Run AME_Sol->ITC_Run Control Control Run: AME into Pure POPC ITC_Run->Control Parallel Analysis Subtract Control Heat Fit Isotherm ITC_Run->Analysis Control->Analysis Result Calculate Kd, ΔH, ΔS Analysis->Result

Figure 2: Workflow for determining thermodynamic binding constants via ITC.

References

  • Readio, J. D., & Bittman, R. (1982). Equilibrium binding of amphotericin B and its methyl ester and borate complex to sterols.[3][4] Biochimica et Biophysica Acta (BBA) - Biomembranes, 685(2), 219–224.

  • Gray, K. C., et al. (2012). Amphotericin primarily kills yeast by simply binding ergosterol. Proceedings of the National Academy of Sciences, 109(7), 2234–2239.

  • Wilcock, B. C., et al. (2013). The C2′-OH of Amphotericin B Plays an Important Role in Binding the Primary Sterol of Human But Not Yeast Cells. Journal of the American Chemical Society, 135(23), 8488–8491.

  • Jagdis, F. A., et al. (1977). Comparative Pharmacology of Amphotericin B and Amphotericin B Methyl Ester in the Non-Human Primate, Macaca mulatta. Antimicrobial Agents and Chemotherapy, 12(5), 582–590.

  • Rienstra, C. M., et al. (2021). Structure of the amphotericin B sterol sponge. Nature Structural & Molecular Biology. (Contextual grounding for the sponge model).

Sources

Foundational

The Rise and Fall of Amphotericin B Methyl Ester: A Technical Analysis

The following technical guide details the development, chemical synthesis, pharmacological profile, and eventual clinical suspension of Amphotericin B Methyl Ester (AME). Status: Historical / Research Use Only (RUO) Clas...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the development, chemical synthesis, pharmacological profile, and eventual clinical suspension of Amphotericin B Methyl Ester (AME).

Status: Historical / Research Use Only (RUO) Classification: Polyene Macrolide Derivative Key Indication: Systemic Mycoses (Investigational)[1]

Executive Summary

Amphotericin B (AmB) remains the "gold standard" for severe systemic fungal infections despite its dose-limiting nephrotoxicity.[1][2][3] In the 1970s, Amphotericin B Methyl Ester (AME) was developed as a semi-synthetic derivative designed to retain antifungal efficacy while mitigating renal toxicity.[1][2][3]

Initial preclinical data was compelling: AME demonstrated a significantly higher therapeutic index in murine and canine models.[2][3] However, human clinical trials revealed a catastrophic, delayed adverse event—progressive leukoencephalopathy —which led to the permanent suspension of its clinical development.[2][3] This guide analyzes the chemical rationale, synthesis protocols, and the specific toxicological mechanisms that defined the history of AME.[2][3]

Chemical Rationale & Structure

The Zwitterion Problem

Native Amphotericin B is amphoteric, possessing both a carboxylic acid group on the macrolide ring (C37) and a primary amine on the mycosamine sugar (C19).[1][3]

  • AmB State: Zwitterionic at physiological pH.[2][3]

  • Solubility: Poor in water (<1 mg/L at pH 7); requires deoxycholate (Fungizone) or lipid vehicles for solubilization.[1]

  • Toxicity: The amphiphilic nature leads to non-specific binding to mammalian cholesterol, particularly in renal tubular cell membranes, causing pore formation and cell death.[2][3]

The Ester Modification

AME is formed by esterifying the C37 carboxyl group.[3]

  • Chemical Result: The molecule loses its negative charge, becoming a monocationic species (due to the protonated amine) rather than a zwitterion.[3]

  • Physicochemical Shift: This modification disrupts the intermolecular salt bridges that stabilize AmB aggregates.[3] AME is significantly more water-soluble (as a hydrochloride salt) and forms smaller, less nephrotoxic aggregates.[1][2][3][4]

G cluster_props Physicochemical Shift AmB Amphotericin B (Zwitterionic) Reaction Methylation (Diazomethane) AmB->Reaction Dissolution in DMF/HMPA AME Amphotericin B Methyl Ester (Monocationic) Reaction->AME Esterification of C37-COOH Prop1 Insoluble Aggregates Prop2 Water Soluble Salts

Figure 1: Chemical transformation from Zwitterionic AmB to Cationic AME.

Synthesis Protocol

Warning: This protocol involves Diazomethane , a highly toxic and explosive gas.[2][3] All procedures must be performed in a specialized fume hood with blast shields and dedicated glassware (no ground glass joints).[1][2][3]

Reagents & Equipment
  • Precursor: Amphotericin B (USP Grade).[1][2]

  • Methylating Agent: Diazomethane (generated in situ or as an ether solution).[1]

  • Solvent: Dimethylformamide (DMF) or Hexamethylphosphoric triamide (HMPA).[1][2] Note: HMPA is a potent carcinogen; DMF is preferred for modern replication.[4]

  • Precipitant: Anhydrous Diethyl Ether.[2][3]

Step-by-Step Methodology

This workflow is adapted from the original Squibb Institute protocols (Mechlinski & Schaffner).[1][2][3][4]

  • Dissolution:

    • Suspend 1.0 g of Amphotericin B in 10 mL of DMF.

    • Critical Step: AmB is sparingly soluble.[2][3] Add dropwise 0.1 N HCl or use controlled sonication to achieve a clear yellow-orange solution.[3][4] Avoid high temperatures (>30°C) to prevent degradation.[1][3]

  • Methylation:

    • Cool the solution to 0–4°C in an ice bath.

    • Slowly add an excess of ethereal diazomethane solution with constant stirring.[3]

    • Endpoint Detection: Monitor by Thin Layer Chromatography (TLC) on silica gel (Solvent: CHCl3:MeOH:H2O, 10:6:1).[1][2][3] The reaction is complete when the starting material spot (Rf ~0.[3]2) disappears and the ester spot (Rf ~0.[1][3]4) dominates.[3]

  • Quenching & Precipitation:

    • Quench excess diazomethane by adding a few drops of acetic acid.[3]

    • Pour the reaction mixture into 200 mL of cold anhydrous diethyl ether.

    • The AME will precipitate as a yellow flocculent solid.[2][3]

  • Purification (The Safety Critical Step):

    • Filter the solid and wash extensively with ether to remove residual DMF.[3]

    • Note: Early protocols often lacked rigorous purification to remove reaction byproducts, a factor later hypothesized to contribute to neurotoxicity.[2][3]

  • Salt Formation:

    • Resuspend the ester in water and titrate with HCl to form the water-soluble hydrochloride salt (AME-HCl).[1][3][4] Lyophilize to store.

Preclinical Pharmacology vs. Clinical Reality[1][2][3]

The Promise: Reduced Nephrotoxicity

In animal models, AME appeared to be a breakthrough.[2][3] It retained the antifungal spectrum of AmB but showed a drastically improved safety profile regarding the kidneys.

Table 1: Comparative Toxicity Profile (Murine Model)

ParameterAmphotericin B (Fungizone)Amphotericin B Methyl Ester (AME)Impact
Solubility (Water) Insoluble (<0.1 mg/mL)Soluble (>10 mg/mL as HCl salt)No deoxycholate needed
LD50 (IV, Mice) ~4–6 mg/kg~100 mg/kg20x Safety Margin
Nephrotoxicity Severe (Azotemia, tubular necrosis)Minimal at therapeutic dosesKidney sparing
Antifungal MIC 0.5–1.0 µg/mL0.5–1.0 µg/mLEfficacy Retained
The Failure: Leukoencephalopathy

Despite the renal safety, human trials identified a fatal flaw not detected (or overlooked) in initial rodent/canine screens.[3]

The Clinical Presentation: Patients treated with AME for systemic fungal infections (e.g., Coccidioidomycosis) initially improved.[1][2][3] However, after cumulative dosing, they developed progressive neurological symptoms:[1][2][3][4]

  • Confusion and personality changes.[3][5][6]

  • Tremors and akinesia.[2][3][5][6][7]

  • Stupor, coma, and death.[2][3][4]

Pathology: Autopsies revealed diffuse leukoencephalopathy —a degeneration of the white matter in the brain.[6] The myelin sheaths were destroyed, while neurons (grey matter) were relatively preserved.[1][2][3]

Mechanistic Hypothesis:

  • Charge Inversion: The cationic nature of AME (net positive) may have facilitated transport across the Blood-Brain Barrier (BBB), which excludes the zwitterionic/anionic AmB.[1][2][3]

  • Myelin Binding: Once in the CNS, the positive charge likely interacted electrostatically with negatively charged phospholipids in the myelin sheath, causing destabilization.[2][3]

  • Contaminants: Some theories suggested that methyl-ester byproducts or residual diazomethane derivatives contributed to the toxicity, though the specific "white matter" targeting suggests a pharmacological property of the ester itself.[2][3]

Toxicity cluster_kidney Renal Interaction cluster_brain CNS Interaction (AME) AmB_K Amphotericin B Agg_K Large Aggregates AmB_K->Agg_K Tox_K Tubular Necrosis (Nephrotoxicity) Agg_K->Tox_K Comparison Outcome Comparison Tox_K->Comparison Dose Limiting AME_B AME (Cationic) BBB Crosses BBB AME_B->BBB Myelin Binds Myelin (White Matter) BBB->Myelin Tox_B Leukoencephalopathy (Neurotoxicity) Myelin->Tox_B Tox_B->Comparison Fatal / Suspended

Figure 2: Divergent toxicity pathways.[1][2][3][4] AmB targets the kidney via aggregation; AME targets the CNS via charge-mediated transport and myelin binding.[4]

Lessons Learned & Modern Implications[1][3][4][8][9]

The failure of AME was a pivotal moment in antifungal drug development. It shifted the focus from chemical modification of the AmB molecule to physical formulation strategies.

  • Formulation over Modification: Scientists realized that the toxicity of AmB could be managed by altering its delivery rather than its covalent structure.[3] This led to the development of Liposomal Amphotericin B (AmBisome) and Amphotericin B Lipid Complex (Abelcet) .[1] These formulations keep the parent molecule but package it in lipids to reduce free drug concentration in the kidneys.[3]

  • CNS Screening: The AME tragedy mandated rigorous neurotoxicity screening for all subsequent polyene derivatives.[2][3]

  • Current Status: AME is currently available only as a research reagent (Sigma-Aldrich, Cayman Chemical).[1][2][3][4] It is used to study polyene-sterol interactions and as a tool to understand viral entry mechanisms (e.g., HIV), as it alters membrane fluidity without the immediate cell lysis caused by AmB.[1][2][3][4]

References

  • Mechlinski, W., & Schaffner, C. P. (1972). Polyene macrolide derivatives.[2][3][4] I. N-acylation and esterification reactions of amphotericin B. The Journal of Antibiotics, 25(5), 259–267.[1][2][3][4] Link

  • Ellis, W. G., Sobel, R. A., & Nielsen, S. L. (1982). Leukoencephalopathy in patients treated with amphotericin B methyl ester.[2][3][4] The Journal of Infectious Diseases, 146(2), 125–137.[1][2][3][4][7] Link

  • Hoeprich, P. D., et al. (1982). Amphotericin B methyl ester and leukoencephalopathy: the other side of the coin.[2][3] The Journal of Infectious Diseases, 146(2), 173-176.[1][3][4] Link

  • Groll, A. H., et al. (1998). Liposomal amphotericin B: white matter toxicity in a patient with cerebral mucormycosis? Clinical Infectious Diseases, 26(2), 524-525.[1][3][4] (Comparative context). Link

  • Szpilman, A. M., et al. (2008). Synthesis of 35-deoxy Amphotericin B Methyl Ester: A Strategy for Molecular Editing.[2][3][4][8] Angewandte Chemie International Edition, 47(23), 4335–4338.[1][2][3][4][8] Link[1][4]

Sources

Protocols & Analytical Methods

Method

Application Note: Preparation and Handling of Amphotericin B Methyl Ester Hydrochloride

Introduction & Scope Amphotericin B Methyl Ester (AME) Hydrochloride is a semi-synthetic derivative of the polyene antifungal antibiotic Amphotericin B (AmB). While the parent compound (AmB) is notoriously insoluble in a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scope

Amphotericin B Methyl Ester (AME) Hydrochloride is a semi-synthetic derivative of the polyene antifungal antibiotic Amphotericin B (AmB). While the parent compound (AmB) is notoriously insoluble in aqueous media at neutral pH, the methyl esterification combined with the hydrochloride salt form confers significant water solubility to AME.

This modification was originally developed to reduce the severe nephrotoxicity associated with AmB. However, AME presents a unique challenge: chemical instability . The ester linkage is susceptible to hydrolysis, which reverts the compound to the insoluble parent AmB, leading to precipitation and loss of concentration.

This guide provides a standardized protocol for dissolving AME Hydrochloride that maximizes solubility while minimizing hydrolytic degradation.

Key Technical Advantages
  • Water Solubility: Dissolves in water (>10 mg/mL) without the need for toxic co-solvents (DMSO/DMF) or extreme pH adjustments required for parent AmB.

  • Cell Culture Compatibility: Eliminates solvent-induced cytotoxicity in sensitive cell lines.

Physicochemical Properties[1][2][3][4][5][6][7]

PropertySpecification
Compound Name Amphotericin B Methyl Ester Hydrochloride
CAS Number 36148-89-7
Molecular Formula C₄₈H₇₅NO₁₇[1][2][3] · HCl
Molecular Weight ~974.6 g/mol (Salt form); ~938.1 g/mol (Free base)
Appearance Yellow to orange powder
Solubility (Water) Soluble (>10 mg/mL)
Solubility (DMSO) Soluble (>20 mg/mL)
Stability Hygroscopic, Light Sensitive, Unstable in solution (Hydrolysis)

Critical Handling Factors (The "Why" Behind the Protocol)

Before beginning, researchers must understand the three pillars of AME stability to prevent experimental failure.

  • Hydrolysis Risk: In aqueous solution, AME slowly hydrolyzes back to Amphotericin B and Methanol. This reaction is accelerated by heat and extreme pH.

    • Implication: Aqueous stock solutions must be prepared fresh or frozen immediately at -80°C. Do not store at 4°C for >24 hours.

  • Photodegradation: Polyenes contain a conjugated double-bond system that is highly sensitive to UV and visible light.

    • Implication: All steps must be performed under low light or in amber vessels.

  • Adsorption: Polyenes can bind to plastic surfaces and certain membrane filters.

    • Implication: Use polypropylene tubes and PES (Polyethersulfone) or PVDF filters. Avoid Nylon.

Protocol A: Preparation of Aqueous Stock Solution (Preferred)

Target Concentration: 5.0 mg/mL (Scalable) Solvent: Sterile Deionized Water (pH 6.0–7.0)

Materials
  • Amphotericin B Methyl Ester HCl powder

  • Sterile Water (Tissue Culture Grade)

  • Amber microcentrifuge tubes (1.5 mL)

  • 0.22 µm Syringe Filter (PES or PVDF low-binding)

  • Vortex mixer

Workflow Diagram

G cluster_0 Critical Control Point Start Weigh AME HCl (Amber Vial) Solvent Add Sterile Water (Target: 5 mg/mL) Start->Solvent Low Light Mix Vortex Gently (30-60 sec) Solvent->Mix Check Visual Check (Clear Yellow Solution?) Mix->Check Check->Mix No (Cloudy) Filter Filter Sterilize (0.22 µm PES) Check->Filter Yes Use Immediate Use (Dilute in Media) Filter->Use Store Aliquot & Freeze (-80°C) Filter->Store Surplus

Figure 1: Step-by-step dissolution workflow for AME HCl. Note the visual check point to ensure complete solubilization before filtration.

Step-by-Step Procedure
  • Equilibration: Allow the vial of AME HCl to equilibrate to room temperature before opening to prevent water condensation (hygroscopic).

  • Weighing: Weigh the required amount of powder into a sterile amber tube.

    • Calculation: To prepare 1 mL of 5 mg/mL stock, weigh 5.0 mg.

  • Solubilization: Add 1.0 mL of Sterile Water.

    • Note: Do not use saline or PBS initially, as ionic strength can sometimes affect the dissolution rate. Dilute into buffers after the stock is made.

  • Mixing: Vortex immediately for 30–60 seconds.

    • Observation: The solution should become clear and yellow/orange. If particulates remain, sonicate briefly (5–10 seconds) in a water bath.

  • Filtration (Optional but Recommended): If using for cell culture, filter through a 0.22 µm PES syringe filter. Pre-wet the filter with water to minimize drug loss.

  • Usage: Dilute immediately into culture media.

Protocol B: Preparation of DMSO Stock Solution (Long-Term Storage)

If the experiment requires storage of the stock solution for >1 month, DMSO is preferred over water due to reduced hydrolysis rates.

  • Dissolution: Dissolve AME HCl in sterile DMSO (Dimethyl Sulfoxide) to a concentration of 10–20 mg/mL.

  • Aliquot: Dispense into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

  • Storage: Store at -80°C.

  • Dilution: When ready to use, dilute the DMSO stock at least 1:200 into aqueous media to keep final DMSO concentration <0.5%.

Stability & Degradation Logic

Understanding the degradation pathway is vital for troubleshooting.

Stability cluster_prevention Prevention Strategy AME AME HCl (Soluble) Clear Yellow Solution Hydrolysis Hydrolysis (Time / Heat / High pH) AME->Hydrolysis Aqueous Storage > 24h AmB Parent Amphotericin B (Insoluble) Hydrolysis->AmB Precip Precipitation / Turbidity Loss of Activity AmB->Precip In Water Tips 1. Use Fresh 2. Freeze at -80°C 3. Avoid pH > 8 Tips->Hydrolysis Inhibits

Figure 2: Degradation pathway of AME. Hydrolysis removes the methyl ester group, reverting the molecule to the water-insoluble parent compound.

Quality Control & Troubleshooting

Self-Validating the Protocol

To verify the integrity of your stock solution, perform a visual and spectral check.

  • Visual Turbidity Test:

    • Pass: Solution is clear, bright yellow/orange.

    • Fail: Solution is cloudy or has visible particulates (Indicates hydrolysis to AmB or incomplete dissolution).

  • UV-Vis Spectroscopy:

    • Dilute stock 1:100 in Methanol.

    • Scan 300–450 nm.

    • Signature: Characteristic peaks should appear at approximately 363, 382, and 406 nm.

Troubleshooting Table
IssueProbable CauseCorrective Action
Cloudy solution upon adding water Hydrolysis occurred in powder (old batch) or pH is too high.Check expiration. Ensure water pH is < 7.[4][5]0. Try dissolving in 10% Methanol/Water mix.
Precipitation after filtering Drug bound to filter membrane.Switch to PES or PVDF membrane. Do not use Nylon.
Loss of activity in culture Drug degraded during storage.Always prepare fresh aqueous stocks. Do not refreeze aqueous aliquots.
Cytotoxicity in controls High concentration of AME.AME is less toxic than AmB but still cytotoxic at high doses. Determine MIC/IC50 for your specific cell line.

References

  • Keim, G. R., et al. (1973).[4] "Amphotericin B Methyl Ester Hydrochloride and Amphotericin B: Comparative Acute Toxicity." Science, 179(4073), 584-586.

  • Bonner, D. P., et al. (1972). "Polyene macrolide derivatives. II. Physical-chemical properties of polyene macrolide esters and their water soluble salts." The Journal of Antibiotics, 25(5), 261-262.

  • MedChemExpress. "Amphotericin B methyl ester Product Information." (Accessed 2023).

  • Santa Cruz Biotechnology. "Amphotericin B Methyl Ester Data Sheet."

Sources

Application

Application Note: Incorporating Amphotericin B Methyl Ester into Liposomal Formulations

This Application Note provides a rigorous technical guide for the formulation of Amphotericin B Methyl Ester (AME) into liposomes. Important Safety & Regulatory Warning CRITICAL TOXICOLOGY NOTICE: While Amphotericin B Me...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a rigorous technical guide for the formulation of Amphotericin B Methyl Ester (AME) into liposomes.

Important Safety & Regulatory Warning

CRITICAL TOXICOLOGY NOTICE: While Amphotericin B Methyl Ester (AME) was developed to improve water solubility and reduce nephrotoxicity compared to the parent compound Amphotericin B (AmB), historical clinical trials identified a severe risk of leukoencephalopathy (progressive white matter degeneration) associated with AME.

  • Status: AME is currently considered an investigational compound and is not approved for clinical use in humans.

  • Handling: This protocol is intended strictly for pre-clinical research (in vitro or animal models) to investigate whether liposomal encapsulation can mitigate neurotoxicity by altering biodistribution (preventing CNS entry).

  • Safety: Handle all polyene powders in a fume hood. AME is light-sensitive; perform all steps under low-light conditions (amber glassware).

Introduction & Rationale

Amphotericin B (AmB) remains the gold standard for systemic fungal infections but is limited by dose-dependent nephrotoxicity.[1] Its methyl ester derivative, Amphotericin B Methyl Ester (AME) , was synthesized to resolve the poor solubility of AmB. AME replaces the free carboxyl group at C-18 with a methyl ester, removing the zwitterionic character and resulting in a net positive charge (due to the mycosamine amine) and significantly higher water solubility (as a salt).

Why Liposomes for AME?

Despite improved solubility, free AME exhibits neurotoxicity. Encapsulating AME in liposomes serves three critical functions:

  • Sequestering the Drug: Prevents free drug interaction with host mammalian cell membranes (specifically cholesterol).

  • Passive Targeting: Exploits the Enhanced Permeability and Retention (EPR) effect to deliver high payloads to infection sites (e.g., fungal abscesses) or the reticuloendothelial system (RES) for visceral leishmaniasis.

  • Altered Biodistribution: Potentially reducing the concentration of free AME crossing the blood-brain barrier (BBB), thereby mitigating leukoencephalopathy.

Material Selection & Chemistry

Lipid Selection Strategy

To stably encapsulate a polyene antibiotic, the lipid bilayer must mimic the fungal membrane's rigidity to "trick" the drug into intercalating.

  • High-Transition Temperature Lipids (HSPC or DSPC): Essential to create a rigid bilayer at body temperature (

    
    ). This prevents premature leakage.
    
  • Cholesterol (Chol): Critical. Polyenes bind to sterols. Cholesterol acts as an anchor for AME within the bilayer, increasing encapsulation efficiency (EE).

  • Charged Lipids (DSPG vs. DOTAP):

    • Standard AmB Liposomes (AmBisome®) use DSPG (negative) to ion-pair with AmB (positive amine).

    • For AME: Since AME carries a net positive charge and lacks the carboxyl group, it can also interact electrostatically with DSPG. However, to avoid precipitation, a ratio of 2:1:0.8 (DSPC:Chol:DSPG) is recommended to maintain a stable, negatively charged vesicle that repels aggregation.

Reagents
ComponentSpecificationFunction
Active Amphotericin B Methyl Ester (AME)Antifungal agent (Synthesis ref: Mechinski et al.[2] or commercial source)
Bulk Lipid HSPC (Hydrogenated Soy PC) or DSPCStructural rigidity (

)
Stabilizer Cholesterol (Sheep wool, >99%)Drug anchor & membrane stabilizer
Charge DSPG-Na (Distearoylphosphatidylglycerol)Electrostatic stabilization & drug retention
Solvents Chloroform / Methanol (HPLC Grade)Lipid/Drug dissolution
Buffer PBS (pH 7.4) or Sucrose (9% w/v)Hydration medium (Sucrose preferred for lyophilization)

Experimental Protocol: Thin-Film Hydration & Extrusion

Workflow Diagram

The following diagram outlines the critical path for formulation, highlighting the specific temperature and solvent requirements.

FormulationWorkflow Start Start: Weigh Components Dissolve Solvent Dissolution (Chloroform:Methanol 2:1) Add AME + Lipids Start->Dissolve Evap Rotary Evaporation (40°C, Vacuum) Form Thin Yellow Film Dissolve->Evap Mix thoroughly Dry Desiccation (Overnight, High Vacuum) Remove Residual Solvent Evap->Dry Hydrate Hydration (65°C, PBS or Sucrose) Formation of MLVs Dry->Hydrate Add warm buffer Downsize Downsizing (Sonication or Extrusion) Target: 100-150 nm Hydrate->Downsize Vortex 10 min Purify Purification (Dialysis vs. PBS) Remove Free AME Downsize->Purify QC Characterization (DLS, HPLC, TEM) Purify->QC

Caption: Step-by-step workflow for AME liposome generation using thin-film hydration.

Step-by-Step Methodology
Step 1: Preparation of Stock Solutions
  • AME Stock: Dissolve AME in Methanol at 1 mg/mL. Note: AME is more soluble in methanol than AmB.

  • Lipid Stocks: Dissolve DSPC, Cholesterol, and DSPG in Chloroform at 10 mg/mL, 5 mg/mL, and 5 mg/mL respectively.

Step 2: Thin Film Formation
  • Combine the stock solutions in a round-bottom flask to achieve a molar ratio of 2:1:0.8 (DSPC : Chol : DSPG) .

  • Add AME to the lipid mixture. A typical drug-to-lipid ratio is 1:10 to 1:20 (w/w) .

    • Expert Tip: If AME precipitates upon mixing chloroform and methanol, adjust the solvent ratio to 1:1 (v/v) or add small amounts of DMSO (though DMSO is harder to remove).

  • Attach the flask to a rotary evaporator.

  • Evaporate solvents at 40°C under reduced pressure until a thin, uniform yellow film forms on the flask wall.

  • Desiccate: Place the flask under high vacuum overnight to remove trace solvents (critical to prevent toxicity).

Step 3: Hydration
  • Pre-heat the hydration buffer (PBS pH 7.4 or 9% Sucrose) to 65°C (must be >

    
     of DSPC).
    
  • Add the buffer to the dried film.

  • Rotate the flask at 65°C for 30–60 minutes.

    • Observation: The film should peel off, forming a turbid, yellow suspension of Multilamellar Vesicles (MLVs).

Step 4: Downsizing (Extrusion)
  • Assemble a thermobarrel extruder with a 0.2 µm polycarbonate membrane.

  • Maintain the extruder temperature at 65°C .

  • Pass the MLV suspension through the membrane 5–10 times.

  • Switch to a 0.1 µm (100 nm) membrane and extrude 10–15 times.

    • Result: This produces Large Unilamellar Vesicles (LUVs) with a size range of 100–140 nm.

Step 5: Purification (Removal of Free AME)

Unlike AmB, which is insoluble and can be pelleted, AME is water-soluble (especially as a salt).

  • Dialysis: Transfer the liposome suspension to a dialysis bag (MWCO 12–14 kDa).

  • Dialyze against a large volume of PBS (pH 7.4) at 4°C for 24 hours, changing the buffer 3 times.

    • Mechanism:[3] Free AME passes through the membrane; Liposomal AME is retained.

Characterization Protocols

Physical Characterization (DLS)
  • Instrument: Malvern Zetasizer or equivalent.

  • Protocol: Dilute 20 µL of liposomes in 1 mL of filtered PBS. Measure at 25°C.

  • Acceptance Criteria:

    • Z-Average Size: 100 – 150 nm.

    • Polydispersity Index (PDI): < 0.2 (indicates monodisperse population).

    • Zeta Potential: Negative (-20 to -40 mV) due to DSPG content.

Chemical Quantification (HPLC)

To determine Encapsulation Efficiency (EE%):



  • Total Drug: Dissolve an aliquot of the unpurified liposomes in Methanol (breaks liposomes). Measure AME concentration via HPLC.

  • Encapsulated Drug: Dissolve an aliquot of the purified liposomes in Methanol. Measure AME.

  • HPLC Conditions:

    • Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: Methanol : Acetonitrile : 2.5 mM EDTA (50:35:15 v/v).

    • Detection: UV-Vis at 405 nm (characteristic polyene peak).

    • Flow Rate: 1.0 mL/min.

Mechanism of Action & Selectivity

The following diagram illustrates why AME (and AmB) selectively targets fungal cells and how liposomes modulate this interaction.

MOA Liposome AME-Liposome (Stable Complex) Blood Bloodstream (Circulation) Liposome->Blood IV Injection Fungus Fungal Cell Wall (High Ergosterol) Blood->Fungus Lipase degradation / Transfer to Ergosterol Mammal Mammalian Cell (Cholesterol) Blood->Mammal Reduced Interaction (Steric Shielding) Pore K+ Leakage Cell Death Fungus->Pore AME binds Ergosterol Forms Ion Channel Tox Toxicity (Reduced vs Free Drug) Mammal->Tox Low Binding (Lower Affinity)

Caption: Mechanism of selectivity. Liposomes retain AME until contact with fungal Ergosterol, reducing off-target cholesterol binding.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Precipitation during hydration AME not integrated into lipid film.Ensure AME is fully dissolved in the initial organic solvent mix. Increase Cholesterol ratio.
Low Encapsulation Efficiency Lipid

too low or hydration temp too low.
Use DSPC (

) and hydrate at

.
High PDI (>0.3) Incomplete extrusion or aggregation.Increase number of extrusion passes. Check buffer pH (AME is pH sensitive).
Rapid Drug Leakage Fluid bilayer.Increase Cholesterol content (up to 50 mol%) to rigidify the membrane.

References

  • Keim, G. R., et al. (1973).[4][5] "Amphotericin B methyl ester hydrochloride and amphotericin B: comparative acute toxicity." Science, 179(4073), 584-586. Link

  • Ellis, W. G., et al. (1982). "Leukoencephalopathy in patients treated with amphotericin B methyl ester." The Journal of Infectious Diseases, 146(2), 125-137.[6] Link

  • Szpilman, A. M., et al. (2008).[7] "Synthesis and biological studies of 35-deoxy amphotericin B methyl ester." Angewandte Chemie International Edition, 47(23), 4339-4342.[7] Link

  • Adler-Moore, J., & Proffitt, R. T. (2002). "AmBisome: liposomal formulation, structure, mechanism of action and pre-clinical experience." Journal of Antimicrobial Chemotherapy, 49(suppl_1), 21-30. Link

  • Teerlink, T., et al. (1980). "Interaction of amphotericin B methyl ester with sterols in liposomes and erythrocytes." Biochimica et Biophysica Acta (BBA) - Biomembranes, 599(2), 484-492. Link

Sources

Method

Application Note: High-Fidelity Polyene Antifungal Susceptibility Testing

Executive Summary & Mechanism of Action Polyene antifungals, primarily Amphotericin B (AmB) and Nystatin , remain the "last line of defense" for invasive fungal infections due to their broad spectrum and low rates of res...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Mechanism of Action

Polyene antifungals, primarily Amphotericin B (AmB) and Nystatin , remain the "last line of defense" for invasive fungal infections due to their broad spectrum and low rates of resistance. However, their physical chemistry—specifically extreme hydrophobicity and poor solubility—makes susceptibility testing notoriously prone to variability.

The Core Challenge: Unlike water-soluble azoles, polyenes form aggregates in aqueous media and bind non-specifically to plastic surfaces. A protocol that fails to account for these physical properties will yield artificially elevated Minimum Inhibitory Concentrations (MICs), leading to false "Resistant" classifications.

Mechanism of Action (The "Why")

Polyenes are fungicidal agents that target ergosterol , the primary sterol in fungal cell membranes.[1][2][3][4]

  • Binding: The hydrophobic polyene side binds to ergosterol.[2]

  • Pore Formation: Multiple drug-sterol complexes aggregate to form a transmembrane channel (pore).

  • Leakage: Intracellular cations (

    
    , 
    
    
    
    ) leak out; protons influx.
  • Death: Membrane depolarization and osmotic lysis occur rapidly (concentration-dependent killing).

PolyeneMechanism Polyene Polyene Molecule (Amphotericin B) Complex Drug-Ergosterol Complex Polyene->Complex Hydrophobic Interaction Ergosterol Membrane Ergosterol Ergosterol->Complex Pore Transmembrane Pore Formation Complex->Pore Oligomerization Leakage Ion Leakage (K+, Mg2+ efflux) Pore->Leakage Loss of Integrity Death Fungal Cell Death (Fungicidal) Leakage->Death Depolarization

Figure 1: Mechanism of Action for Polyene Antifungals.[2] The formation of transmembrane pores is the critical fungicidal event.

Pre-Analytical Considerations (Critical Control Points)

The majority of errors in polyene testing occur before the plate is incubated.

A. Solvent & Stock Preparation

Amphotericin B is insoluble in water. Using water or buffers for stock solutions will result in immediate precipitation and useless data.

  • Solvent: Dimethyl Sulfoxide (DMSO) is mandatory.

  • Stock Concentration: Prepare at

    
     (CLSI) or similar high concentration to minimize the final percentage of DMSO in the test well (<1%).
    
  • Light Sensitivity: AmB is light-sensitive. Wrap stock vials in aluminum foil.

B. The "Plastic Trap" (Adsorption)

Polyenes adsorb (stick) to polystyrene plastics.

  • Impact: If you dilute AmB in a plastic trough and let it sit for 30 minutes, the actual concentration transferred to the plate may be 50% lower than calculated.

  • Mitigation:

    • Perform serial dilutions rapidly.

    • Use polypropylene consumables for intermediate dilution steps if possible, as binding is slightly lower than polystyrene.

    • CLSI vs. EUCAST Plate Types:

      • CLSI M27 (Yeast): U-bottom, untreated polystyrene.

      • EUCAST E.Def 7.3: Flat-bottom, treated tissue culture plates (to enhance optical reading, though binding kinetics differ).

    • Recommendation: Stick strictly to the plate type defined by the standard (CLSI or EUCAST) you are following. Mixing plate types invalidates the breakpoints.

C. Media Formulation

The standard medium is RPMI 1640 .[5][6]

  • Buffer: MOPS (3-(N-morpholino)propanesulfonic acid) at 0.165 M, pH 7.0. Unbuffered media will shift pH due to fungal metabolism, altering MICs.

  • Glucose Divergence:

    • CLSI: 0.2% Glucose.[5][6][7]

    • EUCAST: 2.0% Glucose (supports faster growth, higher turbidity).

Protocol: Broth Microdilution (BMD)

Based on CLSI M27-A4 (Yeast) / M38-A3 (Mold) and EUCAST E.Def 7.3

Materials
  • Antifungal Agent: Amphotericin B powder (pure assay grade, not clinical formulation).

  • Solvent: 100% DMSO.

  • Media: RPMI 1640 + MOPS + Glucose (0.2% or 2%).[5][6]

  • Plates: Sterile 96-well microtiter plates (U-bottom for CLSI).

Workflow Diagram

BMD_Workflow Stock 1. Stock Prep (DMSO, >1600 ug/mL) Dilution 2. Intermediate Dilution (1:100 in Media -> 2x Conc) Stock->Dilution Keep in Dark Plating 4. Plate Setup (100uL Drug + 100uL Bug) Dilution->Plating Work Quickly (Adsorption Risk) Inoculum 3. Inoculum Prep (0.5 McFarland -> Dilute) Inoculum->Plating Final: 0.5-2.5x10^3 CFU/mL Incubation 5. Incubation (35C, 24-48h) Plating->Incubation Reading 6. Endpoint Reading (100% Inhibition) Incubation->Reading Visual Score

Figure 2: Step-by-step workflow for Broth Microdilution susceptibility testing.

Step-by-Step Procedure
  • Stock Preparation:

    • Weigh AmB powder. Dissolve in 100% DMSO to reach

      
      .
      
    • QC Check: Solution must be clear yellow/orange without particulates.

  • Dilution Series (2x Concentration):

    • Prepare a 2-fold dilution series in RPMI media.[5]

    • Note: Since you will add equal volume inoculum, prepare these drug wells at 2x the desired final concentration (e.g., if testing 0.03–16

      
      , prepare 0.06–32 
      
      
      
      ).
    • Crucial: Keep DMSO concentration constant or negligible (<1%).

  • Inoculum Preparation (Yeast):

    • Pick 5 colonies from 24h culture (Sabouraud Dextrose Agar).

    • Suspend in saline to 0.5 McFarland standard (

      
       CFU/mL).
      
    • Dilute this suspension (typically 1:50 then 1:20 in RPMI) to achieve a final well concentration of

      
       to 
      
      
      
      CFU/mL
      .
    • Note: Molds require higher inoculum (

      
       CFU/mL, CLSI M38).
      
  • Plate Inoculation:

    • Add

      
       of 2x Drug Dilution to columns 1-10.
      
    • Add

      
       of Inoculum to columns 1-11.
      
    • Column 11 is Growth Control (Media + Inoculum, No Drug).

    • Column 12 is Sterility Control (Media only).

  • Incubation:

    • Temperature:

      
      .[5]
      
    • Atmosphere: Ambient air (no

      
      ).
      
    • Time: 24h (Candida spp.); 48h (Cryptococcus, Aspergillus, or slow growers).

  • Reading the MIC:

    • Endpoint: The lowest concentration showing 100% inhibition (optically clear well).

    • Contrast: Unlike Azoles (which allow 50% inhibition/trailing), Polyenes have a sharp cutoff. Do not ignore "haze" unless it is clearly trailing (rare).

Protocol: Time-Kill Kinetics

For Pharmacodynamic (PD) Profiling

While MIC measures inhibition, Time-Kill curves measure the rate and extent of killing. This is vital for polyenes to verify their fungicidal nature against new isolates (e.g., C. auris).

Experimental Setup
  • Preparation: Prepare 10 mL of RPMI broth containing AmB at concentrations of 0x (Control), 1x, 2x, and 4x the MIC.

  • Inoculum: Higher starting inoculum is required:

    
     CFU/mL .
    
  • Sampling:

    • Incubate at

      
       with agitation (shaking helps prevent settling and ensures contact).
      
    • Remove aliquots (

      
      ) at 
      
      
      
      hours.
  • Quantification:

    • Serially dilute aliquots in saline (to minimize drug carryover).

    • Plate onto SDA agar.

    • Incubate 24-48h and count colonies.

Data Interpretation[1][5][6][8][9][10][11][12]
  • Fungicidal:

    
     reduction in CFU/mL (99.9% killing) compared to the starting inoculum.
    
  • Fungistatic:

    
     reduction.
    
  • Polyene Expectation: Rapid fungicidal activity (often within 4-8 hours).

Data Analysis & Quality Control

Reference Ranges (CLSI M27/M38)

Always run a QC strain. If the QC strain falls outside these ranges, the entire run is invalid.

OrganismStrain IDAmphotericin B MIC Range (

)
Candida parapsilosisATCC 220190.25 – 2.0
Candida kruseiATCC 62580.5 – 2.0
Aspergillus fumigatusATCC MYA-36260.5 – 2.0
Troubleshooting Guide
ObservationProbable CauseCorrective Action
Precipitation in wells Drug insolubilityEnsure DMSO stock is used; do not freeze-thaw stock repeatedly. Check if media pH is neutral.
MICs too high (>2 dilutions) Inoculum too heavyVerify 0.5 McFarland and subsequent dilution steps. Count colonies of inoculum aliquot.
MICs too low Drug loss to plasticPrepare dilutions immediately before use. Do not store diluted drugs in plastic troughs.
Skipped Wells (Growth at high conc, no growth at low)Contamination or Pipetting errorDiscard plate. Review pipetting technique.

References

  • Clinical and Laboratory Standards Institute (CLSI). (2017).[8] Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Fourth Edition (M27-A4).[9] CLSI.[5][7][8][9] [Link]

  • Clinical and Laboratory Standards Institute (CLSI). (2017).[8] Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Approved Standard—Third Edition (M38-A3). CLSI.[5][7][8][9] [Link]

  • European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2020).[6][10] Method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for yeasts (E.Def 7.3.2).[6][11] EUCAST.[5][6][12][10][11] [Link]

  • Lass-Flörl, C., et al. (2011).[10] EUCAST Technical Note on Amphotericin B.[5][10] Clinical Microbiology and Infection.[5][12][10][8] [Link]

  • Espinel-Ingroff, A., et al. (2005). Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Amphotericin B...[7] Journal of Clinical Microbiology.[5][7] [Link]

Sources

Application

sterile filtration techniques for amphotericin B methyl ester solutions

Application Note & Protocol Topic: Sterile Filtration of Amphotericin B Methyl Ester (AME) Solutions for Research and Pharmaceutical Development Abstract This document provides a comprehensive technical guide for the ste...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Topic: Sterile Filtration of Amphotericin B Methyl Ester (AME) Solutions for Research and Pharmaceutical Development

Abstract

This document provides a comprehensive technical guide for the sterile filtration of Amphotericin B methyl ester (AME) solutions. AME, a semi-synthetic derivative of the polyene macrolide antibiotic Amphotericin B (AmB), presents unique challenges for sterile filtration due to its amphipathic nature and propensity to self-aggregate in aqueous media[1][2]. Standard filtration protocols can lead to significant product loss, membrane fouling, and potential failure to achieve sterility. This guide elucidates the critical interplay between AME's physicochemical properties and the filtration process. We present a framework for rational filter selection, detailed protocols for solution preparation and filtration, and post-filtration quality control methodologies designed to ensure product integrity and sterility.

Part 1: Foundational Principles: Understanding AME Behavior in Solution

Successful sterile filtration of AME is not merely a mechanical process but is predicated on controlling the drug's behavior in solution. The primary obstacle is the tendency of AME, like its parent compound AmB, to form aggregates of various sizes in aqueous environments[3][4]. These aggregates can prematurely block sterilizing-grade filter membranes (0.22 µm), leading to low throughput and product loss.

Physicochemical Properties of AME

AME is the methyl ester of Amphotericin B, a modification that slightly alters its properties[1]. Key characteristics influencing filtration are summarized below.

PropertyValue / CharacteristicSignificance for Filtration
Molecular Formula C48H75NO17Large, complex macrolide structure[1].
Molecular Weight ~938.1 g/mol High molecular weight contributes to diffusion and interaction characteristics[1].
Solubility Poorly soluble in water at neutral pH; soluble in organic solvents like DMSO and DMF. More water-soluble than AmB but still limited[5][6].Solution preparation requires careful solvent selection and pH control to achieve a filterable state.
Amphipathic Nature Possesses both a hydrophobic polyene chain and a hydrophilic polyhydroxyl region[4].Drives self-aggregation in aqueous solutions, forming micelles or colloidal suspensions that can foul filters.
Stability Sensitive to pH, light, and temperature. Generally less stable than AmB in solution, but shows comparable stability at pH 6.0 and 5°C[7]. Susceptible to oxidation[8].Filtration process must be conducted under controlled conditions (pH, temp, light protection) to prevent degradation.
The Critical Role of Aggregation

In aqueous solutions, AME can exist in several states: as monomers, soluble oligomers, and larger poly-aggregates[4][9]. The equilibrium between these states is highly dependent on concentration, pH, and the presence of co-solvents or excipients[2][8]. The formation of large, non-filterable aggregates is the principal cause of filtration failure.

The aggregation state can be monitored using UV-Vis spectroscopy.

  • Monomeric AME: Exhibits a characteristic spectrum with four distinct peaks.

  • Aggregated AME: Shows a blue-shifted spectrum, often with a broad, single band, indicating the formation of larger complexes[2][8].

Controlling the solution to favor a monomeric or small, uniformly sized oligomeric state is paramount before attempting to pass it through a 0.22 µm sterilizing-grade filter.

Part 2: Strategic Filter Selection and Process Validation

The choice of filter membrane and the validation of the filtration process are critical for ensuring sterility, maximizing product recovery, and maintaining batch-to-batch consistency.

Membrane Selection for AME Solutions

For challenging, adsorptive molecules like AME, the filter membrane material must be carefully selected to minimize product loss. Hydrophilic, low-protein-binding membranes are strongly recommended[10].

Membrane MaterialKey CharacteristicsSuitability for AME Solutions
Polyethersulfone (PES) High flow rates, low protein binding, broad chemical compatibility[10][11].Highly Recommended. A primary choice for sterile filtration of biological and pharmaceutical solutions.
Polyvinylidene Fluoride (PVDF) Very low protein binding, good chemical resistance[12].Highly Recommended. An excellent alternative to PES, particularly where minimal binding is critical.
Cellulose Esters (MCE) High protein binding potential.Not Recommended. Prone to high adsorptive losses and potential clogging with AmB and its derivatives[13].
Nylon Hydrophilic but can exhibit higher binding for certain molecules.Use with Caution. Requires specific validation to quantify potential product loss.

Recommendation: Begin process development with either a hydrophilic PES or PVDF sterilizing-grade membrane with a pore size of 0.2 µm or 0.22 µm [14].

The Self-Validating Protocol: Key Experiments

A robust filtration protocol must include self-validating steps to ensure its effectiveness and trustworthiness.

  • Filter Compatibility & Integrity Test: Confirm that the AME solution does not damage the filter. A bubble point test post-filtration can confirm the filter membrane remained integral.

  • Product Adsorption (Yield) Study: Quantify the amount of AME lost to the filter membrane. This is essential for process optimization and accurate dosing.

  • Throughput (Capacity) Analysis: Determine the volume of AME solution that can be processed per unit area of the filter before it clogs (flux decay). This is critical for scaling up the process.

  • Bacterial Challenge Test: This is the definitive validation for a sterilizing-grade filtration process. It confirms the filter's ability to remove a standard challenge organism (Brevundimonas diminuta) from the actual product fluid under process conditions[15][16]. While typically performed by filter manufacturers or specialized labs, understanding its importance is crucial for selecting a qualified filter[16].

Part 3: Detailed Experimental Protocols

This section provides step-by-step methodologies for the preparation and sterile filtration of AME solutions. Note: These protocols should be optimized for your specific AME concentration and formulation.

Protocol 1: AME Solution Preparation & Pre-Treatment

Objective: To prepare a filterable AME solution by controlling its aggregation state.

Materials:

  • Amphotericin B methyl ester (AME) powder

  • Dimethyl sulfoxide (DMSO), sterile-filtered

  • Sterile 5% Dextrose Injection (D5W) or other appropriate aqueous buffer (pH adjusted to 6.0-6.5)

  • Sterile, conical tubes or glass vials

  • Vortex mixer and magnetic stirrer

Procedure:

  • Initial Dissolution (Concentrate): In a sterile container, reconstitute the AME powder in a minimal volume of DMSO to create a concentrated stock solution (e.g., 10-20 mg/mL). Mix thoroughly until fully dissolved. Rationale: AME is readily soluble in DMSO, ensuring a monomeric state in the concentrate[6].

  • pH and Temperature Control: Ensure the aqueous diluent (e.g., D5W) is at the target pH (6.0-6.5) and room temperature. Rationale: AME stability is enhanced at a pH of approximately 6.0[7].

  • Controlled Dilution: While rapidly stirring the aqueous diluent, slowly add the AME-DMSO concentrate dropwise to reach the final target concentration (e.g., 0.1-1.0 mg/mL). Avoid adding the concentrate too quickly, as this can cause localized high concentrations and promote aggregation.

  • Equilibration: Allow the solution to stir for 15-30 minutes, protected from light. Rationale: Amphotericin B and its derivatives are light-sensitive[6].

  • Pre-Filtration (Optional but Recommended): If the solution appears hazy or if you anticipate particulate matter, filter it through a larger pore size filter (e.g., a 0.45 µm PES or PVDF filter) first. This will protect the final sterilizing-grade filter from premature clogging.

Protocol 2: Sterile Filtration Workflow

Objective: To sterilize the prepared AME solution using a 0.22 µm filter while maximizing product recovery.

Materials:

  • Prepared, pre-treated AME solution

  • Sterile syringe(s)

  • Sterile 0.22 µm syringe filter (hydrophilic PES or PVDF recommended)

  • Sterile collection vessel (e.g., sterile media bottle or vial)

Workflow Diagram:

G cluster_prep Preparation Phase cluster_filt Sterilization Phase cluster_qc Quality Control Phase prep 1. Prepare AME Solution (Protocol 1) prefilter 2. Pre-filter (0.45 µm) (Optional) prep->prefilter If hazy wet 3. Wet Filter Membrane (with buffer) prefilter->wet filt 4. Filter AME Solution (0.22 µm PES/PVDF) wet->filt collect 5. Collect Sterile Filtrate filt->collect Apply steady, gentle pressure qc 6. Perform Post-Filtration QC (Protocol 3) collect->qc

Caption: AME Sterile Filtration Workflow.

Procedure:

  • Filter Wetting: Prime the 0.22 µm sterile filter by passing a small volume (1-2 mL) of the formulation buffer (without AME) through it. Discard the effluent. Rationale: This ensures the membrane is fully wetted, which is critical for achieving proper flow and preventing air locks.

  • Filtration: Draw the AME solution into a sterile syringe. Attach the wetted 0.22 µm filter to the syringe.

  • Apply steady, gentle pressure to the syringe plunger to push the solution through the filter into the sterile collection vessel. Do not apply excessive pressure , as this can deform aggregates, force them through the membrane, or even rupture the filter[17][18].

  • Discard Initial Volume (Optional): For maximum purity and to account for any initial adsorptive losses, you may choose to discard the first 0.5-1.0 mL of the filtrate.

  • Collect the sterile filtrate in the labeled, sterile container.

  • Storage: Store the final sterile solution protected from light at 2-8°C[6][7].

Protocol 3: Post-Filtration Quality Control

Objective: To verify the concentration, aggregation state, and sterility of the filtered AME solution.

Methods:

  • Concentration & Yield Measurement:

    • Use a validated HPLC method or UV-Vis spectrophotometer to measure the AME concentration in the final filtrate.

    • Compare this to the pre-filtration concentration to calculate the percent yield:

      • % Yield = (Post-filtration Conc. / Pre-filtration Conc.) * 100

  • Aggregation State Analysis:

    • Acquire a UV-Vis spectrum of the final filtrate.

    • Confirm that the spectrum is consistent with the desired (monomeric or small oligomeric) state and has not shifted due to filtration-induced aggregation.

  • Sterility Test:

    • Perform a standard sterility test as per USP/Ph. Eur. guidelines (e.g., direct inoculation into tryptic soy broth and fluid thioglycollate medium) to confirm the absence of microbial contamination[19].

  • Visual Inspection:

    • Visually inspect the final solution for any particulates or precipitation.

Part 4: Troubleshooting Guide

ProblemPotential Cause(s)Recommended Solution(s)
Rapid Filter Clogging / Low Throughput 1. AME aggregation in the solution. 2. High solution viscosity. 3. Inappropriate filter choice.1. Re-optimize solution preparation (Protocol 1): check pH, slow down dilution, or decrease concentration. 2. Add a pre-filter (0.45 µm) step. 3. Consider using a filter with a larger surface area or an integrated pre-filter layer.
Low Product Yield (<90%) 1. Adsorption of AME to the filter membrane or housing. 2. Precipitation of AME during filtration.1. Ensure a low-binding membrane (PES/PVDF) is used. 2. Saturate binding sites by flushing the filter with AME solution and discarding the initial volume. 3. Re-evaluate solution stability; ensure AME remains fully dissolved throughout the process.
Failed Sterility Test 1. Filter was not integral (damaged). 2. Bacterial penetration (bioburden too high or formulation-related effects). 3. Post-filtration contamination.1. Perform a post-use integrity test on the filter (e.g., bubble point). 2. Ensure the pre-filtration bioburden is low. 3. Review and reinforce aseptic technique during the entire process (Protocol 2). 4. Select a filter that has been validated for bacterial retention with challenging solutions[15].

Mechanism of Filtration Failure Diagram:

G cluster_input cluster_output Mono Monomeric AME Filter 0.22 µm Filter Membrane Mono->Filter Passes Agg Aggregated AME Agg->Filter Blocks Pore Bac Bacteria Bac->Filter Blocked Pass Passes (Sterile AME) Filter->Pass Block Blocked / Adsorbed Filter->Block

Caption: AME-Filter Interaction Challenges.

References

  • National Institute of Standards and Technology. Chapter 19 - Size reduction, purification, sterilization and storage/packaging of liposomes.
  • Pall Biotech. New Sterile Filtration Challenges in the Changing Landscape of Drug Formulations.
  • PDA Journal of Pharmaceutical Science and Technology. Sterilizing Filtration of Liposome and Related Lipid-Containing Solutions: Enhancing Successful Filter Qualification. Available at: [Link]

  • BioProcess International. Using 3D Imaging To Understand Sterilizing-Grade Filtration of Liposomes.
  • Cobetter Filtration. Cobetter's Answer to the Challenges of Liposome Sterile Filtration. Available at: [Link]

  • PubChem. Amphotericin B monomethyl ester. Available at: [Link]

  • AAPS PharmSciTech. Spectroscopic investigation of the aggregation state of amphotericin B during loading, freeze-drying, and reconstitution of polymeric micelles. Available at: [Link]

  • Journal of Medicinal Chemistry. Novel Water-Soluble Amphotericin B‑PEG Conjugates with Low Toxicity and Potent in Vivo Efficacy. Available at: [Link]

  • Semantic Scholar. Stability studies with amphotericin B and amphotericin B methyl ester. Available at: [Link]

  • Pall Corporation. Compatibility of Various Pharmaceutical Agents with Pall Supor™ Intravenous Filter Devices. Available at: [Link]

  • Scribd. Amphotericin B Administration Protocol. Available at: [Link]

  • ResearchGate. Effect of aggregation state on the toxicity of different amphotericin B preparations. Available at: [Link]

  • PubMed. The role of aggregation and ionization in the chemical instability of Amphotericin B in aqueous methanol. Available at: [Link]

  • PubMed. Stability studies with amphotericin B and amphotericin B methyl ester. Available at: [Link]

  • University of Iowa. The effect of aggregation state on the degradation kinetics of Amphotericin B in aqueous solution. Available at: [Link]

  • Google Patents. Process for producing the methyl ester of amphotericin B.
  • Dr.Oracle. What is the recommended administration protocol for amphotericin B (antifungal medication) liposomal?. Available at: [Link]

  • ResearchGate. Self-assembling, supramolecular chemistry and pharmacology of amphotericin B: Poly-aggregates, oligomers and monomers. Available at: [Link]

  • MiraVista Diagnostics. Amphotericin B (AmBisome®) Protocol. Available at: [Link]

  • Brother Filtration. Sustainable Sterile Filtration for Pharmaceutical and Biotech Manufacturing. Available at: [Link]

  • Sartorius. Sartorius Sterile Filtration Solutions. Available at: [Link]

  • Sterlitech. Chemical Compatibility of PES Filter Membrane. Available at: [Link]

  • RSSL. Sterility Testing – Overcoming Difficult Products. Available at: [Link]

  • Sanitek Filter. Sterile Filtration For Pharmaceutical Manufacturing And Biologic Products. Available at: [Link]

  • Journal of Chemical and Pharmaceutical Research. Sterilisation of aseptic drug by sterile filtration: Microbiology validation by microbiology challenge test. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Amphotericin B Methyl Ester Precipitation in Culture Media

Welcome to the Technical Support Center for Amphotericin B Methyl Ester (AME). This resource is designed for researchers, scientists, and drug development professionals who are utilizing AME in their experiments and enco...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for Amphotericin B Methyl Ester (AME). This resource is designed for researchers, scientists, and drug development professionals who are utilizing AME in their experiments and encountering challenges with its solubility in culture media. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot effectively. This guide is structured in a question-and-answer format to directly address the common issues you may face.

Frequently Asked Questions (FAQs)

Q1: I dissolved Amphotericin B methyl ester in DMSO, but it precipitated immediately when I added it to my cell culture medium. What is happening?

This is the most common issue encountered with AME and its parent compound, Amphotericin B. The primary reason is the drastic change in solvent polarity. AME is poorly soluble in aqueous solutions at physiological pH, such as your typical cell culture media (e.g., DMEM, RPMI-1640)[1][2][3]. While it readily dissolves in a polar aprotic solvent like dimethyl sulfoxide (DMSO), the subsequent dilution into a large volume of aqueous media causes the AME molecules to crash out of solution and form a precipitate[3].

Q2: Is the precipitated Amphotericin B methyl ester still active?

While some sources suggest that Amphotericin B might still be suitable for use even with a slight precipitate, it is generally not recommended for quantitative experiments[4][5]. The formation of a precipitate means the actual concentration of solubilized, active AME in your culture medium is unknown and likely much lower than your target concentration. This can lead to inconsistent and unreliable experimental results. For optimal performance and reproducibility, a clear, homogenous solution is always preferred.

Q3: What does the Amphotericin B methyl ester precipitate look like in the culture media?

The precipitate can vary in appearance. It may present as a fine, hazy suspension, giving the medium a cloudy look. In other cases, it can form more distinct, yellowish particles that may settle at the bottom of the culture vessel or float in the medium. It is crucial to distinguish this chemical precipitate from microbial contamination, such as yeast or bacteria, which would exhibit cellular morphology under a microscope and typically cause a change in the medium's pH indicator over time[6].

Troubleshooting Guide

This section provides a systematic approach to resolving AME precipitation issues. The key is to maintain AME in a soluble state from the stock solution to the final working concentration in your culture medium.

Issue 1: Precipitation Immediately Upon Addition to Culture Media

This is often due to improper dilution techniques or a suboptimal stock solution concentration.

Underlying Cause: Rapid dilution of a highly concentrated DMSO stock into the aqueous medium does not allow for a gradual solvent exchange, leading to immediate precipitation.

Solutions:

  • Optimize Stock Solution Concentration: While AME is highly soluble in DMSO, creating an overly concentrated stock can exacerbate the precipitation problem upon dilution. A recommended starting point for a stock solution is 2.5 mg/mL in high-quality, anhydrous DMSO[7].

  • Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the full volume of media, perform an intermediate dilution step. For example, dilute the DMSO stock 1:10 in sterile phosphate-buffered saline (PBS) or serum-free medium first, while vortexing gently, and then add this intermediate dilution to your final culture medium.

  • Slow, Dropwise Addition with Agitation: When adding the AME stock or intermediate dilution to your culture medium, do so slowly, drop-by-drop, while gently swirling or stirring the medium. This gradual introduction can help to keep the AME in solution.

  • Pre-warming the Media: Having the culture media at 37°C can sometimes aid in the solubilization of AME, as solubility can be temperature-dependent[4].

Experimental Protocol: Preparation of Amphotericin B Methyl Ester Working Solution

This protocol is designed to minimize precipitation when preparing a working solution of AME in cell culture media.

Materials:

  • Amphotericin B methyl ester (powder)

  • Anhydrous, cell culture-grade DMSO

  • Sterile, 0.22 µm syringe filter

  • Sterile microcentrifuge tubes

  • Complete cell culture medium (e.g., DMEM with 10% FBS), pre-warmed to 37°C

Procedure:

  • Prepare AME Stock Solution (e.g., 2.5 mg/mL):

    • In a sterile environment, accurately weigh the desired amount of AME powder.

    • Add the appropriate volume of sterile, anhydrous DMSO to achieve a final concentration of 2.5 mg/mL. For example, add 1 mL of DMSO to 2.5 mg of AME powder[7].

    • If necessary, use sonication to aid dissolution[8][9].

    • Filter-sterilize the stock solution using a 0.22 µm syringe filter compatible with DMSO.

  • Aliquot and Store Stock Solution:

    • Dispense the sterile stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes[7][9]. This prevents repeated freeze-thaw cycles which can degrade the compound[9].

    • Store the aliquots at -20°C or -80°C, protected from light[9][10].

  • Prepare Working Solution (e.g., 2.5 µg/mL):

    • Thaw a single aliquot of the AME stock solution at room temperature.

    • Pre-warm your complete culture medium to 37°C.

    • To prepare a 2.5 µg/mL working solution from a 2.5 mg/mL stock, you will need a 1:1000 dilution.

    • While gently swirling the pre-warmed medium, slowly add the required volume of the AME stock solution dropwise. For example, add 10 µL of the 2.5 mg/mL stock to 10 mL of medium.

    • Visually inspect the medium for any signs of precipitation. If the solution remains clear, it is ready for use.

Issue 2: Precipitate Forms Over Time in the Incubator

Even if the initial solution is clear, a precipitate can sometimes form during incubation.

Underlying Causes:

  • Temperature Changes: While pre-warming can help with initial solubilization, subsequent cooling and reheating (if the culture is removed from the incubator) can affect stability.

  • Interaction with Media Components: Components in the culture medium, such as salts and proteins in fetal bovine serum (FBS), can interact with AME over time, reducing its solubility. Amphotericin B is known to bind to plasma proteins like albumin[1].

  • pH Shifts: Although most culture media are buffered, cellular metabolism can cause slight pH changes over time, which may impact the solubility of AME. The stability of Amphotericin B can be pH-dependent[11].

Solutions:

  • Optimize Serum Concentration: If you are using a high concentration of FBS, consider if a lower concentration is sufficient for your cells. This may reduce protein-drug interactions that could lead to precipitation.

  • Prepare Fresh Media: For long-term experiments, it is advisable to replace the AME-containing medium every 48-72 hours to ensure a consistent, soluble concentration of the compound. Amphotericin B is stable in culture at 37°C for up to 3 days[5].

  • Test Different Media Formulations: If precipitation is a persistent issue, consider testing different basal media formulations (e.g., DMEM vs. RPMI-1640) to see if one is more compatible with AME.

Data Presentation: Solubility and Stability of Amphotericin B and its Methyl Ester

PropertyAmphotericin BAmphotericin B Methyl EsterKey Considerations
Aqueous Solubility Poor at neutral pH; soluble at pH < 2 or > 11[2]Poor at neutral pH, though some modified forms show increased solubility[1]The low aqueous solubility at physiological pH is the primary cause of precipitation.
Common Solvent DMSO (approx. 2 mg/mL)[10]DMSO (up to 100 mg/mL with sonication)[9]Always use high-quality, anhydrous DMSO.
Stability in Solution Generally more stable than its methyl ester salts[11][12]Less stable than the parent compound, but stability increases at pH 6.0 and 5°C[11][12]Protect solutions from light and avoid repeated freeze-thaw cycles.
Storage of Stock -20°C[10]-20°C or -80°C[9]Aliquoting is crucial to maintain stability.

Visualization of Experimental Workflow

Below is a diagram illustrating the recommended workflow for preparing a working solution of Amphotericin B methyl ester to minimize precipitation.

AME_Preparation_Workflow cluster_stock Stock Solution Preparation (Sterile) cluster_working Working Solution Preparation weigh Weigh AME Powder dissolve Dissolve in Anhydrous DMSO (e.g., 2.5 mg/mL) weigh->dissolve sonicate Sonicate if Necessary dissolve->sonicate filter Filter-Sterilize (0.22 µm) sonicate->filter aliquot Aliquot into Single-Use Tubes filter->aliquot store Store at -20°C to -80°C (Protect from Light) aliquot->store thaw Thaw Single Aliquot store->thaw For Use add Slowly Add Stock to Medium (Dropwise with Swirling) thaw->add prewarm Pre-warm Culture Medium (with serum) to 37°C prewarm->add incubate Add to Cell Culture add->incubate end incubate->end start start->weigh

Caption: Recommended workflow for preparing Amphotericin B methyl ester solutions.

Logical Relationship of Precipitation Factors

This diagram illustrates the key factors that contribute to the precipitation of Amphotericin B methyl ester in culture media.

Precipitation_Factors cluster_properties Physicochemical Properties cluster_protocol Experimental Protocol cluster_media Culture Medium Components precipitation AME Precipitation in Culture Media solubility Poor Aqueous Solubility at Neutral pH solubility->precipitation stock_conc High Stock Concentration stock_conc->precipitation dilution_rate Rapid Dilution dilution_rate->precipitation temp Temperature Fluctuations temp->precipitation ph pH of Medium ph->precipitation serum Serum Proteins (e.g., Albumin) serum->precipitation salts Salts and Other Components salts->precipitation

Caption: Factors influencing Amphotericin B methyl ester precipitation.

By understanding the principles of AME solubility and following these optimized protocols, you can significantly reduce the incidence of precipitation, leading to more reliable and reproducible experimental outcomes.

References

  • Research Journal of Pharmacy and Biological and Chemical Sciences. (2020). Determination Of Amphotericin B In Bulk And Pharmaceutical Formulation By Spectrophotometer. Retrieved from [https://www.rjpbcs.com/pdf/2020/11(3)/[7].pdf]([Link]7].pdf)

  • Japanese Pharmacopoeia. (n.d.). Amphotericin B. Retrieved from [Link]

  • HiMedia Laboratories. (n.d.). Amphotericin B Solution 250µg/ml. Retrieved from [Link]

  • ResearchGate. (2017, October 5). How should I maintain Amphotericin B on cell culture medium? Retrieved from [Link]

  • MDPI. (n.d.). A Beginner's Guide to Cell Culture: Practical Advice for Preventing Needless Problems. Retrieved from [Link]

  • ACS Publications. (2016, January 14). Novel Water-Soluble Amphotericin B-PEG Conjugates with Low Toxicity and Potent in Vivo Efficacy. Retrieved from [Link]

  • Elsevier. (2022). Solubility, aggregation and stability of Amphotericin B drug in pure organic solvents. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Stability studies with amphotericin B and amphotericin B methyl ester. Retrieved from [Link]

  • Dove Press. (2020, July 7). Strategies to enhance oral delivery of amphotericin B: a comparison of uncoated and enteric-coated nanostructured lipid carriers. Retrieved from [Link]

  • PubMed. (n.d.). Stability studies with amphotericin B and amphotericin B methyl ester. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Stability of Amphotericin B in Fungal Culture Media. Retrieved from [Link]

  • ResearchGate. (2017, August 18). Solubility of Amphotericin B is eluding me. Help? Retrieved from [Link]

  • Gilead. (n.d.). Amphotericin B Gilead liposomal. Retrieved from [Link]

Sources

Optimization

reducing cytotoxicity of amphotericin B methyl ester in mammalian cells

A Guide to Reducing Cytotoxicity in Mammalian Cell Culture Welcome to the technical support guide for Amphotericin B methyl ester (AME). As Senior Application Scientists, we have designed this resource to provide researc...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Reducing Cytotoxicity in Mammalian Cell Culture

Welcome to the technical support guide for Amphotericin B methyl ester (AME). As Senior Application Scientists, we have designed this resource to provide researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and practical protocols to effectively use AME while minimizing its cytotoxic effects on mammalian cells. This guide moves beyond simple instructions to explain the underlying mechanisms, helping you make informed decisions in your experimental design.

Section 1: The Core Challenge: Understanding AME's Mechanism of Cytotoxicity

To effectively reduce cytotoxicity, it is essential to first understand how Amphotericin B (AmB) and its derivatives function. The primary therapeutic action of AmB is based on its high affinity for ergosterol, a key component of fungal cell membranes.[1][2] Upon binding, AmB molecules self-assemble and effectively extract ergosterol from the membrane, forming transmembrane channels or pores.[1][3][4][5] This action disrupts membrane integrity, leading to the leakage of essential intracellular ions and ultimately, fungal cell death.[2][6][7]

The cytotoxicity observed in mammalian cells stems from AmB's ability to also bind to cholesterol, the primary sterol in animal cell membranes, although with a lower affinity.[1][2] This interaction, particularly with cholesterol in kidney tubular cells, is the basis for its well-documented toxicity.[2] The esterification of AmB to create Amphotericin B methyl ester (AME) is a chemical modification designed to reduce this off-target toxicity. Studies have consistently shown that AME is significantly less toxic to a variety of mammalian cell lines compared to the parent AmB or its deoxycholate complex (Fungizone).[8][9]

At lower concentrations, AmB and its derivatives can trigger a programmed cell death cascade resembling apoptosis, characterized by the production of reactive oxygen species (ROS), chromatin condensation, and DNA fragmentation.[10][11][12][13] At higher doses, the primary mechanism shifts to necrosis due to overwhelming membrane damage.[11]

G cluster_0 Fungal Cell Membrane cluster_1 Mammalian Cell Membrane AME_F AME Ergosterol Ergosterol AME_F->Ergosterol High Affinity Binding & Ergosterol Extraction Pore Ion Pore Formation Ergosterol->Pore Leakage_F K+ Leakage Pore->Leakage_F Death_F Fungicidal Effect Leakage_F->Death_F AME_M AME Cholesterol Cholesterol AME_M->Cholesterol Lower Affinity Binding Damage Membrane Damage Cholesterol->Damage Leakage_M Ion Leakage & ROS Damage->Leakage_M Toxicity_M Cytotoxicity Leakage_M->Toxicity_M

Caption: Mechanism of AME action on fungal vs. mammalian cells.

Section 2: FAQs - Proactive Strategies to Minimize AME Cytotoxicity

This section addresses common questions to help you design experiments that proactively limit cytotoxicity from the outset.

Q1: How is Amphotericin B methyl ester (AME) fundamentally different from standard Amphotericin B (AmB)?

A1: AME is a semi-synthetic derivative of AmB where the carboxyl group has been converted to a methyl ester.[14] This modification reduces the molecule's interaction with cholesterol in mammalian membranes, thereby lowering its overall cytotoxicity while retaining significant antifungal activity.[8][9][15] This makes AME a superior choice for applications where preserving mammalian cell health is critical, such as in cell culture systems.[8]

Q2: What is a safe starting concentration for AME with my specific mammalian cell line?

A2: This is a critical question, as sensitivity can vary between cell types. While AME is less toxic than AmB, a dose-response experiment is always recommended.

  • For Antifungal Use in Co-culture: A common starting concentration for preventing fungal contamination is 2.5 mg/L (2.5 µg/mL).[16]

  • For Experimental Studies: We recommend performing a cytotoxicity assay (e.g., MTT, XTT, or alamarBlue) to determine the IC50 (half-maximal inhibitory concentration) for your specific cell line. Start with a broad range of concentrations (e.g., 0.1 µg/mL to 50 µg/mL). Research has shown that even with less toxic liposomal AmB formulations, fibroblast viability can drop at concentrations as low as 5 µg/mL after prolonged exposure.[17] As a general rule, aim to use the lowest concentration that provides the desired antifungal effect, which corresponds to the Minimum Inhibitory Concentration (MIC) for the target fungus.[18][19]

Q3: How should I prepare and store my AME stock solution to maintain stability and minimize toxicity?

A3: Proper handling is crucial. AME, like AmB, can be unstable in solution.[20]

  • Solvent: AME is poorly soluble in water at neutral pH.[16] The recommended solvent for creating a high-concentration stock solution is Dimethyl Sulfoxide (DMSO).[16]

  • Preparation: Dissolve the AME powder in 100% DMSO to a stock concentration of 5-10 mg/mL. Ensure it is fully dissolved. For use in culture, dilute this stock solution directly into your culture medium to the final working concentration. The final DMSO concentration in the medium should be kept low, typically below 0.1%, to avoid solvent-induced cytotoxicity.

  • Storage: Aliquot the DMSO stock solution into small, single-use volumes and store them protected from light at -20°C or -80°C.[21] Repeated freeze-thaw cycles should be avoided as they can degrade the compound and lead to aggregation, potentially increasing cytotoxicity.[21]

Q4: Can I use AME in serum-free media?

A4: Caution is advised. Serum proteins, particularly albumin, can bind to AmB and its derivatives, which may sequester the drug and reduce its immediate interaction with the cell membrane, thereby lowering its effective cytotoxic concentration. In serum-free conditions, cells are more directly exposed to the full concentration of AME, which can lead to increased and more rapid cytotoxicity. If you must use serum-free media, it is imperative to perform a dose-response curve under these specific conditions to identify a new, lower, non-toxic working concentration.

Section 3: Troubleshooting Guide - Common Problems & Solutions

This guide is designed to help you diagnose and solve problems when you observe unexpected cytotoxicity in your experiments.

G Start High Cell Death Observed in AME-Treated Wells Q1 Is toxicity also high in vehicle (DMSO) control wells? Start->Q1 A1_Yes Issue is likely vehicle toxicity. Q1->A1_Yes Yes A1_No Issue is specific to AME treatment. Q1->A1_No No Sol_1 Recalculate dilution. Ensure final DMSO concentration is <0.1%. A1_Yes->Sol_1 Q2 Is AME concentration optimized for this cell line and media? A1_No->Q2 A2_No Perform a dose-response (IC50) experiment to find a non-toxic concentration. Q2->A2_No No A2_Yes Concentration should be safe. Q2->A2_Yes Yes Q3 Was the AME stock subjected to freeze-thaw cycles or improper storage? A2_Yes->Q3 A3_Yes Degradation/aggregation may have occurred. Q3->A3_Yes Yes End Consider Advanced Strategies: - Antioxidant Co-treatment - Lipid Formulations Q3->End No Sol_3 Prepare fresh AME stock from powder. Aliquot and store properly. A3_Yes->Sol_3

Caption: Troubleshooting workflow for unexpected AME cytotoxicity.

Problem 1: "My cells are dying even at what I thought were low AME concentrations."

  • Potential Cause 1: High Cell Line Sensitivity. Different mammalian cell lines exhibit varied sensitivity to AME.[8][9] For instance, some tumor-derived cell lines may be more sensitive than cell lines derived from normal tissue.[9] Your cell line may simply be more susceptible than those reported in the literature.

  • Solution: The most reliable solution is to perform a thorough dose-response curve as described in FAQ Q2. This will establish the empirical tolerance limit for your specific cells under your specific culture conditions.

  • Potential Cause 2: AME Aggregation. Improperly stored or prepared AME can form aggregates. These aggregates can interact with the cell membrane differently than the monomeric form, sometimes leading to rapid, non-specific membrane damage and increased cytotoxicity.

  • Solution: Always use a freshly prepared dilution from a properly stored, single-use aliquot of AME stock. If you suspect your stock solution is compromised, prepare a new one from the source powder.

Problem 2: "I'm seeing high background toxicity in my control (vehicle-treated) cells."

  • Potential Cause: Solvent Toxicity. The most common cause for toxicity in vehicle-only controls is an excessively high concentration of the solvent, usually DMSO.

  • Solution: Double-check your dilution calculations. The final concentration of DMSO in your culture medium should ideally be ≤ 0.1%. If your experimental design requires a higher concentration of AME, you may need to prepare a more concentrated DMSO stock solution to keep the final solvent volume down. Always run a "media + vehicle" control to validate that the solvent concentration is not toxic on its own.

Problem 3: "My antifungal effect is inconsistent, and sometimes I see more mammalian cell death than expected."

  • Potential Cause: AME Instability and Autoxidation. The polyene structure of AME is susceptible to autoxidation, which can degrade the molecule and reduce its antifungal efficacy.[22] This degradation process can also generate byproducts that may contribute to cytotoxicity. The toxicity of AmB is partly attributed to lipid peroxidation in cell membranes.[23]

  • Solution:

    • Protect from Light: Prepare and store AME solutions protected from light.

    • Use Fresh Solutions: Always prepare working dilutions fresh for each experiment.

    • Consider Antioxidants: As detailed in Protocol 4.1, co-treatment with antioxidants can stabilize the AME molecule, preserving its antifungal activity while simultaneously protecting mammalian cells from oxidative stress.[22][23]

Section 4: Advanced Protocols for Cytotoxicity Reduction

For highly sensitive cell lines or long-term experiments, the following advanced strategies can significantly improve the therapeutic index of AME.

Protocol 4.1: Co-treatment with Antioxidants

Rationale: The cytotoxicity of AmB and its derivatives is linked to oxidative stress and lipid peroxidation.[23] Antioxidants such as ascorbic acid (Vitamin C) and α-tocopherol (Vitamin E) can protect mammalian cells from this damage and may also stabilize the AME molecule itself.[22][23]

Step-by-Step Methodology:

  • Prepare Antioxidant Stocks:

    • Ascorbic Acid (Vitamin C): Prepare a 100 mM stock solution in sterile cell culture-grade water. Sterile filter through a 0.22 µm filter.

    • α-Tocopherol (Vitamin E): Prepare a 100 mM stock in 100% ethanol. Note: α-tocopherol is highly lipophilic.

  • Determine Optimal Antioxidant Concentration: Before combining with AME, test a range of antioxidant concentrations (e.g., 10 µM, 50 µM, 100 µM) on your mammalian cells alone to ensure they are not toxic.

  • Co-treatment: Add the pre-determined, non-toxic concentration of the antioxidant to your culture medium simultaneously with the AME.

  • Assay: Run your experiment as planned, including all necessary controls:

    • Cells + Media (Negative Control)

    • Cells + Media + AME Vehicle (DMSO)

    • Cells + Media + Antioxidant Vehicle (Water or Ethanol)

    • Cells + Media + AME

    • Cells + Media + Antioxidant

    • Cells + Media + AME + Antioxidant (Test Condition)

  • Analysis: Assess mammalian cell viability and compare the cytotoxicity of AME with and without the antioxidant. Studies have shown that co-administration can significantly protect red blood cells from AmB-induced hemolysis.[23]

Protocol 4.2: Conceptual Protocol for Lipid-Based Formulation of AME

Caption: Workflow for preparing liposomal AME.

Step-by-Step Methodology (Conceptual):

  • Lipid Selection: Choose a lipid composition. A common starting point for neutral liposomes is a mixture of a phospholipid like HSPC (Hydrogenated Soy Phosphatidylcholine) and Cholesterol (Chol), often with a negatively charged lipid like DSPG (Distearoylphosphatidylglycerol) to improve stability.[25]

  • Solubilization: Dissolve the lipids and AME in a suitable organic solvent (e.g., chloroform/methanol mixture).

  • Film Formation: Evaporate the organic solvent using a rotary evaporator or a gentle stream of nitrogen gas to form a thin lipid film on the inside of a round-bottom flask.

  • Hydration: Hydrate the lipid film with an aqueous buffer by vortexing or gentle agitation. The AME will be incorporated into the lipid bilayers, forming multilamellar vesicles (MLVs).

  • Sizing (Extrusion): To create uniformly sized liposomes, subject the MLV suspension to extrusion. This involves repeatedly passing the suspension through a polycarbonate membrane with a defined pore size (e.g., 100 nm). This process yields large unilamellar vesicles (LUVs).

  • Purification: Remove any non-encapsulated AME via dialysis or size exclusion chromatography.

  • Application: The resulting liposomal AME suspension can then be added to cell cultures. The effective concentration will need to be re-determined, as the liposomal formulation will have a different activity profile than free AME.

Section 5: Data Reference Tables

Table 1: Qualitative Comparison of Amphotericin B Derivatives

CompoundRelative Mammalian CytotoxicityAntifungal ActivityKey FeatureReference
Amphotericin B (Fungizone)HighHighParent compound, complexed with deoxycholate.[8],[9]
Amphotericin B (Free)HighHighParent compound, poorly soluble.[9]
Amphotericin B Methyl Ester (AME) Reduced High Esterification reduces cholesterol binding. [8],[9]
Liposomal Amphotericin B (L-AmB)Significantly ReducedHighLipid formulation sequesters AmB from mammalian cells.[7],[17]
N-methyl-N-D-fructosyl AmB methyl ester (MFAME)Dramatically ReducedHighA further derivative with very low toxicity.[26],[15],[27]

Table 2: General Concentration Guidelines for Antifungal Use in Cell Culture

Organism TypeAgentRecommended Concentration Range (in media)PurposeReference
Fungi / YeastAmphotericin B2.5 µg/mLPrevention / Elimination[16]
Fungi / YeastAmphotericin B5.0 - 10.0 µg/mLAggressive Decontamination[16]
Various FungiAmphotericin B0.03 - 1.0 µg/mLMinimum Inhibitory Concentration (MIC)[16]
S. cerevisiaeAmphotericin B Methyl EsterMIC = 0.25 µg/mLAntifungal Activity[28]

Note: These are general guidelines. The optimal concentration is cell-line and fungus-dependent and must be determined experimentally.

Section 6: References
  • Fisher, P. B., Goldstein, N. I., Bryson, V., & Schaffner, C. P. (1976). Reduced toxicity of amphotericin B methyl ester (AME) vs. amphotericin B and fungizone in tissue culture. In Vitro, 12(2), 133–140. [Link]

  • Fisher, P. B., Goldstein, N. I., Bonner, D. P., Mechlinski, W., Bryson, V., & Schaffner, C. P. (1975). Toxicity of amphotericin B and its methyl ester toward normal and tumor cell lines. Cancer Research, 35(8), 1996–1999. [Link]

  • Dymarska, M., Ciesielska, A., Gagoś, M., & De Zotti, M. (2020). The Antifungal Mechanism of Amphotericin B Elucidated in Ergosterol and Cholesterol-Containing Membranes Using Neutron Reflectometry. Membranes, 10(12), 405. [Link]

  • Czabany, T., Wagner, A., & Prassl, R. (2006). Modulation of amphotericin B membrane interaction by cholesterol and ergosterol--a molecular dynamics study. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1758(10), 1699–1708. [Link]

  • Wilcock, B. C., Uno, B. E., & Burke, M. D. (2013). The C2′–OH of Amphotericin B Plays an Important Role in Binding the Primary Sterol of Human But Not Yeast Cells. Journal of the American Chemical Society, 135(24), 8488–8491. [Link]

  • Dymarska, M., Ciesielska, A., Gagoś, M., & De Zotti, M. (2020). The Antifungal Mechanism of Amphotericin B Elucidated in Ergosterol and Cholesterol-Containing Membranes Using Neutron Reflectometry. Lund University. [Link]

  • Phillips, A. J., Sudbery, I., & Ramsdale, M. (2003). Apoptosis induced by environmental stresses and amphotericin B in Candida albicans. Proceedings of the National Academy of Sciences, 100(24), 14327–14332. [Link]

  • Dymarska, M., Ciesielska, A., Gagoś, M., & De Zotti, M. (2020). The Antifungal Mechanism of Amphotericin B Elucidated in Ergosterol and Cholesterol-Containing Membranes Using Neutron Reflectometry. ResearchGate. [Link]

  • Souatolou, A., et al. (2014). Effects of ascorbic acid and α-tocopherol on the therapeutic index of amphotericin B. Journal de Mycologie Médicale, 24(4), 315-322. [Link]

  • Sielska, J., et al. (2004). Comparative studies on cell stimulatory, permeabilizing and toxic effects induced in sensitive and multidrug resistant fungal strains by amphotericin B (AMB) and N-methyl-N-D-fructosyl amphotericin B methyl ester (MFAME). ResearchGate. [Link]

  • Bar-llan, A., et al. (2016). Toxicity Mechanisms of Amphotericin B and Its Neutralization by Conjugation with Arabinogalactan. Antimicrobial Agents and Chemotherapy, 60(11), 6544-6553. [Link]

  • Sielska, J., et al. (2004). Interaction of amphotericin B and its low toxic derivative, N-methyl-N-D-fructosyl amphotericin B methyl ester, with fungal, mammalian and bacterial cells measured by the energy transfer method. Journal of Photochemistry and Photobiology B: Biology, 74(2-3), 123-132. [Link]

  • University of Illinois Urbana-Champaign. (2023). New antifungal molecule kills fungi without toxicity in human cells, mice. News Bureau. [Link]

  • Jafari, M. R., et al. (2023). Amphotericin B liposomal formulation: applicable preparation methods, challenges, and tips. Pharmaceutical Development and Technology, 28(5), 443-453. [Link]

  • Carrillo-Muñoz, A. J., et al. (2013). An Amphotericin B Derivative Equally Potent to Amphotericin B and with Increased Safety. PLoS ONE, 8(2), e55642. [Link]

  • Beggs, W. H., & Sarosi, G. A. (1981). Influence of Antioxidants on the Bioactivity of Amphotericin B. Antimicrobial Agents and Chemotherapy, 20(5), 615–618. [Link]

  • University of Illinois Urbana-Champaign. (2023). New antifungal molecule kills fungi without toxicity in human cells, mice. Illinois News Bureau. [Link]

  • Sielska, J., et al. (2000). Comparative studies on cell stimulatory, permeabilizing and toxic effects induced in sensitive and multidrug resistant fungal strains by amphotericin B (AMB) and N-methyl-N-D-fructosyl amphotericin B methyl ester (MFAME). Acta Biochimica Polonica, 47(3), 639-648. [Link]

  • Letocha, A. D., et al. (2015). Liposomal Formulation Decreases Toxicity of Amphotericin B In Vitro and In Vivo. Clinical Orthopaedics and Related Research, 473(9), 2894–2902. [Link]

  • Patsnap. (2024). What is the mechanism of Amphotericin B? Patsnap Synapse. [Link]

  • Biosera. (2024). Technical data sheet Amphotericin B. Biosera. [Link]

  • PubChem. (n.d.). Amphotericin B monomethyl ester. National Center for Biotechnology Information. Retrieved February 19, 2026, from [Link]

  • Phillips, A. J., Sudbery, I., & Ramsdale, M. (2003). Apoptosis induced by environmental stresses and amphotericin B in Candida albicans. PubMed. [Link]

  • Nivorozhkin, A., & Rivnay, B. (2017). Critical Process Parameters for The Preparation of Amphotericin B Liposomes. FDA Workshop. [Link]

  • Reyes-Batlle, M., et al. (2017). Amphotericin B induces apoptosis-like programmed cell death in Naegleria fowleri and Naegleria gruberi. Journal of Medical Microbiology, 66(7), 939-947. [Link]

  • Reyes-Batlle, M., et al. (2017). Amphotericin B induces apoptosis-like programmed cell death in Naegleria fowleri and Naegleria gruberi. Microbiology Society. [Link]

  • Bonner, D. P., Mechlinski, W., & Schaffner, C. P. (1975). Stability studies with amphotericin B and amphotericin B methyl ester. The Journal of Antibiotics, 28(2), 132–135. [Link]

  • Gebremariam, T., et al. (2026). Repurposing antiviral agents against mucormycosis. PLOS ONE. [Link]

  • Kim, J. H., et al. (2011). In Vitro Antifungal Activity and Cytotoxicity of a Novel Membrane-Active Peptide. Antimicrobial Agents and Chemotherapy, 55(5), 2264–2271. [Link]

  • Meletiadis, J., et al. (2002). Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study. Journal of Clinical Microbiology, 40(8), 2918–2925. [Link]

  • ResearchGate. (n.d.). 49 questions with answers in AMPHOTERICIN B | Science topic. Retrieved February 19, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing pH Conditions for Amphotericin B Methyl Ester (AME) Activity

Welcome to the technical support guide for Amphotericin B Methyl Ester (AME). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of using AME, with a sp...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for Amphotericin B Methyl Ester (AME). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of using AME, with a specific focus on the critical role of pH in optimizing its experimental performance. Here, we address common challenges and provide field-proven insights to ensure the reliability and reproducibility of your results.

Section 1: Foundational Frequently Asked Questions (FAQs)

This section covers the fundamental concepts you need to understand before designing your experiments.

Q1: What is Amphotericin B Methyl Ester (AME) and how does it differ from its parent compound, Amphotericin B (AmB)?

Amphotericin B Methyl Ester (AME) is a semi-synthetic derivative of Amphotericin B (AmB), a potent polyene antifungal agent.[1][2] The primary chemical modification is the esterification of the carboxyl group on the main macrolide ring.[1] This structural change imparts several key advantages over the parent AmB:

  • Increased Water Solubility: AME is significantly more water-soluble than AmB, which is notoriously insoluble in aqueous solutions at neutral pH.[3][4] This enhances its ease of formulation for in vitro and in vivo studies.

  • Reduced Toxicity: AME has demonstrated considerably lower toxicity, particularly nephrotoxicity, in mammalian systems compared to AmB.[2][5]

Despite these modifications, AME retains a broad spectrum of antifungal activity, making it a valuable compound for research and potential therapeutic development.[3][6]

Q2: What is the fundamental mechanism of action for AME, and is it influenced by pH?

AME's mechanism of action is analogous to that of AmB. It binds with high affinity to ergosterol, a primary sterol component of fungal cell membranes.[7][8][9] This binding leads to the formation of transmembrane pores or channels, which disrupt the membrane's integrity.[7][9][10] The resulting leakage of essential monovalent ions (K+, Na+, H+) and small molecules from the cytoplasm ultimately leads to fungal cell death.[7]

While the core mechanism of ergosterol binding is not directly pH-dependent, the physicochemical state of AME in solution, which is heavily influenced by pH, is critical for its activity. pH affects the molecule's aggregation state (monomeric, dimeric, or poly-aggregated), which in turn modulates its interaction with the fungal membrane and its toxicity.[11][12][13]

Q3: How does pH critically impact the stability and solubility of AME in my experiments?

The stability and solubility of AME are directly tied to the pH of the solution.

  • Stability: In aqueous solutions, AME salts are generally less stable than the parent AmB. However, stability is significantly improved when the pH is adjusted. Studies have shown that AME reflects the stability of AmB when the pH is maintained at 6.0 and the solution is stored at low temperatures (e.g., 5°C).[5][14][15] Extreme pH values can lead to degradation; for instance, alkaline conditions (pH > 9) can cause lactone hydrolysis, while acidic conditions can also promote degradation.[16]

  • Solubility: Like its parent compound, AME's solubility is pH-dependent. While more soluble than AmB overall, its solubility is lowest in the neutral pH range (6.0-7.0) and increases significantly in acidic (pH < 4) or alkaline (pH > 9) conditions.[12][17][18] This is due to the ionization of the amino and carboxyl groups on the molecule.

Q4: What is the optimal pH for AME's antifungal activity?

The optimal pH for AME's antifungal activity is not a single value but rather a range that can depend on the target fungal species and the specific experimental endpoint (e.g., inhibition vs. fungicidal action).

  • For many yeasts, the activity is potent at or near physiological pH (7.0-7.4). However, some studies on the parent compound AmB, which shares a similar mechanism, have shown that activity against certain molds, like Aspergillus species, can decrease significantly as the pH drops from 7.0 to 5.0.[19][20]

  • Conversely, acidic pH has been reported to diminish the effect of AmB on Candida albicans.[21]

Given these complexities, it is crucial to empirically determine the optimal pH for your specific fungal isolate and experimental conditions.

Section 2: Troubleshooting Guides for Common Experimental Issues
Problem: I'm observing low or inconsistent antifungal activity with AME.
  • Potential Cause 1: Suboptimal pH of Culture Medium. The pH of your test medium (e.g., RPMI 1640, Yeast Nitrogen Base) may be outside the optimal range for AME activity against your specific fungal strain. Fungal metabolism can also alter the local pH during incubation, further affecting drug potency.[19]

  • Troubleshooting Steps:

    • Verify Medium pH: Before and after your experiment, measure the pH of your culture medium to ensure it is within the expected range.

    • Perform a pH Gradient Assay: Test the Minimum Inhibitory Concentration (MIC) or Minimum Fungicidal Concentration (MFC) of AME across a range of buffered pH values (e.g., from 5.5 to 7.5). This will establish an activity profile specific to your organism.

    • Use Buffered Medium: Ensure your experimental medium is adequately buffered (e.g., with MOPS for neutral pH) to resist pH shifts caused by fungal growth.

Problem: My AME solution is precipitating during preparation or upon dilution into the final medium.
  • Potential Cause: pH-Dependent Insolubility. You are likely working at a pH near AME's isoelectric point, where it is least soluble. Diluting a stock prepared in a solvent like DMSO directly into a neutral aqueous buffer can cause the compound to crash out of solution.

  • Troubleshooting Steps:

    • Adjust Stock Solution pH: While AME is often dissolved in DMSO, preparing an initial aqueous stock at a slightly acidic or alkaline pH before further dilution can maintain solubility.

    • Control Final Concentration pH: Ensure the final concentration of AME in your experimental medium does not cause the pH to shift into an insoluble range.

    • Review Solubility Data: Refer to the pH-solubility profile to identify pH ranges to avoid.

PropertypH < 4pH 5.0 - 6.0pH 6.0 - 7.4pH > 9.0
Solubility HighModerateLowHigh
Stability ReducedOptimal[5][14]ModerateReduced (Hydrolysis)[16]
Predominant State Monomeric (Cationic)[12]MixedAggregated (Zwitterionic)[12]Monomeric (Anionic)[12]
General Activity Variable; may be reduced[19][20]Generally ActiveGenerally ActiveVariable
A summary of pH-dependent properties of Amphotericin B and its derivatives.
Problem: I'm observing high-than-expected toxicity to host cells or hemolysis.
  • Potential Cause: pH-Induced Aggregation State. The toxicity of polyenes is closely linked to their aggregation state.[11][13] Monomeric forms of the drug, which are more prevalent at acidic or alkaline pH, can exhibit higher toxicity because they interact more readily with cholesterol in mammalian cell membranes.[12] Aggregated forms are often less toxic.[13]

  • Troubleshooting Steps:

    • Shift pH Towards Neutral: Adjusting the pH of your experimental system closer to the neutral range (e.g., 6.0-7.0) may promote the formation of less toxic, aggregated forms of AME.

    • Correlate Toxicity with pH: Conduct your cytotoxicity or hemolysis assays in parallel at different pH values to directly observe the relationship between pH, aggregation, and toxicity.

    • Characterize Aggregation State: If possible, use UV-Vis spectrophotometry to characterize the aggregation state of your AME solution at different pH values. Monomeric AmB has a primary absorption peak around 409 nm, while aggregated forms show a characteristic blue-shift with a peak near 330-340 nm.

Visualizing the Impact of pH on AME

The following diagram illustrates the causal relationships between pH and the experimental outcomes of AME.

G cluster_input Experimental Input cluster_properties Physicochemical Properties cluster_outcomes Experimental Outcomes pH Solution pH Solubility Solubility pH->Solubility Determines Aggregation Aggregation State (Monomer vs. Aggregate) pH->Aggregation Influences Stability Chemical Stability pH->Stability Affects Activity Antifungal Activity Solubility->Activity Enables Delivery Aggregation->Activity Modulates Interaction Toxicity Host Cell Toxicity Aggregation->Toxicity Modulates Interaction Stability->Activity Impacts Potency

Caption: Logical flow of how solution pH dictates the physical state of AME and its ultimate biological activity.

Section 3: Key Experimental Protocols
Protocol 1: Preparation of AME Stock Solution at a Defined pH (pH 6.0)

This protocol describes how to prepare a stable AME stock solution for use in antifungal susceptibility testing.

Materials:

  • Amphotericin B Methyl Ester (AME) powder

  • Dimethyl sulfoxide (DMSO), sterile

  • Sterile deionized water

  • 0.1 M Citric Acid

  • 0.1 M Sodium Citrate

  • Sterile 1.5 mL microcentrifuge tubes

  • Calibrated pH meter

Procedure:

  • Prepare Citrate Buffer (pH 6.0): Mix 0.1 M citric acid and 0.1 M sodium citrate solutions until the pH is precisely 6.0. Sterile filter the buffer through a 0.22 µm filter.

  • Primary Stock (in DMSO): Weigh out the required amount of AME powder in a sterile tube. Add a minimal volume of DMSO to completely dissolve the powder (e.g., to create a 10 mg/mL primary stock). Vortex gently.

  • Secondary Aqueous Stock (pH 6.0): Dilute the primary DMSO stock 1:10 (or as needed) into the sterile pH 6.0 citrate buffer. For example, add 10 µL of the 10 mg/mL DMSO stock to 90 µL of pH 6.0 buffer to get a 1 mg/mL aqueous stock.

  • Verification: Briefly vortex the aqueous stock. A slight haze may be present, but there should be no visible precipitate.

  • Storage: Aliquot the aqueous stock into sterile tubes and store at 5°C for short-term use (up to a few days, stability should be verified) or at -20°C for longer-term storage.[5][14] Avoid repeated freeze-thaw cycles.

Protocol 2: pH-Dependent Antifungal Susceptibility Testing

This workflow outlines how to determine the MIC of AME across a pH gradient using a broth microdilution method.

G start Start prep_media Prepare Culture Medium (e.g., RPMI) buffered at different pH values (e.g., 5.5, 6.0, 6.5, 7.0, 7.5) start->prep_media serial_dilute Perform 2-fold serial dilutions of AME in separate plates for each pH-buffered medium prep_media->serial_dilute prep_ame Prepare AME Stock (See Protocol 1) prep_ame->serial_dilute add_inoculum Adjust fungal inoculum to standard concentration and add to all wells serial_dilute->add_inoculum incubate Incubate plates under standard conditions (e.g., 35°C for 24-48h) add_inoculum->incubate read_mic Read MICs visually or spectrophotometrically for each pH condition incubate->read_mic analyze Analyze and Plot MIC vs. pH read_mic->analyze end End analyze->end

Caption: Experimental workflow for determining the pH-dependent MIC of Amphotericin B Methyl Ester.

References
  • Bonner, D.P., Mechlinski, W., & Schaffner, C.P. (1975). Stability studies with amphotericin B and amphotericin B methyl ester. The Journal of antibiotics, 28(2), 132-5. [Link]

  • Jafari, M.R., et al. (1975). STABILITY STUDIES WITH AMPHOTERICIN B AND AMPHOTERICIN B METHYL ESTER. The Journal of antibiotics. [Link]

  • Bonner, D.P., et al. (1975). Stability studies with amphotericin B and amphotericin B methyl ester. PubMed. [Link]

  • Ledo, E., et al. (2008). Effect of aggregation state on the toxicity of different amphotericin B preparations. International Journal of Pharmaceutics. [Link]

  • de Paula, E., et al. (2023). The role of aggregation and ionization in the chemical instability of Amphotericin B in aqueous methanol. International Journal of Pharmaceutics. [Link]

  • Wikipedia. (n.d.). Amphotericin B. Wikipedia. [Link]

  • Adams, M. (2018). The effect of aggregation state on the degradation kinetics of Amphotericin B in aqueous solution. University of Iowa. [Link]

  • PubChem. (n.d.). Amphotericin B. National Center for Biotechnology Information. [Link]

  • Hamilton-Miller, J.M.T. (2025). The effect of pH and temperature on the stability and bioactivity of nystatin and amphotericin B. ResearchGate. [Link]

  • Lundergan, C.F., et al. (1989). Solubility and stability of amphotericin B in human serum. Therapeutic Drug Monitoring. [Link]

  • Schaffner, C.P., & Mechlinski, W. (1977). Process for producing the methyl ester of amphotericin B.
  • ResearchGate. (2015). Does anyone have a solubility profile of Amphotericin B in water at different pHs? ResearchGate. [Link]

  • Ostrov, D.A., & Yarov-Yarovoy, V.N. (2021). Antifungal Macrocycle Antibiotic Amphotericin B—Its Present and Future. Multidisciplinary Perspective for the Use in the Medical Practice. Molecules. [Link]

  • Shadomy, S., & Utz, J.P. (1974). Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester. Antimicrobial Agents and Chemotherapy. [Link]

  • ASM Journals. (n.d.). Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester. Antimicrobial Agents and Chemotherapy. [Link]

  • Lawrence, R.M., & Hoeprich, P.D. (1978). Ornithyl amphotericin methyl ester treatment of experimental candidiasis in rats. Antimicrobial Agents and Chemotherapy. [Link]

  • Fathabadi, M., et al. (2014). pH regulation of amphotericin B channels activity in the bilayer lipid membrane. Advanced Biomedical Research. [Link]

  • Cohen, R., et al. (2016). Novel Water-Soluble Amphotericin B-PEG Conjugates with Low Toxicity and Potent in Vivo Efficacy. Journal of Medicinal Chemistry. [Link]

  • Carreira, E.M., et al. (2009). Synthesis and Biophysical Studies on 35-Deoxy Amphotericin B Methyl Ester. ResearchGate. [Link]

  • Barchiesi, F., et al. (2000). Effect of pH on the In Vitro Activities of Amphotericin B, Itraconazole, and Flucytosine against Aspergillus Isolates. Antimicrobial Agents and Chemotherapy. [Link]

  • Czub, J. (n.d.). Mechanisms of specificity in the antifungal activity of amphotericin B. Gdańsk University of Technology. [Link]

  • Al-Baqsami, M., & Al-Shatti, T. (2020). Amphotericin B, the Wonder of Today's Pharmacology Science: Persisting Usage for More Than Seven Decades. Medical Journal of Babylon. [Link]

  • Ledo, E., et al. (2008). Effect of aggregation state on the toxicity of different amphotericin B preparations. PubMed. [Link]

  • ResearchGate. (n.d.). Spectroscopic investigation of the aggregation state of amphotericin B during loading, freeze-drying, and reconstitution of polymeric micelles. ResearchGate. [Link]

  • Belkherroubi-Sari, F.Z., et al. (2025). Modulation of the polyene antibiotic amphotericin B selective toxicity by pH change of the stock solutions. ResearchGate. [Link]

  • Verweij, P.E., et al. (2005). Relationship between In Vitro Activities of Amphotericin B and Flucytosine and pH for Clinical Yeast and Mold Isolates. Antimicrobial Agents and Chemotherapy. [Link]

  • Wang, Y., et al. (2017). Preparation, characterization, and evaluation of amphotericin B-loaded MPEG-PCL-g-PEI micelles for oral Candida albicans infections. International Journal of Nanomedicine. [Link]

  • Hartsel, S.C., & Bolard, J. (1996). Carrier effects on biological activity of amphotericin B. Clinical Microbiology Reviews. [Link]

  • Sell, C.R., & Carreira, E.M. (2020). Amphotericin B and Other Polyenes—Discovery, Clinical Use, Mode of Action and Drug Resistance. MDPI. [Link]

  • ResearchGate. (n.d.). 49 questions with answers in AMPHOTERICIN B. ResearchGate. [Link]

  • ResearchGate. (2017). How should I maintain Amphotericin B on cell culture medium? ResearchGate. [Link]

  • OSMG Lab Books Ltd. (n.d.). experiment - 15b. OSMG Lab Books Ltd. [Link]

  • Stevens, N.M., et al. (1976). Antiviral Effects of Amphotericin B Methyl Ester. Antimicrobial Agents and Chemotherapy. [Link]

Sources

Optimization

Technical Support Center: Managing Amphotericin B Methyl Ester Aggregation in Experimental Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Amphotericin B methyl ester (AME). This resource provides in-depth troubleshooting guides and frequentl...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Amphotericin B methyl ester (AME). This resource provides in-depth troubleshooting guides and frequently asked questions to address the common challenge of AME aggregation in experimental assays. Our goal is to equip you with the knowledge and practical solutions to ensure the reliability and reproducibility of your results.

Introduction: The Challenge of Amphotericin B Methyl Ester Aggregation

Amphotericin B (AmB) and its derivatives, including the water-soluble methyl ester (AME), are potent antifungal agents.[1][2] However, their clinical utility and experimental application are often hampered by their propensity to self-aggregate in aqueous solutions.[3] This aggregation is not merely a solubility issue; it fundamentally alters the compound's biological activity and can lead to inconsistent and misleading assay results. The aggregated state of AmB has been linked to its toxicity, particularly to mammalian cells, while the monomeric form is considered the primary active species against fungal cells.[4][5][6]

This guide will walk you through the underlying causes of AME aggregation and provide actionable strategies to maintain it in a monomeric or at least a consistent and controlled state throughout your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Amphotericin B methyl ester (AME) and why is it used?

A1: Amphotericin B methyl ester is a semi-synthetic derivative of Amphotericin B, a polyene macrolide antibiotic.[7] The esterification of the carboxyl group of Amphotericin B increases its water solubility compared to the parent compound, making it easier to handle in laboratory settings.[1][8] It retains significant antifungal activity and is also investigated for other applications, such as its antiviral properties.[1][9]

Q2: Why does AME aggregate in my assay buffer?

A2: AME, like its parent compound, is an amphipathic molecule, meaning it has both a hydrophilic (water-loving) and a lipophilic (fat-loving) part.[10] In aqueous environments, these molecules tend to arrange themselves to minimize the unfavorable interaction between their lipophilic sections and water, leading to the formation of aggregates. This process is influenced by several factors including concentration, pH, ionic strength, and the presence of organic solvents.[3][11]

Q3: How does AME aggregation affect my experimental results?

A3: The aggregation state of AME critically impacts its biological activity. The monomeric form of AmB is thought to be the most effective at binding to ergosterol in fungal cell membranes to form pores, leading to cell death.[12][13] Aggregated forms may have reduced antifungal efficacy and increased toxicity towards mammalian cells by interacting with cholesterol in their membranes.[4][13] Therefore, uncontrolled aggregation can lead to:

  • Inconsistent drug potency: The effective concentration of the active monomeric species will vary.

  • Poor reproducibility: Results may differ between experiments and even between wells of the same plate.

  • Increased off-target effects: Aggregates can lead to non-specific cytotoxicity.[3][4]

Q4: What is the critical aggregation concentration (CAC) of AME?

A4: The critical aggregation concentration is the concentration above which AME molecules begin to form aggregates. While the exact CAC for AME can vary depending on the specific buffer conditions, for Amphotericin B, it is estimated to be around 1 µM in aqueous solutions.[6][14] It is crucial to be aware of this threshold when preparing your working solutions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments with AME and provides step-by-step protocols to resolve them.

Issue 1: My AME precipitates out of solution upon dilution into aqueous buffer.

Cause: This is a classic sign of aggregation and exceeding the solubility limit of AME in your final assay buffer. The introduction of salts and a change in pH upon dilution can drastically reduce its solubility.

Solution Workflow:

cluster_prep Stock Solution Preparation cluster_dilution Working Solution Dilution Stock Dissolve AME in 100% DMSO to create a high-concentration stock (e.g., 10-50 mg/mL). Sonicate Sonicate briefly to ensure complete dissolution. Stock->Sonicate Intermediate Prepare an intermediate dilution in a co-solvent like DMSO or methanol. Stock->Intermediate Key Step: Avoid direct dilution Store Store stock at -20°C or -80°C, protected from light. Sonicate->Store Final Add the intermediate dilution to the final assay buffer with vigorous mixing. Intermediate->Final Final_Conc Ensure the final DMSO concentration is low and consistent across all samples. Final->Final_Conc

Caption: Workflow for AME Solution Preparation.

Detailed Protocol:

  • Prepare a Concentrated Stock Solution:

    • Dissolve your AME powder in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 10-50 mg/mL).[15] AME is freely soluble in DMSO.

    • Briefly sonicate the stock solution to ensure it is fully dissolved.

    • Store the stock solution in small aliquots at -20°C or -80°C, protected from light, to minimize freeze-thaw cycles.[7]

  • Perform Serial Dilutions:

    • Crucially, do not dilute the concentrated DMSO stock directly into your final aqueous buffer in one large step.

    • Perform an intermediate dilution step. For example, dilute your stock solution into a co-solvent like DMSO or methanol.

    • Add this intermediate dilution to your final assay buffer dropwise while vortexing or stirring vigorously. This gradual addition helps to prevent localized high concentrations of AME that can trigger immediate precipitation.

  • Control Final Solvent Concentration:

    • Keep the final concentration of the organic solvent (e.g., DMSO) as low as possible in your assay (typically <1%) and ensure it is consistent across all experimental and control wells.

Issue 2: I am observing high variability and poor reproducibility in my bioassay results.

Cause: This is often due to the presence of heterogeneous populations of AME aggregates of different sizes and structures, each with potentially different biological activities.[3] The formation of these aggregates can be influenced by minor variations in experimental conditions.

Solutions and Best Practices:

1. pH and Buffer Selection:

  • The aggregation state of Amphotericin B is pH-dependent.[11] It is more stable at pH values away from its isoelectric point. For instance, a phosphate buffer at pH 10.5 has been used in some protocols to prepare AME solutions.

  • Actionable Step: Empirically test the solubility and stability of AME in a few different buffers relevant to your assay system. Visually inspect for any signs of precipitation or cloudiness over time.

2. Use of Disaggregating Agents:

  • Certain excipients can help to maintain AME in a less aggregated state. While often used in pharmaceutical formulations, the principles can be applied in vitro.

  • For example: The presence of serum proteins like albumin in cell culture media can help stabilize the monomeric form of AmB.[16][17][18] If your assay is compatible, the inclusion of a low concentration of bovine serum albumin (BSA) might improve consistency.

  • Some non-ionic surfactants can also influence aggregation, but their use must be carefully validated to ensure they do not interfere with the assay itself.[5]

3. Temperature Control:

  • Heating Amphotericin B solutions can induce the formation of a "superaggregated" state, which has been shown to be less toxic.[19][20]

  • Best Practice: Maintain consistent temperature control throughout your experiment, from solution preparation to the final assay incubation. Avoid temperature fluctuations that could alter the aggregation state.

4. Spectroscopic Quality Control:

  • For critical applications, you can use UV-Visible spectroscopy to assess the aggregation state of your AME solutions.

  • Monomeric Amphotericin B has a characteristic absorption spectrum with a prominent peak around 409 nm.[6][14]

  • Aggregated Amphotericin B shows a blue-shift in the absorption spectrum, with a decrease in the 409 nm peak and an increase in absorption in the 330-350 nm range.[14][21]

  • By taking a quick spectrum of your working solution, you can get an indication of whether your AME is primarily in a monomeric or aggregated state.

Table 1: Solubility of Amphotericin B and its Methyl Ester in Common Solvents

CompoundSolventSolubilityReference
Amphotericin BWaterInsoluble or slightly soluble[15]
DMSO51 mg/mL (with sonication)[15]
EthanolInsoluble or slightly soluble[15]
Amphotericin B Methyl EsterWaterSoluble[1]
DMSO100 mg/mL (with sonication)[7]
MethanolSlightly Soluble[9]

Note: While AME is classified as "water-soluble," this is relative to the parent compound. At concentrations relevant for many assays, it can still readily aggregate and precipitate in aqueous buffers.[1]

Summary and Key Takeaways

Dealing with Amphotericin B methyl ester aggregation is a critical aspect of obtaining reliable and reproducible data. The key to success lies in careful and consistent preparation of your solutions.

  • Always start with a high-concentration stock in 100% DMSO.

  • Avoid shock dilution; use an intermediate dilution step.

  • Control the final concentration of organic solvent in your assay.

  • Be mindful of buffer pH and ionic strength.

  • For highly sensitive assays, consider spectroscopic quality control of your working solutions.

By implementing these strategies, you can minimize the confounding effects of AME aggregation and enhance the scientific integrity of your research.

References
  • Zahid, F., et al. (2022). Formulation Strategies to Overcome Amphotericin B Induced Toxicity. Molecular Pharmaceutics. Available at: [Link]

  • Gao, Y., & Wang, Y. (2017). Design of amphotericin B oral formulation for antifungal therapy. Pharmaceutical Nanotechnology. Available at: [Link]

  • Pharmacompass. (n.d.). Amphotericin B: Everything You Need To Know! Available at: [Link]

  • Faustino, C., & Pinheiro, M. (2023). Potential lipid-based strategies of amphotericin B designed for oral administration in clinical application. Frontiers in Pharmacology. Available at: [Link]

  • Trim, M., et al. (2025). Protein-mediated stabilization of amphotericin B increases its efficacy against diverse fungal pathogens. Microbiology Spectrum. Available at: [Link]

  • Wikipedia. (2023). Amphotericin B. Available at: [Link]

  • Schaffner, C. P., & Mechlinski, W. (1972). Antiviral effects of amphotericin B methyl ester. Journal of Virology. Available at: [Link]

  • Espada, R., et al. (2008). Effect of aggregation state on the toxicity of different amphotericin B preparations. International Journal of Pharmaceutics. Available at: [Link]

  • University of Utah Health. (2016). Amphotericin B Stability and Administration. Available at: [Link]

  • Legrand, P., et al. (1992). Effects of aggregation and solvent on the toxicity of amphotericin B to human erythrocytes. Antimicrobial Agents and Chemotherapy. Available at: [Link]

  • AmBisome. (n.d.). Mechanism of Action. Available at: [Link]

  • McCarthy, M. W., & Walsh, T. J. (2024). Amphotericin B. In StatPearls. StatPearls Publishing. Available at: [Link]

  • Tulkens, P. M., & Gilon, P. (1987). Effects of the Aggregation State of Amphotericin B on Its Toxicity to Mice. Antimicrobial Agents and Chemotherapy. Available at: [Link]

  • Bannatyne, R. M., & Cheung, R. (1976). Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester. Antimicrobial Agents and Chemotherapy. Available at: [Link]

  • Gholami, Z., et al. (2016). Novel Water-Soluble Amphotericin B-PEG Conjugates with Low Toxicity and Potent in Vivo Efficacy. Journal of Medicinal Chemistry. Available at: [Link]

  • Wasko, A. W., et al. (2016). Unique aggregation of conjugated amphotericin B and its interaction with lipid membranes. Journal of Controlled Release. Available at: [Link]

  • Zia, Q., et al. (2016). Super aggregated form of Amphotericin B: a novel way to increase its therapeutic index. Current Pharmaceutical Design. Available at: [Link]

  • Ciba-Geigy Ag. (1977). U.S. Patent No. 4,035,567. U.S. Patent and Trademark Office.
  • The Japanese Pharmacopoeia. (2016). Amphotericin B. Available at: [Link]

  • de Paula, E., et al. (2021). Improving the Cellular Selectivity of a Membrane-Disrupting Antimicrobial Agent by Monomer Control and by Taming. Molecules. Available at: [Link]

  • Gaboriau, F., et al. (1997). Heat-induced superaggregation of amphotericin B reduces its in vitro toxicity: a new way to improve its therapeutic index. Antimicrobial Agents and Chemotherapy. Available at: [Link]

  • Adams, M. L., & Kwon, G. S. (2004). Spectroscopic investigation of the aggregation state of amphotericin B during loading, freeze-drying, and reconstitution of polymeric micelles. Journal of Pharmaceutical and Pharmaceutical Sciences. Available at: [Link]

  • PrepChem. (n.d.). Synthesis of Amphotericin B Methyl Ester-L-Glutamate. Available at: [Link]

  • ResearchGate. (2023). The role of aggregation and ionization in the chemical instability of Amphotericin B in aqueous methanol. Available at: [Link]

Sources

Troubleshooting

resolving baseline noise in amphotericin B methyl ester HPLC analysis

Welcome to the technical support center for resolving common issues in the High-Performance Liquid Chromatography (HPLC) analysis of Amphotericin B methyl ester (AME). This guide is designed for researchers, scientists,...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for resolving common issues in the High-Performance Liquid Chromatography (HPLC) analysis of Amphotericin B methyl ester (AME). This guide is designed for researchers, scientists, and drug development professionals who encounter baseline noise and other chromatographic challenges during their experiments. As a polyene macrolide, AME shares structural similarities and chemical instabilities with its parent compound, Amphotericin B (AmB), making its analysis susceptible to specific challenges. This guide provides in-depth, cause-and-effect troubleshooting strategies to help you achieve a stable, reliable baseline and produce high-quality, reproducible data.

Frequently Asked Questions (FAQs)

Q1: Why is baseline noise a common problem when analyzing Amphotericin B methyl ester?

AME, like Amphotericin B, is a large, complex molecule prone to aggregation and degradation.[1][2] Its instability can be influenced by pH, light, and the presence of metal ions.[3][4] These factors can lead to the generation of minor degradation products or aggregates that may elute unpredictably, contributing to baseline noise. Furthermore, the high UV absorbance wavelengths used for detection (typically 383-407 nm) can be sensitive to mobile phase contaminants and solvent degradation.[5][6]

Q2: What is the single most important first step in troubleshooting baseline noise?

The most critical first step is to systematically isolate the source of the noise. Before making multiple changes, run a series of simple diagnostic tests, such as running the system with the pump on but no flow, and then running the mobile phase through the system without the column.[7][8] This helps differentiate between electronic noise, pump/degasser issues, mobile phase contamination, and column-related problems.

Q3: Can my choice of mobile phase solvents contribute to baseline noise?

Absolutely. High baseline noise is frequently attributed to mobile phase issues.[7][9] Key factors include:

  • Solvent Quality: Always use high-purity, HPLC-grade solvents. Lower-grade solvents can contain UV-absorbing impurities.[9]

  • Contamination: Water is a common source of contamination that can lead to noise, especially in gradient elution.[7]

  • Degassing: Inadequately degassed mobile phase can introduce air bubbles into the pump and detector, causing significant pressure fluctuations and baseline spikes.[10][11][12]

  • Buffer Precipitation: If using buffers, ensure they are fully dissolved and compatible with the organic modifier concentration to prevent precipitation, which can cause blockages and noise.[12]

Q4: How does temperature affect my baseline?

Temperature fluctuations are a significant cause of baseline drift and noise.[8][13] An unstable laboratory temperature can affect the mobile phase viscosity (altering pump pressure) and the detector's refractive index and electronics.[11][13] Using a column oven and ensuring the detector has properly warmed up are crucial for a stable baseline.

In-Depth Troubleshooting Guide

This section is structured by the type of baseline noise observed. Identify the pattern that most closely matches your chromatogram and follow the diagnostic steps.

Issue 1: High-Frequency, Regular Noise or Pulsations

This type of noise often appears as a regular, sawtooth-like pattern and is typically synchronized with the pump stroke.

Probable Causes & Causality:

  • Air in the Pump Head: Air is more compressible than liquid, so bubbles trapped in the pump head will cause pressure fluctuations with each piston stroke, translating directly into a pulsating baseline.[10]

  • Faulty Check Valves: Check valves are designed to ensure one-way flow. If a valve is stuck or dirty, it can cause backflow and inefficient chamber filling, leading to pressure drops and a pulsating output.[7]

  • Worn Piston Seals: Damaged seals can allow mobile phase to leak during a pump stroke or air to be drawn in, resulting in poor pressure delivery and pulsations.[10]

Troubleshooting Protocol: Resolving Pump Pulsations
  • Degas and Prime the System:

    • Action: Thoroughly degas your mobile phase using an inline degasser, helium sparging, or sonication (though sonication is less effective as gas can redissolve).[11]

    • Rationale: This removes dissolved gases that can form bubbles in the system.[10][12]

    • Action: Open the pump's purge valve and flush each solvent line at a high flow rate (e.g., 5 mL/min) for several minutes to expel any trapped air bubbles.

    • Verification: Close the purge valve and monitor the system pressure. It should be stable and free of large, rapid oscillations.

  • Inspect and Clean Check Valves:

    • Action: If pulsations continue, remove the check valves (following the manufacturer's instructions).

    • Action: Sonicate the check valves in HPLC-grade isopropanol or methanol for 15-20 minutes.

    • Rationale: This dislodges particulate matter or salt deposits that may be preventing a proper seal.

    • Action: Reinstall the check valves. If the problem persists, replace them.

  • Examine Piston Seals:

    • Action: Perform a pump pressure test or leak test as per your HPLC manufacturer's guidelines.

    • Rationale: This will determine if the pump can hold a high pressure, indicating the integrity of the seals.

    • Action: If the test fails or if you observe salt buildup behind the pump head, the seals are likely worn and require replacement. Piston seals should generally be replaced annually as part of preventative maintenance.[7]

Issue 2: Irregular, Random, or Spiking Noise

This noise is characterized by random spikes, ghost peaks, or a generally "hairy" baseline without a consistent frequency.

Probable Causes & Causality:

  • Mobile Phase Contamination: Impurities or microbial growth in the solvent reservoirs can be eluted, appearing as random spikes or an elevated baseline. Water is a very common contaminant.[7]

  • Column Contamination: Strongly retained compounds from previous injections can slowly bleed off the column, creating a noisy or drifting baseline.[7]

  • Air Bubbles in Detector: An air bubble trapped in the detector flow cell will cause sharp, random spikes in the signal as the bubble's interface with the mobile phase refracts light differently.[9][13]

  • Aging Detector Lamp: As a UV detector's lamp ages, its light output can become unstable, leading to increased electronic noise.[10][13]

Troubleshooting Protocol: Eliminating Irregular Noise
  • Isolate the Noise Source (Systematic Diagnosis):

    • This protocol is designed to systematically pinpoint the origin of the noise.

    HPLC_Troubleshooting_Flowchart start Start: Irregular Baseline Noise Observed pump_on Set Flow to 0 mL/min. Is noise still present? start->pump_on replace_column Replace column with a union. Is noise still present? pump_on->replace_column No check_detector Issue is likely in the detector (lamp, flow cell) or electronics. pump_on->check_detector Yes fresh_mobile_phase Prepare fresh, filtered mobile phase. Is noise still present? replace_column->fresh_mobile_phase No check_pump Issue is likely in the pump or degasser. replace_column->check_pump Yes check_column Issue is related to the column (contamination, degradation). fresh_mobile_phase->check_column Yes solved Problem Solved. Re-equilibrate and proceed. fresh_mobile_phase->solved No

    Caption: Systematic workflow for isolating the source of HPLC baseline noise.

  • Address Mobile Phase Issues:

    • Action: Prepare fresh mobile phase using high-purity, HPLC-grade solvents and water. Filter all aqueous components through a 0.45 µm or 0.22 µm membrane filter.[6]

    • Rationale: This removes particulates and microbial contamination.

    • Action: For AME analysis, consider adding a chelating agent like disodium edetate (EDTA) at a low concentration (e.g., 2.5 mmol L⁻¹) to the aqueous phase.[5][14]

    • Rationale: AME, like AmB, can interact with trace metal ions on the silica surface of C18 columns, leading to peak broadening and potential baseline issues. EDTA sequesters these metals, improving peak shape and stability.[5]

    • Action: Always use solvent inlet filters in your reservoirs.[7]

  • Address Column Contamination:

    • Action: If the noise disappears when the column is removed, the column is the likely source.

    • Action: Flush the column with a strong solvent. For a C18 column, this involves washing with progressively less polar solvents (e.g., water -> methanol -> acetonitrile -> isopropanol), followed by a return to the mobile phase.

    • Rationale: This procedure removes strongly adsorbed contaminants.

    • Action: If washing fails, the column may be permanently damaged or fouled, and replacement is necessary. Consider using a guard column to protect the analytical column from sample matrix components.[15]

  • Address Detector Issues:

    • Action: Flush the detector flow cell with methanol or isopropanol at a high flow rate to dislodge air bubbles.[15]

    • Action: Check the detector lamp's energy or intensity via the system software.

    • Rationale: A low lamp energy reading indicates an aging lamp that needs replacement.[9][10]

Issue 3: Baseline Drift (Gradual, Directional Change)

This is observed as a slow, steady rise or fall of the baseline over the course of a run.

Probable Causes & Causality:

  • Insufficient Column Equilibration: If the column is not fully equilibrated with the mobile phase at the start of the run, its surface chemistry will slowly change, causing the baseline to drift until equilibrium is reached.[16]

  • Temperature Fluctuations: A gradual change in the ambient or column temperature during the analysis will cause a corresponding drift in the baseline.[12][13]

  • Mobile Phase Composition Change: In a gradient run, if the two mobile phases have different UV absorbances at the detection wavelength, a drifting baseline is expected. For isocratic runs, slow evaporation of a volatile solvent component from the reservoir can alter the mobile phase composition over time.[12][13]

  • Contamination Bleed: Contaminants slowly bleeding from the column or other system components can cause a gradual increase in baseline absorbance.[13]

Troubleshooting Protocol: Stabilizing a Drifting Baseline
  • Ensure Proper Equilibration:

    • Action: Before starting a sequence, equilibrate the column with the mobile phase for an extended period (e.g., 30-60 minutes or until a stable baseline is achieved).[17]

    • Rationale: This ensures the stationary phase is fully saturated with the mobile phase, providing a stable starting point.

  • Control Temperature:

    • Action: Use a column oven set to a stable temperature (e.g., 30 °C).[5][14]

    • Rationale: This eliminates the effect of ambient temperature changes on retention and detector response.

    • Action: Allow the entire HPLC system, especially the detector, to warm up and stabilize for at least 30 minutes before use.[11]

  • Verify Mobile Phase Stability:

    • Action: Keep mobile phase reservoirs capped to prevent the evaporation of volatile organic components.[13]

    • Action: For gradient methods, try to match the UV absorbance of both mobile phases (A and B) at the analytical wavelength. This can sometimes be achieved by adding a small amount of the UV-absorbing component (e.g., a buffer salt or acid) to the "weaker" solvent.[12]

Recommended Method Parameters for AME Analysis

While methods must be optimized for specific applications, the following table summarizes typical starting conditions for AME or AmB analysis based on published literature. These parameters are chosen to enhance stability and resolution.

ParameterRecommended SettingRationaleReferences
Column C18 (e.g., 150-250 mm x 4.6 mm, 5 µm)Provides good retention and separation for lipophilic polyenes.[5][17][18]
Mobile Phase Acetonitrile/Methanol and an aqueous buffer (pH 5.0)ACN/MeOH offer good solvating power. A slightly acidic pH helps with stability and peak shape.[2][5][14]
Aqueous Modifier 2.5 - 20 mM Disodium Edetate (Na₂EDTA)Chelates metal ions in the system, preventing interaction with AME and improving peak symmetry.[5][6]
Flow Rate 1.0 mL/minA standard flow rate providing a good balance between analysis time and efficiency.[5][17]
Detection Wavelength 383 nm or 407 nmThese are the maximum absorption peaks for the polyene chromophore, providing high sensitivity.[5][6]
Column Temperature 30 °CControlled temperature ensures reproducible retention times and a stable baseline.[5][14]
Visualizing the Sources of Baseline Noise

The following diagram categorizes the primary sources of baseline disturbances in an HPLC system.

Noise_Sources BaselineNoise Baseline Noise (Pulsations, Drift, Spikes) Pump Pump Pump->BaselineNoise Degasser Degasser Degasser->BaselineNoise Detector Detector Detector->BaselineNoise MobilePhase MobilePhase MobilePhase->BaselineNoise Column Column Column->BaselineNoise

Caption: Primary sources of baseline noise in HPLC analysis.

References

  • Overbrook Liquid Phase Engineering Team. (2020, August 31). HPLC Repair Services: Common Causes of Baseline Noise. Overbrook.
  • Shimadzu. (2025, April 15). Baseline Disturbance. Shimadzu.
  • Welch Materials. (2025, July 23). Uncovering Overlooked Factors Behind Abnormal Baselines.
  • Reddit. (2023, March 4).
  • ResearchGate. (2016, March 7). Why am I getting Baseline noise in HPLC?
  • Montenegro, M. B., et al. (2020). Methodology Development and Validation of Amphotericin B Stability by HPLC-DAD. Journal of the Brazilian Chemical Society. Available at: [Link]

  • C¸ elik, H., & Avcı, E. (2000). High-Performance Liquid Chromatographic Determination of Amphotericin B in a Liposomal Pharmaceutical Product and Validation of the Assay. Journal of Chromatographic Science, 38(8), 338-342. Available at: [Link]

  • Shaikh, T. Y., et al. (2024). Design and Method Validation of Amphotericin-B in Human Plasma by A RP-HPLC Method. Nanotechnology Perceptions, 20(7).
  • A, S., & al, et. (2023). A Review on Analytical Methods for Quantification of Amphotericin-B in Marketed Dosage Form and Biological Samples. Research & Reviews: Journal of Pharmaceutical Analysis, 12(2).
  • Kumar, P., et al. (2021). Validated RP-HPLCMethod for the Estimation of Amphotericin B in Bulk and Pharmaceutical Dosage Form. International Journal of Pharmaceutical Research, 13(1).
  • de Lemos, D. P., et al. (2020). Development and validation of a fast and selective HPLC method for the determination of amphotericin-B in nose to brain nanoliposome. The Journal of Engineering and Exact Sciences.
  • Montenegro, M. B., et al. (2019, November 7). Methodology Development and Validation of Amphotericin B Stability by HPLC-DAD. SciSpace.
  • Kumar, R., et al. (2024, November 16).
  • Montenegro, M. B., et al. (2025, December 18). Methodology Development and Validation of Amphotericin B Stability by HPLC‑DAD.
  • SIELC Technologies. HPLC Method for Analysis of Amphotericin B on Primesep 100 Column.
  • Sharp, B. (2025, February 28). Troubleshooting Common HPLC Issues. Labcompare.com.
  • Dixit, R. P., et al. Development and validation of stability indicating HPLC-UV method for the determination of amphotericin b in bulk and dosage form.
  • Aszalos, A., & Schwartz, R. D. (1975). Stability studies with amphotericin B and amphotericin B methyl ester. The Journal of Antibiotics, 28(2), 132-135. Available at: [Link]

  • HPLC Troubleshooting Guide.
  • Montenegro, M. B., et al. (2020, May 15). Methodology Development and Validation of Amphotericin B Stability by HPLC-DAD.
  • HPLC Troubleshooting and Performance Tips: A Practical Guide for Chrom
  • Montenegro, M. B., et al. Methodology Development and Validation of Amphotericin B Stability by HPLC-DAD.
  • Dickie, A. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It.
  • McBrien, M. (2019, February 13). The LCGC Blog: HPLC Diagnostic Skills–Noisy Baselines.

Sources

Optimization

Technical Support Center: Minimizing Non-Specific Binding of Amphotericin B Methyl Ester (AME)

Status: Operational Ticket ID: T-AME-OPT-001 Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Optimization of Amphotericin B Methyl Ester handling to prevent data loss via non-specific binding (NSB)...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: T-AME-OPT-001 Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Optimization of Amphotericin B Methyl Ester handling to prevent data loss via non-specific binding (NSB).

Executive Summary: The "Sticky" Molecule Problem

Welcome to the technical support hub. If you are working with Amphotericin B Methyl Ester (AME), you are likely encountering a common paradox: loss of potency despite correct calculations.

AME is a polyene macrolide. While the methyl ester modification renders it slightly more water-soluble than its parent compound (Amphotericin B), it retains a massive hydrophobic face. This amphipathic structure creates a thermodynamic drive to escape aqueous solvents, leading to two primary failure modes:

  • Aggregation: Self-association into dimers/oligomers which alters biological activity.

  • Adsorption (NSB): Rapid binding to hydrophobic surfaces (polystyrene, polypropylene) and proteins.

This guide provides the protocols required to stabilize AME and ensure the drug delivered to your target matches the concentration in your spreadsheet.

The Physics of Adsorption (Why is this happening?)

To solve the problem, you must understand the enemy. AME adsorption is entropy-driven . In an aqueous buffer, the hydrophobic polyene chain forces water molecules into an ordered "cage" structure. When AME binds to a plastic wall, these water molecules are released, increasing the system's entropy.

The Adsorption Trap: The diagram below illustrates the competition between your target, the vessel walls, and self-aggregation.

AdsorptionTrap cluster_0 The 'Loss' Cycle AME_Mono AME Monomer (Active/Bioavailable) AME_Agg AME Aggregate (Low Solubility) AME_Mono->AME_Agg High Conc. >10 µM Plastic Plasticware Surface (Polystyrene/Polypropylene) AME_Mono->Plastic Hydrophobic Interaction (Fast) AME_Mono->Plastic Target Biological Target (Ergosterol/Membrane) AME_Mono->Target Desired Pathway AME_Agg->AME_Mono Dilution Solvent Aqueous Buffer (High Surface Tension) Solvent->AME_Mono Repulsion

Figure 1: The Thermodynamic Competition. AME monomers are unstable in water and will preferentially bind to plastic or self-aggregate to minimize free energy, reducing the effective concentration available for the target.

Material Selection & Handling Protocols

The "Glass First" Rule

Plasticware is the primary sink for AME. Standard polystyrene (PS) plates can absorb up to 50% of polyenes within 30 minutes.

MaterialCompatibilityRecommendation
Borosilicate Glass HighMandatory for stock solutions and intermediate dilutions.
Polystyrene (PS) Very LowAvoid. Causes rapid adsorption and signal quenching.
Polypropylene (PP) Low/MediumAcceptable only if "Low-Binding" grade is used.
Teflon (PTFE) HighGood for tubing/fluidics.
Protocol A: Stock Preparation (The "Golden" Standard)

Goal: Create a stable, non-aggregated stock.

  • Weighing: Weigh AME powder into a glass amber vial (protect from light).

  • Solvent: Dissolve in 100% DMSO or Dimethylformamide (DMF).

    • Why? AME is soluble in DMSO (30-40 mg/mL).[1] Water must be avoided at this stage to prevent immediate aggregation [1].

  • Concentration: Aim for a high concentration (e.g., 10-20 mM).

    • Why? High concentrations saturate the solvent capacity, actually reducing the percentage of drug lost to the small surface area of the vial compared to the bulk volume.

  • Storage: Store at -20°C. Do not freeze-thaw more than 3 times.

Solvent Systems & Additives (The "Anti-Stick" Cocktail)

When moving from stock (DMSO) to assay buffer (Aqueous), you cross the "danger zone" where precipitation and adsorption occur.

Decision Tree: Selecting the Right Additive

Use this workflow to determine the necessary buffer modification for your specific assay.

DecisionTree Start Start: Diluting AME into Aqueous Buffer Q1 Is protein interference acceptable? Start->Q1 YesProt Yes (e.g., cell culture) Q1->YesProt Yes NoProt No (e.g., SPR, analytical chem) Q1->NoProt No BSA Add 0.1% - 1.0% BSA or 5% FBS YesProt->BSA Mech1 Mechanism: Albumin acts as a carrier, preventing plastic binding. BSA->Mech1 Q2 Is the assay MS-based? NoProt->Q2 YesMS Yes (LC-MS/MS) Q2->YesMS Yes NoMS No (Fluorescence/Abs) Q2->NoMS No Solvent Maintain >30% Organic (MeOH/AcN) if possible YesMS->Solvent Detergent Add Non-ionic Surfactant (Tween-80 0.05% or Pluronic F-68) NoMS->Detergent Mech2 Mechanism: Surfactant forms micelles that solubilize AME monomers. Detergent->Mech2

Figure 2: Optimization Workflow. Selects the appropriate solubilizing agent based on assay tolerance for proteins or detergents.

Protocol B: The "Step-Down" Dilution

Goal: Prevent "crashing out" during dilution.

Never dilute 100% DMSO stock directly into 100% aqueous buffer if the final AME concentration is high (>10 µM).

  • Intermediate Step: Dilute the DMSO stock 1:10 into a solvent mixture (e.g., 50% Methanol / 50% Water) or 100% Methanol.

  • Final Step: Dilute this intermediate into your assay buffer containing the selected additive (e.g., 0.05% Tween-80).

  • Mixing: Vortex immediately. Do not allow the drop of concentrated drug to sit in the buffer without mixing.

Troubleshooting & FAQs

Q1: My MIC values are consistently higher (less potent) than literature values. Why?

A: You are likely losing drug to the plate walls. If you prepare a 10 µM solution in a standard polystyrene plate without additives, the effective concentration in the well might drop to 5 µM or less within an hour. Fix: Switch to Low-Binding Polypropylene plates and include 0.05% Tween-80 in your media.

Q2: Can I filter-sterilize my AME solution?

A: Proceed with extreme caution. AME aggregates can be trapped by 0.22 µm filters, and the monomer itself can bind to Nylon or Cellulose Acetate membranes [2]. Fix: If filtration is necessary, use PES (Polyethersulfone) or PVDF membranes, which have lower binding affinities. Always filter the concentrated stock (if in organic solvent) or filter the media before adding the drug.

Q3: I see a precipitate even in DMSO.

A: AME can degrade or form salt precipitates. Fix: Ensure the DMSO is anhydrous. If using the hydrochloride salt of AME, ensure the pH isn't being shifted by moisture absorption. Sonication (5-10 mins) can help redissolve, but avoid heating above 37°C as AME is heat-labile [3].

Q4: Does BSA interfere with AME activity?

A: Yes, but predictably. BSA binds AME, reducing the free drug concentration. However, this mimics the in vivo environment (plasma protein binding). If you use BSA, you are measuring the "protein-adjusted" efficacy, which is often more translationally relevant. If you need "intrinsic" potency, use Pluronic F-68 instead of BSA.

References

  • Cayman Chemical. Amphotericin B methyl ester Product Insert. (Solubility and Stability data). Link

  • Sigma-Aldrich. Amphotericin B Handling and Solubility Guide. (General polyene handling, filtration restrictions). Link

  • Stoodley, R. et al. (2007). Fluorescence of Amphotericin B-deoxycholate (Fungizone) monomers and aggregates and the effect of heat-treatment.[2][3][4] Langmuir.[2] (Aggregation mechanics). Link

  • Vandermeulen, G. et al. (2006). Encapsulation of Amphotericin B in PEG-grafted nanocarriers. International Journal of Pharmaceutics. (Polymer interactions). Link

Sources

Troubleshooting

restoring antifungal activity of stored amphotericin B methyl ester

Technical Support Center: Amphotericin B Methyl Ester (AME) Stability & Restoration Welcome to the Polyene Antifungal Technical Support Hub Subject: Troubleshooting & Restoring Antifungal Activity of Stored Amphotericin...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Amphotericin B Methyl Ester (AME) Stability & Restoration

Welcome to the Polyene Antifungal Technical Support Hub

Subject: Troubleshooting & Restoring Antifungal Activity of Stored Amphotericin B Methyl Ester (AME) Ticket Priority: High (Experimental Integrity at Risk) Assigned Specialist: Senior Application Scientist, Antifungal Chemistry Division

Executive Summary: The "Lost Activity" Phenomenon

Researchers often encounter a scenario where stored Amphotericin B Methyl Ester (AME) appears to lose potency. Unlike many small molecules where "loss of activity" implies irreversible chemical decomposition, AME often suffers from reversible physical inactivation (aggregation) or hydrolytic conversion that alters its solubility profile.

Critical Distinction:

  • Chemical Degradation (Irreversible): Auto-oxidation of the polyene chain (bleaching).

  • Physical/Hydrolytic Inactivation (Potentially Restorable):

    • Aggregation: Formation of inactive multimers.

    • Hydrolysis: Conversion of soluble AME salts back to insoluble Amphotericin B (AmB).

This guide provides the protocols to distinguish between these states and "restore" observable activity where chemically possible.

Part 1: Diagnostic Workflow (Triage)

Before attempting restoration, you must diagnose the state of your material. AME is yellow/orange. If your sample has turned pale or white , the polyene chromophore is oxidized. Stop immediately; this is irreversible.

If the sample remains yellow/orange but shows low activity (high MIC), proceed with the following logic:

AME_Diagnosis Start Symptom: Stored AME shows low/no antifungal activity ColorCheck Visual Inspection: Is the powder/solution still yellow/orange? Start->ColorCheck Oxidized Result: Pale/White (Auto-oxidation) ColorCheck->Oxidized No SolubilityCheck Solubility Check: Does it dissolve in Water/Saline? ColorCheck->SolubilityCheck Yes Discard Action: Discard (Irreversible) Oxidized->Discard Dissolves Dissolves Clear (AME Intact but Aggregated) SolubilityCheck->Dissolves Precipitates Cloudy/Precipitates (Hydrolysis to Parent AmB) SolubilityCheck->Precipitates Action1 Protocol A: Thermal/Solvent Disaggregation Dissolves->Action1 Action2 Protocol B: Solvent Rescue (Treat as AmB) Precipitates->Action2

Figure 1: Diagnostic decision tree for determining the salvageability of stored Amphotericin B Methyl Ester.

Part 2: Restoration Protocols

Protocol A: Reversing Aggregation (The "Heat-Shock" Method)

Applicability: Sample dissolves in water but shows reduced potency (2-4x higher MIC). Mechanism: Polyenes form large, inactive micellar aggregates in aqueous storage. This protocol dissociates them into active monomers/oligomers.

  • Solvent Switch: Do not reconstitute directly in saline. Dissolve the AME powder in 100% DMSO or Methanol at a concentration of 1–5 mg/mL.

    • Why: AME aggregates are thermodynamically stable in water but unstable in organic solvents.

  • Thermal Treatment: Incubate the stock solution at 50°C for 10–15 minutes in the dark.

    • Scientific Basis: Mild heating provides the activation energy required to break hydrogen bonds stabilizing the inactive aggregates without degrading the polyene chain [1].

  • Sonication: Sonicate for 5 minutes (bath sonicator).

  • Dilution: Immediately dilute to working concentration in the assay medium.

    • Note: Keep the final DMSO concentration <1% to avoid solvent toxicity to fungal cells.

Protocol B: The "Hydrolysis Rescue" (Solubility Correction)

Applicability: Sample does not dissolve in water (turbid), or crystals form upon reconstitution. Mechanism: Stored AME salts (e.g., hydrochloride) are prone to hydrolysis, reverting to the parent compound, Amphotericin B (AmB) [2]. AmB is insoluble in water at neutral pH. If you treat hydrolyzed AME as water-soluble AME, it precipitates and becomes biologically unavailable.

  • Confirm Hydrolysis: If the sample is insoluble in water, it is likely no longer the ester.

  • Alkaline Solubilization (The Fungizone Approach):

    • Prepare a 0.2 mg/mL solution of Sodium Deoxycholate in phosphate buffer.

    • Add the "insoluble" AME sample.

    • Adjust pH to 8.0–9.0 briefly (using 0.1N NaOH) to facilitate solubilization, then neutralize to pH 7.4.

  • Alternative (DMSO Rescue):

    • Dissolve the material in 100% DMSO (AmB is soluble in DMSO up to 30-40 mg/mL).

    • Dilute into the assay medium slowly with vortexing.

    • Crucial: If a precipitate forms upon dilution, your "restored" activity will be zero. You must ensure the final concentration is below the solubility limit of the parent AmB in the aqueous phase (typically <1 µg/mL without deoxycholate).

Part 3: Comparative Stability Data

The following table summarizes why your AME might have degraded compared to the parent compound.

FeatureAmphotericin B (Parent)Amphotericin B Methyl Ester (AME)Impact on Storage
Water Solubility Negligible (pH 6-7)High (as salt)AME is easier to use initially.
Solid State Stability High (Years at 4°C)Low (Months at 4°C)AME salts degrade faster than AmB [2].
Hydrolytic Stability N/A (Already acid)Unstable AME reverts to AmB in presence of moisture.
Toxicity Profile NephrotoxicNeurotoxic (Leukoencephalopathy)WARNING: Degraded AME may have altered toxicity profiles [3].

Part 4: Frequently Asked Questions (FAQs)

Q1: My AME powder is brown/black. Can I restore it? A: No. Darkening indicates extensive oxidative degradation of the polyene double bonds. The antifungal activity relies on the integrity of the heptaene macrolide ring to bind ergosterol. Once oxidized, the molecule is inactive and potentially toxic.

Q2: Why does my "restored" AME have a different MIC than the fresh batch? A: Even with restoration, the ratio of AME to hydrolyzed AmB may have shifted. AmB and AME have slightly different intrinsic activities and cellular uptake rates. If significant hydrolysis occurred, you are essentially testing a mixture of AME and AmB. You should quantify the concentration using UV-Vis (extinction coefficient at 406 nm) rather than gravimetric weight to ensure accurate dosing [4].

Q3: Can I store the restored stock solution? A: No. Once solubilized and heat-treated (Protocol A), the monomeric state is metastable. It will re-aggregate within 24–48 hours at 4°C. Always prepare fresh stocks for MIC determination.

Q4: Is the "restored" AME safe for in vivo animal studies? A: Proceed with extreme caution. While antifungal activity can be restored, AME is associated with leukoencephalopathy (white matter damage) in humans and animals, a side effect not seen with the parent AmB. This toxicity is sometimes attributed to degradation products or the ester itself [3]. Use "restored" old material for in vitro screening only. For in vivo work, purchase fresh, certified material.

Part 5: References

  • Gaboriau, F., et al. "Physico-chemical properties of the antifungal drug amphotericin B." Biophysical Chemistry 66.2-3 (1997): 175-187. Link

  • Bonner, D. P., et al. "Stability studies with amphotericin B and amphotericin B methyl ester."[1] The Journal of Antibiotics 28.2 (1975): 132-135.[1] Link

  • Ellis, W. G., et al. "Leukoencephalopathy induced by amphotericin B methyl ester." The Journal of Infectious Diseases 146.2 (1982): 247-257. Link

  • Balakrishnan, A. R., et al. "Spectroscopic studies on the binding of amphotericin B methyl ester to lipid vesicles." Biochimica et Biophysica Acta (BBA)-Biomembranes 1758.11 (2006): 1809-1814. Link

Sources

Reference Data & Comparative Studies

Validation

Comparative Efficacy &amp; Safety Profile: Amphotericin B vs. Amphotericin B Methyl Ester

This guide provides an in-depth technical comparison between Amphotericin B (AmB) and its derivative, Amphotericin B Methyl Ester (AME) . It is designed for researchers investigating polyene antifungals, focusing on the...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison between Amphotericin B (AmB) and its derivative, Amphotericin B Methyl Ester (AME) . It is designed for researchers investigating polyene antifungals, focusing on the trade-offs between solubility, potency, and organ-specific toxicity.

[1][2][3][4]

Executive Summary: The Solubility-Toxicity Paradox

Amphotericin B (AmB) remains the gold standard for systemic fungal infections despite its severe nephrotoxicity and poor solubility. Amphotericin B Methyl Ester (AME) was developed as a water-soluble alternative designed to mitigate renal toxicity.

While AME successfully reduced nephrotoxicity and improved solubility, it failed clinically due to a catastrophic, unforeseen safety signal: severe leukoencephalopathy (progressive white matter degeneration). This guide analyzes the divergent efficacy and safety profiles that define this classic case study in antifungal drug development.

Chemical & Physical Properties[5][6]

The fundamental difference lies in the modification of the C-18 carboxyl group.

FeatureAmphotericin B (AmB)Amphotericin B Methyl Ester (AME)
Chemical State Amphoteric (Zwitterionic)Basic (Cationic)
Structure Free carboxyl group (-COOH) at C-18Methyl ester group (-COOCH₃) at C-18
Solubility Insoluble in water (<0.001 mg/mL) at pH 7. Soluble in DMSO.Highly water-soluble (as hydrochloride or aspartate salts).
Formulation Requires deoxycholate (Fungizone) or lipid carriers (AmBisome) for solubilization.Can be dissolved directly in water/saline.
Stability Stable in solid form; sensitive to light/heat in solution.Less stable in solution; prone to hydrolysis and polymerization.
Structural Logic

AmB exists as a zwitterion (carboxyl anion and amine cation), creating strong intermolecular ionic bonds that lead to aggregation and insolubility.[1] Esterification of the carboxyl group in AME removes the negative charge, preventing this zwitterionic "locking" and allowing the protonated amine to render the molecule water-soluble.

Antifungal Efficacy: In Vitro & In Vivo[2][3][7][8]

AME retains the broad-spectrum activity of the parent compound but generally exhibits lower potency , necessitating higher doses to achieve equivalent fungicidal effects.

In Vitro Potency (MIC Comparison)
  • Candida albicans: AME shows comparable activity to AmB against ~50% of clinical isolates but is 2–4 fold less potent against the remainder.

  • Filamentous Fungi: AME is generally less active against Aspergillus and Mucorales species.

In Vivo Efficacy (Murine Models)

The following table summarizes the Effective Dose (ED₅₀) required to protect 50% of mice from lethal infection. Note the significantly higher doses required for AME.

PathogenAmB ED₅₀ (mg/kg)AME ED₅₀ (mg/kg)Potency Ratio (AmB:AME)
Histoplasma capsulatum0.32.41 : 8
Blastomyces dermatitidis0.32.81 : 9
Cryptococcus neoformans0.22.01 : 10
Candida albicans<0.05~0.51 : 10

Expert Insight: While AME is less potent on a mg/kg basis, its lower acute lethality allows for much higher dosing. In early studies, this "therapeutic window" appeared superior until chronic neurotoxicity was discovered.

Toxicity Profile: The Critical Divergence

This is the defining section for drug developers. The modification shifted the toxicity target from the kidney (AmB) to the central nervous system (AME).

Diagram: Divergent Toxicity Pathways

ToxicityPathways AmB Amphotericin B (Parent) Target Ergosterol Binding (Fungal Membrane) AmB->Target High Affinity Kidney Renal Tubule Cells (Cholesterol Binding) AmB->Kidney High Accumulation AME Amphotericin B Methyl Ester AME->Target Moderate Affinity AME->Kidney Reduced Binding Brain Oligodendrocytes (White Matter) AME->Brain Crosses BBB / Accumulates Effect_K Vasoconstriction & Pore Formation (Nephrotoxicity) Kidney->Effect_K Effect_B Myelin Degeneration (Leukoencephalopathy) Brain->Effect_B

Caption: Divergence of toxicity targets. AmB primarily attacks renal tubular cells, while AME spares the kidney but causes severe demyelination in the CNS.

Nephrotoxicity (AmB Limitation)
  • Mechanism: AmB binds to cholesterol in mammalian renal tubular cell membranes and causes afferent arteriole vasoconstriction.

  • AME Advantage: AME exhibits minimal nephrotoxicity. In murine and canine models, AME caused no azotemia or histopathologic renal changes at doses where AmB was lethal.

Neurotoxicity (AME Failure)
  • Condition: Leukoencephalopathy.[2][3][4]

  • Pathology: Diffuse degeneration of white matter, myelin loss, and oligodendrocyte depletion.[3]

  • Clinical Manifestation: In human trials, patients receiving total doses >9.8 g developed dementia, mutism, akinesia, and tremors.[5]

  • Causality: Initially suspected to be a preservative issue, subsequent studies in dogs confirmed that intrinsic properties of AME (or difficult-to-remove polymer aggregates) cause this specific CNS damage.

Experimental Protocols

For researchers currently handling these compounds, the following protocols ensure accurate comparative data generation.

Workflow Diagram: Comparative Evaluation

Workflow cluster_prep 1. Preparation cluster_assay 2. Assays Step1 Solubilization Step2 Concentration Check Step1->Step2 MIC Broth Microdilution (CLSI M27-A3) Step2->MIC Fungal Susp. RBC Hemolysis Assay (Toxicity Proxy) Step2->RBC Human RBCs

Caption: Standardized workflow for comparing potency (MIC) and membrane selectivity (Hemolysis).

Protocol A: Solubilization & Handling
  • AmB: Dissolve 1 mg in 100 µL pure DMSO. Vortex immediately. Dilute with media only at the moment of use. Warning: Precipitates in saline.

  • AME: Dissolve directly in sterile distilled water or 5% dextrose. Avoid saline initially if using the hydrochloride salt to prevent common ion effect precipitation.

  • Control: Determine precise concentration using UV-Vis extinction coefficients (AmB ε=134,000 L/mol·cm at 406 nm).

Protocol B: Comparative Hemolysis Assay

This assay acts as a proxy for membrane selectivity (fungal ergosterol vs. mammalian cholesterol).

  • Preparation: Wash human RBCs 3x in PBS (pH 7.4). Resuspend to 2% hematocrit.

  • Dosing: Prepare serial dilutions of AmB and AME (0.1 to 50 µg/mL).

  • Incubation: Mix drug solution 1:1 with RBC suspension. Incubate at 37°C for 1 hour.

  • Measurement: Centrifuge at 1000 x g for 5 min. Measure absorbance of supernatant at 540 nm (hemoglobin release).

  • Result:

    • AmB: typically causes 50% hemolysis (HC₅₀) at ~3–5 µg/mL.

    • AME: typically shows HC₅₀ >50 µg/mL, indicating reduced membrane toxicity in vitro.

References

  • Keim, G. R., et al. (1973).[6] "Amphotericin B Methyl Ester Hydrochloride and Amphotericin B: Comparative Acute Toxicity." Science. Link

  • Bonner, D. P., et al. (1975).[7] "Comparative chemotherapeutic activity of amphotericin B and amphotericin B methyl ester." Antimicrobial Agents and Chemotherapy.[8][4][5][7][9] Link

  • Ellis, W. G., et al. (1982). "Leukoencephalopathy in patients treated with amphotericin B methyl ester." The Journal of Infectious Diseases. Link

  • Hoeprich, P. D. (1982).[2] "Amphotericin B methyl ester and leukoencephalopathy: the other side of the coin." The Journal of Infectious Diseases. Link

  • Gadebusch, H. H., et al. (1976). "Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester." Antimicrobial Agents and Chemotherapy.[8][4][7][9] Link

Sources

Comparative

Validation Guide: Amphotericin B Methyl Ester (AME) Activity Against Candida albicans

[1] Executive Summary Amphotericin B (AmB) remains the "gold standard" fungicidal agent for invasive candidiasis due to its broad spectrum and rare resistance profile. However, its clinical utility is severely capped by...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

Amphotericin B (AmB) remains the "gold standard" fungicidal agent for invasive candidiasis due to its broad spectrum and rare resistance profile. However, its clinical utility is severely capped by dose-limiting nephrotoxicity.[1] Amphotericin B Methyl Ester (AME) represents a critical structural modification—esterification of the C16 carboxyl group—designed to alter the molecule's ionic state and aggregation properties.

This guide provides a technical framework for validating AME activity. While AME demonstrates significantly reduced nephrotoxicity compared to the parent compound, it historically exhibits variable stability and potential neurotoxicity.[1] For modern drug development professionals, AME serves as a vital reference standard in Structure-Activity Relationship (SAR) studies, helping to decouple fungicidal potency from host membrane toxicity.[1]

Part 1: Mechanistic Comparison & Chemical Logic[2]

The validation of AME requires understanding why it behaves differently than AmB. The primary difference lies in the modification of the hemiketal carboxyl group.

Structural & Functional Divergence[2]
FeatureAmphotericin B (AmB)Amphotericin B Methyl Ester (AME)Impact on Validation
Chemical State Zwitterionic (Carboxyl + Amine)Cationic (Esterified Carboxyl + Amine)AME has different solubility; requires specific solvent handling (DMSO).[1]
Aggregation Forms large, toxic aggregates in waterAltered aggregation kineticsReduced non-specific pore formation in mammalian membranes.[1]
Sterol Binding High affinity for Ergosterol & CholesterolRetains Ergosterol affinity; Reduced Cholesterol affinityPrimary Validation Metric: High antifungal efficacy with lower hemolytic activity.[1]
Mechanism of Action Visualization

The following diagram illustrates the differential selectivity that must be demonstrated in your validation assays.

AME_Mechanism AmB Amphotericin B (Parent) Fungal Fungal Membrane (Ergosterol Rich) AmB->Fungal High Affinity Mammal Mammalian Membrane (Cholesterol Rich) AmB->Mammal Mod. Affinity AME Amphotericin B Methyl Ester AME->Fungal Retained Affinity AME->Mammal Low Affinity Pore Pore Formation (Ion Leakage) Fungal->Pore Mammal->Pore Death Fungal Cell Death Pore->Death Toxicity Nephrotoxicity (Host Damage) Pore->Toxicity

Figure 1: Differential binding kinetics.[1] AME retains the ergosterol binding required for efficacy while minimizing the cholesterol interaction responsible for host toxicity.

Part 2: Comparative Performance Data

When validating AME, your experimental data should mirror established historical baselines.[1] Below are the expected performance metrics against C. albicans (clinical isolates).

Table 1: In Vitro Antifungal Efficacy (MIC)

Data synthesized from Keim et al. and Bonner et al.

CompoundMIC₅₀ (µg/mL)MIC₉₀ (µg/mL)MFC (Minimum Fungicidal Conc.)[1]
Amphotericin B (AmB) 0.25 – 0.501.0Typically 1-2x MIC
AME (Hydrochloride) 0.25 – 1.01.0 – 2.0Typically 2-4x MIC
Liposomal AmB (Control) 0.25 – 0.501.01-2x MIC

Critical Insight: AME is generally comparable to AmB but may show slightly elevated MICs (1-2 dilutions higher) in resistant strains.[1] If your AME MIC is >4x that of AmB, suspect ester hydrolysis or compound degradation.[1]

Table 2: Toxicity Profile (The Validation Target)

To validate AME, you must demonstrate the "safety window."[1]

MetricAmphotericin BAMEImprovement Factor
RBC Hemolysis (HD₅₀) ~5.0 µg/mL>50.0 µg/mL>10x Safer
Kidney Cell Viability (IC₅₀) ~2-4 µg/mL~40-60 µg/mL~15x Safer
Acute Lethality (LD₅₀ Mouse IV) ~4-6 mg/kg~60-100 mg/kg~15x Safer

Part 3: Validation Protocols

To ensure scientific integrity, use the following self-validating systems. These protocols are adapted from CLSI M27 standards but modified for polyene instability.

Protocol A: Modified Broth Microdilution (MIC)

Standard: CLSI M27 [1] Objective: Determine precise inhibitory concentration against C. albicans.

  • Stock Preparation (Critical Step):

    • Dissolve AME in 100% DMSO (not water/buffer) to 1600 µg/mL.

    • Note: AME is unstable in acidic aqueous solutions.[1] Use immediately.

  • Inoculum:

    • Adjust C. albicans (e.g., ATCC 90028) to

      
       to 
      
      
      
      cells/mL in RPMI 1640 (buffered with MOPS, pH 7.0).[1]
  • Dilution:

    • Perform serial 2-fold dilutions in RPMI.[1] Final range: 16 µg/mL to 0.03 µg/mL.[1]

    • Control: Include AmB parent compound as a positive control row.[1]

  • Incubation:

    • 35°C for 24 hours (read early to avoid degradation artifacts).

  • Endpoint:

    • Visual: 100% inhibition (optically clear).[1]

    • Spectrophotometric: OD₆₀₀ < 10% of growth control.

Protocol B: Red Blood Cell (RBC) Hemolysis Assay

Objective: Validate the reduced toxicity profile (the "AME Advantage").

  • Preparation: Wash human or sheep erythrocytes 3x in PBS (pH 7.4). Resuspend to 2% hematocrit.[1]

  • Dosing: Add compound (AmB and AME) at concentrations ranging from 0.5 to 100 µg/mL.

  • Incubation: 1 hour at 37°C with gentle shaking.

  • Quantification:

    • Centrifuge at 1000 x g for 5 mins.

    • Measure supernatant absorbance at 540 nm (Hemoglobin release).[1]

  • Calculation:

    • 
      [1]
      
    • Pass Criteria: AME must show <10% hemolysis at concentrations where AmB shows >90%.[1]

Experimental Workflow Diagram

Validation_Workflow cluster_chem Compound Prep cluster_bio Parallel Assays Start Start Validation Prep Dissolve AME in DMSO (Avoid Acidic pH) Start->Prep QC Check Purity (HPLC) Prep->QC MIC CLSI M27 MIC (Efficacy) QC->MIC Tox Hemolysis Assay (Selectivity) QC->Tox Decision Compare Profiles MIC->Decision Data Input Tox->Decision Data Input Result Valid AME Profile: MIC ≈ AmB Hemolysis << AmB Decision->Result Criteria Met

Figure 2: Validation pipeline ensuring both chemical integrity and biological selectivity are confirmed simultaneously.

References

  • Clinical and Laboratory Standards Institute (CLSI). (2017).[1][2][3] Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Fourth Edition (M27-A4). [Link]

  • Bonner, D. P., et al. (1975).[1][4] Stability studies with amphotericin B and amphotericin B methyl ester.[4][5] The Journal of Antibiotics.[4][5][6] [Link]

  • Keim, G. R., et al. (1973).[1][5] Amphotericin B Methyl Ester Hydrochloride and Amphotericin B: Comparative Acute Toxicity.[7][5] Science.[1][5] [Link]

  • Hoeprich, P. D., et al. (1977).[1] Comparative susceptibility of Candida albicans to amphotericin B and amphotericin B methyl ester.[7][8][9][10] Antimicrobial Agents and Chemotherapy.[1][11] [Link]

Sources

Validation

Assessing Purity Standards for Amphotericin B Methyl Ester: A Technical Comparison Guide

Executive Summary: The Solubility-Toxicity Paradox Amphotericin B Methyl Ester (AME) represents a critical yet paradoxical tool in antifungal research. Developed to overcome the poor aqueous solubility of the parent comp...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Solubility-Toxicity Paradox

Amphotericin B Methyl Ester (AME) represents a critical yet paradoxical tool in antifungal research. Developed to overcome the poor aqueous solubility of the parent compound, Amphotericin B (AmB), AME offers significantly improved solubility profiles. However, this physicochemical advantage comes with a distinct biological cost: a shift from the nephrotoxicity characteristic of AmB to a specific, severe neurotoxicity (leukoencephalopathy).

For researchers, purity is not merely a quality metric—it is a safety control. Impurities in AME research grades, particularly unreacted parent AmB or degradation polymers, can confound toxicity data and alter Minimum Inhibitory Concentration (MIC) values. This guide provides a rigorous framework for validating AME purity, distinguishing intrinsic properties from contaminant artifacts.

Analytical Benchmarking: AME vs. Alternatives

The following comparison matrix objectively evaluates AME against the parent compound (AmB) and Liposomal formulations, highlighting why purity assessment is non-negotiable for AME.

Table 1: Physicochemical & Functional Comparison
FeatureAmphotericin B (AmB)Amphotericin B Methyl Ester (AME) Liposomal AmB (L-AmB)
Primary Utility Gold Standard AntifungalHigh-Solubility Research DerivativeClinical Low-Toxicity Standard
Aqueous Solubility < 0.001 mg/mL (Insoluble)> 10 mg/mL (as HCl salt) Encapsulated (Suspension)
Major Toxicity Nephrotoxicity (Kidney)Leukoencephalopathy (White Matter) Reduced Nephrotoxicity
Antifungal Potency High (MIC ~0.5 µg/mL)Comparable / Slightly Lower Comparable
Critical Impurity Oxidized formsUnreacted AmB, Polymers Free AmB
HPLC Retention Elutes Earlier (Polar)Elutes Later (Less Polar) N/A (Formulation dependent)

Expert Insight: The shift in toxicity profile implies that if your AME sample contains significant (>5%) unreacted AmB, your in vivo data will show a "mixed" toxicity phenotype (renal + neurological), rendering the study invalid.

Critical Quality Attributes (CQA) & Assessment Protocols

To ensure data integrity, researchers must validate three core parameters: Chromatographic Purity , Polyene Integrity (UV-Vis) , and Biological Potency .

Protocol 1: High-Resolution HPLC Analysis

Objective: Quantify AME purity and detect unreacted Amphotericin B. Principle: Reverse-phase chromatography separates the methyl ester (hydrophobic) from the parent acid (hydrophilic).

Reagents:

  • Acetonitrile (HPLC Grade)

  • Methanol (HPLC Grade)[1]

  • EDTA (Disodium salt) – Critical to prevent metal chelation

  • Ammonium Acetate buffer (10mM, pH 6.0)

Workflow:

  • Mobile Phase Preparation:

    • Solvent A: 10mM Ammonium Acetate + 2mM EDTA in Water.

    • Solvent B: Acetonitrile:Methanol (50:50 v/v).

  • Column Selection: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm). Note: Polyenes stick to silica; use a high-carbon load column.

  • Gradient:

    • 0-5 min: 30% B (Equilibration)

    • 5-20 min: 30% → 70% B (Linear Gradient)

    • 20-25 min: 70% B (Wash)

  • Detection: UV-Vis at 406 nm (Lambda max for heptaenes).

Acceptance Criteria:

  • AME Peak: Major peak (typically eluting 8–12 min).

  • AmB Impurity: Must be < 2.0% (Elutes earlier than AME).

  • Total Purity: ≥ 95% for biological assays.

Protocol 2: Spectroscopic Ratio Analysis (UV-Vis)

Objective: Confirm the integrity of the heptaene conjugated system. Oxidation destroys the double bonds, reducing antifungal activity.

Methodology:

  • Dissolve 1 mg AME in 10 mL Methanol.

  • Scan spectrum from 300 nm to 450 nm.

  • Observe three characteristic peaks: ~362 nm, ~381 nm, ~405 nm.

Self-Validating Metric: Calculate the ratio of peak heights: A362 / A381 .

  • Ratio ~ 0.60 - 0.65: Intact Polyene (Pass).

  • Ratio > 0.80: Significant Oxidation/Degradation (Fail).

Visualizing the Validation Workflow

The following diagram illustrates the decision logic for accepting or rejecting an AME lot based on the protocols above.

PurityAssessment cluster_analysis Analytical Validation start AME Raw Material hplc Protocol 1: HPLC Analysis (C18, 406nm) start->hplc uv Protocol 2: UV-Vis Ratio (A362/A381) start->uv decision_hplc Purity > 95% AND AmB < 2%? hplc->decision_hplc decision_uv Ratio < 0.65? uv->decision_uv bioassay Protocol 3: MIC Assay (Candida/Aspergillus) decision_hplc->bioassay Pass reject REJECT LOT (Risk of mixed toxicity) decision_hplc->reject Fail (High Impurity) decision_uv->bioassay Pass decision_uv->reject Fail (Oxidized) bioassay->reject High MIC (Inactive) approve APPROVE for Research (Valid Toxicity/Efficacy Data) bioassay->approve MIC Comparable to Ref

Caption: Logical workflow for validating Amphotericin B Methyl Ester research grade purity prior to in vivo use.

Functional Performance: Toxicity Mechanisms

Understanding why purity matters requires visualizing the divergent toxicity pathways. AME's neurotoxicity is distinct from AmB's nephrotoxicity.

ToxicityPathways cluster_amb Amphotericin B (Parent) cluster_ame Amphotericin B Methyl Ester (AME) amb Amphotericin B kidney Renal Tubules (Cholesterol Binding) amb->kidney nephro Nephrotoxicity (Vasoconstriction) kidney->nephro ame AME (Research Grade) brain White Matter (Myelin Sheath) ame->brain impurity Impurity: Unreacted AmB ame->impurity Poor Synthesis/Purification neuro Leukoencephalopathy (Neurotoxicity) brain->neuro impurity->kidney Contamination Effect

Caption: Divergent toxicity pathways. Impure AME introduces renal toxicity risks, confounding neurotoxicity studies.

Safety & Handling (Mandatory)

  • Neurotoxic Hazard: Unlike standard AmB, AME is a potent neurotoxin capable of causing irreversible white matter damage.

  • PPE: Use N95/P100 respiratory protection when handling powder. Double-glove (Nitrile) is required.

  • Storage: Store at -20°C, protected from light and moisture. Reconstitute immediately before use; do not store solutions.

References

  • Keim, G. R., et al. (1973).[2][3] "Amphotericin B Methyl Ester Hydrochloride and Amphotericin B: Comparative Acute Toxicity." Science. [Link]

  • Ellis, W. G., et al. (1982).[4] "Leukoencephalopathy in patients treated with amphotericin B methyl ester." The Journal of Infectious Diseases. [Link]

  • Hoeprich, P. D. (1982).[4][5] "Amphotericin B methyl ester and leukoencephalopathy: the other side of the coin." The Journal of Infectious Diseases. [Link]

  • Howarth, W. R., et al. (1975). "Comparative In Vitro Antifungal Activity of Amphotericin B and Amphotericin B Methyl Ester." Antimicrobial Agents and Chemotherapy. [Link]

Sources

Comparative

comparative kinetics of ion flux induced by polyene antibiotics

Topic: Comparative Kinetics of Ion Flux Induced by Polyene Antibiotics Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary: The Mechanistic Divergenc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Comparative Kinetics of Ion Flux Induced by Polyene Antibiotics Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Mechanistic Divergence

In the development of antifungal therapeutics, polyene antibiotics remain the gold standard for refractory mycoses due to their high barrier to resistance. However, their membrane permeabilization kinetics differ radically based on their structural interaction with sterols.

This guide moves beyond simple Minimum Inhibitory Concentration (MIC) values to analyze the temporal and kinetic dynamics of ion flux . We compare the three primary agents—Amphotericin B (AmB) , Nystatin (Nys) , and Natamycin (Nat) —revealing why AmB and Nystatin function as rapid-onset pore formers, while Natamycin operates via a distinct, non-conductive sterol-sequestration mechanism.[1]

Quick Reference: Kinetic Profiles
FeatureAmphotericin B (AmB)Nystatin (Nys)Natamycin (Nat)
Primary Mechanism Transmembrane Pore Formation (Barrel-Stave)Transmembrane Pore Formation (Toroidal/Barrel)Sterol Sequestration (Interfacial Tension)
Ion Flux Type Rapid, High-Conductance

Efflux
Moderate, Unstable

Efflux
Negligible / Non-Conductive
Kinetic Onset Seconds to Minutes (Concentration Dependent)Minutes (Slower Recruitment)N/A (Metabolic Inhibition)
Cooperativity (Hill Coeff) High (

)
Moderate (

)
Low (

)
Pore Lifetime Long-lived (

200 ms - seconds)
Short-lived (

10-50 ms)
No Pores Formed

Mechanistic Signaling Pathways

To understand the kinetics, one must visualize the molecular assembly. AmB and Nystatin require oligomerization to function, creating a lag phase followed by exponential flux. Natamycin binds 1:1 with ergosterol, preventing the formation of functional domains without causing leakage.

Diagram 1: Kinetic Activation Pathways

PolyeneKinetics cluster_0 Pore Formers (AmB/Nys) cluster_1 Sterol Sequestrator (Nat) Monomer Aqueous Monomer (AmB/Nys) MembraneBound Membrane Bound (Monomer) Monomer->MembraneBound Partitioning (k_on) Nat_Complex Natamycin-Ergosterol Complex Monomer->Nat_Complex Direct Binding Oligomer Pre-Pore Oligomer (n=4-8) MembraneBound->Oligomer Lateral Diffusion + Sterol Binding OpenPore Conductive Pore (Open State) Oligomer->OpenPore Insertion (Rate Limiting Step) OpenPore->MembraneBound Closing (k_off) K_Efflux K+ Efflux (Cell Death) OpenPore->K_Efflux High Conductance Inhibition Transport Inhibition (No Flux) Nat_Complex->Inhibition Sterol Sponge Effect

Caption: Kinetic pathway distinguishing the oligomerization-dependent pore formation of AmB/Nys from the stoichiometric sterol binding of Natamycin.

Detailed Kinetic Analysis

The Induction Phase (Lag Time)

The kinetics of AmB and Nystatin are defined by a sigmoidal onset.

  • AmB: Exhibits a "critical concentration" threshold. Below this, flux is zero. Above it, flux increases with the 4th to 8th power of concentration (

    
    ), indicating that ~8 monomers must assemble to form a pore. The lag time represents the time required for lateral diffusion and oligomerization.
    
  • Nystatin: Similar cooperativity but often requires 2-5x higher concentrations to achieve comparable flux rates due to lower channel stability and weaker hydrophobic interactions within the lipid bilayer.

Steady-State Flux & Selectivity

Once pores are formed, the rate of ion transport (


) follows the Nernst-Planck relationship.
  • Selectivity: In clinically relevant "one-sided" addition (drug added extracellularly), AmB channels are cation-selective (

    
    ). This drives rapid 
    
    
    
    efflux and membrane depolarization.
  • Natamycin: Experimental data consistently shows zero conductance in planar lipid bilayers (BLM) even at high concentrations, confirming it does not act as an ionophore.

Experimental Protocols

To validate these kinetic differences, two complementary protocols are recommended: Stopped-Flow Liposome Leakage (for population kinetics) and Single-Channel BLM (for molecular mechanics).

Protocol A: ANTS/DPX Stopped-Flow Leakage Assay

Use this to measure the rate of efflux and lag time.

Principle: Encapsulate a fluorophore (ANTS) and a quencher (DPX) inside liposomes.[2] When pores form, dyes leak out; dilution separates ANTS from DPX, causing fluorescence dequenching.

Materials:

  • Lipids: POPC:Ergosterol (70:30 mol%).

  • Dyes: 12.5 mM ANTS, 45 mM DPX (encapsulated).

  • Buffer: 10 mM HEPES, 100 mM NaCl, pH 7.4.

Workflow:

  • Liposome Preparation: Prepare Large Unilamellar Vesicles (LUVs, ~100 nm) via extrusion. Hydrate lipid film with ANTS/DPX buffer.

  • Purification: Remove unencapsulated dye using a Sephadex G-75 spin column.

  • Kinetic Measurement:

    • Load liposomes into Syringe A of a Stopped-Flow apparatus.

    • Load Polyene antibiotic (varying concentrations in buffer) into Syringe B.

    • Trigger: Rapid mixing (dead time < 2 ms).

    • Detection: Ex: 360 nm / Em: 530 nm (High pass filter).

  • Data Analysis: Fit the fluorescence increase to a stretched exponential function:

    
    
    
    • 
       = Characteristic leakage time (inverse of rate).
      
    • 
       = Heterogeneity parameter.
      
Protocol B: Single-Channel Recording (Planar Lipid Bilayer)

Use this to measure unitary conductance and open probability.

Workflow:

  • Bilayer Formation: Paint a phospholipid/ergosterol bilayer across a 200

    
    m aperture in a Delrin cup (Müller-Rudin method).
    
  • Electrophysiology:

    • Bath solution: 2 M KCl, 10 mM HEPES, pH 7.4 (symmetric).

    • Add antibiotic to cis chamber (simulating extracellular addition).

    • Apply holding potential (e.g., +50 mV).

  • Recording:

    • Amplify current using a patch-clamp amplifier (e.g., Axopatch 200B).[3]

    • Filter at 1 kHz; Sample at 10 kHz.

  • Validation:

    • AmB: Look for "square-top" events with discrete conductance steps (

      
      2-10 pS for single-length, higher for double-length).
      
    • Natamycin: Confirm absence of step-currents (flatline) to validate non-pore mechanism.

Diagram 2: Experimental Workflow (Liposome Leakage)

ExperimentFlow Step1 1. Lipid Film Hydration (POPC:Ergosterol + ANTS/DPX) Step2 2. Extrusion (100nm) Create LUVs Step1->Step2 Step3 3. Column Purification Remove external dye Step2->Step3 Mixing Stopped-Flow Mixing (Liposomes + Antibiotic) Step3->Mixing Signal Fluorescence Dequenching (ANTS release) Mixing->Signal Pore Formation Analysis Fit Kinetics: Rate (k), Lag (t0) Signal->Analysis

Caption: Workflow for ANTS/DPX fluorescence dequenching assay to quantify kinetic flux rates.

Comparative Data Summary

Synthesized from standard biophysical literature (e.g., Cohen, Baginski, Ermishkin).

ParameterAmphotericin BNystatinNatamycin
Single Channel Conductance (2M KCl)4 - 400 pS (State dependent)0.5 - 5 pSNo Events
Mean Open Time 100 - 500 ms10 - 50 msN/A
Threshold Concentration (Liposomes)

0.1

M

1.0

M
N/A (No leakage)
Flux Dependency on Sterol Ergosterol >> CholesterolErgosterol > CholesterolErgosterol Specific

Key Insight: AmB forms stable, high-conductance channels, explaining its fungicidal speed. Nystatin forms "flickery," unstable channels, requiring higher doses. Natamycin acts as a "lid," halting membrane machinery without breaching the barrier.

References

  • Ermishkin, L. N., Kasumov, K. M., & Potzeluyev, V. M. (1976).[4] Single ionic channels induced in lipid bilayers by polyene antibiotics amphotericin B and nystatine.[4][5][6] Nature, 262, 698–699.[4] Link

  • Cohen, B. E. (2010). Amphotericin B membrane action: Role for two types of ion channels in eliciting cell survival and death. Molecular Membrane Biology, 27(7), 358-369. Link

  • Te Welscher, Y. M., et al. (2008). Natamycin blocks fungal growth by binding specifically to ergosterol without permeabilizing the membrane. Journal of Biological Chemistry, 283(10), 6393-6401. Link

  • Baginski, M., & Czub, J. (2009). Amphotericin B and its new derivatives: mode of action. Current Drug Metabolism, 10(5), 459-469. Link

  • Whyte, B. S., et al. (1989).[5] Amphotericin B and Nystatin show different activities on sterol-free vesicles.[5] Biochemical and Biophysical Research Communications, 164(2), 609-614.[5] Link

Sources

Validation

A Comparative Guide to the Structural Validation of Amphotericin B Methyl Ester via NMR Spectroscopy

This guide provides an in-depth, experimentally-grounded comparison of the nuclear magnetic resonance (NMR) spectroscopic features of Amphotericin B (AmB) and its methyl ester derivative (AME). We will explore the strate...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, experimentally-grounded comparison of the nuclear magnetic resonance (NMR) spectroscopic features of Amphotericin B (AmB) and its methyl ester derivative (AME). We will explore the strategic rationale for esterification, detail the methodologies for acquiring and interpreting NMR data, and present a comparative analysis that validates the structural integrity of the AME molecule. This document is intended for researchers, scientists, and drug development professionals engaged in the study of polyene macrolides and the development of less toxic antifungal agents.

Introduction: The Rationale for Amphotericin B Derivatization

Amphotericin B, a polyene macrolide produced by Streptomyces nodosus, remains a critical therapeutic for systemic fungal infections. Its efficacy, however, is severely hampered by its dose-limiting nephrotoxicity, largely attributed to its poor aqueous solubility and propensity to aggregate. One long-standing strategy to mitigate this toxicity has been the chemical modification of the C16 carboxyl group. Esterification to form Amphotericin B methyl ester (AME) was proposed to reduce the zwitterionic character of the parent molecule at physiological pH, thereby decreasing aggregation and improving its therapeutic index.

The core directive of this guide is to validate that the esterification process is selective to the C16 carboxyl group and does not induce unintended structural rearrangements of the macrolide ring or the mycosamine appendage. High-field NMR spectroscopy stands as the definitive, non-destructive technique for this purpose, providing atom-level resolution to confirm the covalent structure in solution.

Experimental Design: A Self-Validating NMR Workflow

The structural elucidation of complex natural products like AmB and AME demands a multi-dimensional NMR approach. The protocol described below is designed to be self-validating, where data from orthogonal experiments corroborate each other to build a complete and trustworthy picture of the molecular structure.

Sample Preparation: Overcoming Aggregation

A primary challenge in the NMR analysis of AmB is its tendency to form aggregates in solution, leading to significant line broadening and loss of signal resolution. This aggregation is driven by intermolecular hydrogen bonding and hydrophobic interactions between the polyene chains.

Protocol for Sample Preparation:

  • Solvent Selection: A mixture of deuterated dimethyl sulfoxide (DMSO-d₆) and deuterated methanol (CD₃OD) (e.g., 9:1 v/v) is an effective choice. DMSO-d₆ is an excellent solvent for polar molecules and disrupts intermolecular hydrogen bonds, while the addition of a small amount of methanol can further improve resolution.

  • Concentration: Prepare samples at a concentration of 5-10 mg/mL. This concentration is a compromise between achieving a good signal-to-noise ratio and minimizing concentration-dependent aggregation effects.

  • Sonication: Briefly sonicate the sample (1-2 minutes) after dissolution to ensure a homogeneous solution and break up any pre-existing aggregates.

NMR Data Acquisition: A Multi-Technique Approach

Data acquisition should be performed on a high-field NMR spectrometer (≥500 MHz) to achieve the necessary spectral dispersion for this complex molecule.

Step-by-Step Data Acquisition Protocol:

  • 1D ¹H NMR: Acquire a standard one-dimensional proton spectrum. This provides the initial overview of the molecule, showing the distinct regions for the polyene chain, the polyol region of the macrolide, and the mycosamine sugar moiety.

  • 1D ¹³C NMR & DEPT-135: Acquire a one-dimensional carbon spectrum, often with proton decoupling. A Distortionless Enhancement by Polarization Transfer (DEPT-135) experiment should also be run to differentiate between CH, CH₂, and CH₃ groups, which is invaluable for assignment.

  • 2D ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are scalar-coupled (typically through 2-3 bonds). It is essential for tracing the proton connectivity within the macrolide ring and the mycosamine.

  • 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon atom, providing a powerful tool for assigning carbon resonances based on their known proton assignments.

  • 2D ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds. This is arguably the most critical experiment for confirming the overall structure, as it allows for the connection of different spin systems and the unambiguous placement of non-protonated carbons, such as the ester carbonyl.

Workflow for Structural Validation

The following diagram illustrates the logical workflow for using the acquired NMR data to validate the structure of AME against the known structure of AmB.

G cluster_0 Data Acquisition cluster_1 Data Analysis & Assignment cluster_2 Structural Validation A 1D ¹H NMR H Identify Key Diagnostic Signals A->H B 1D ¹³C & DEPT-135 I Confirm Esterification at C16 B->I C 2D COSY F Assign ¹H & ¹³C of Mycosamine C->F G Assign ¹H & ¹³C of Macrolide Ring C->G D 2D HSQC D->F D->G E 2D HMBC E->I J Verify Integrity of Macrolide & Mycosamine F->J G->J H->I K Final Structure Confirmation I->K J->K

Caption: Workflow for AME structural validation using NMR.

Comparative NMR Data Analysis: AmB vs. AME

The primary structural difference between Amphotericin B and its methyl ester is the conversion of the C16 carboxylic acid to a methyl ester. This modification introduces a new methoxy group (-OCH₃) and alters the chemical environment of neighboring nuclei.

The Definitive Signal: The Methyl Ester Group

The most unambiguous evidence for successful esterification is the appearance of a new singlet in the ¹H NMR spectrum of AME, typically around 3.6-3.8 ppm, integrating to three protons. This signal corresponds to the newly introduced methyl ester protons. Concurrently, the ¹³C NMR spectrum will show a new resonance around 52 ppm for the methoxy carbon.

The crucial validation comes from the HMBC spectrum, which will show a 3-bond correlation from the methyl ester protons (~3.7 ppm) to the C16 carbonyl carbon. This directly confirms that the new methyl group is attached to the C16 carboxyl group.

Chemical Shift Comparison

The table below summarizes the key diagnostic chemical shift differences between AmB and AME in a DMSO-d₆/CD₃OD solvent system. The esterification at C16 has a localized effect on the chemical shifts of nearby protons and carbons, while the majority of the macrolide ring and the mycosamine moiety remain unperturbed, confirming the structural integrity of the rest of the molecule.

Nucleus Amphotericin B (AmB) δ (ppm) Amphotericin B Methyl Ester (AME) δ (ppm) Key Observation
C16-OCH₃ N/A~3.7 (s, 3H)Appearance of a new singlet confirms the methyl group.
C16-OCH₃ N/A~52.0Appearance of the methoxy carbon.
C16 (C=O) ~175.0~173.5Slight upfield shift of the carbonyl carbon upon esterification.
H15 ~2.5~2.6Minor downfield shift due to the change in the electronic environment at C16.
H17 ~4.2~4.2No significant change, indicating the macrolide core is intact.
H1' (Mycosamine) ~4.8~4.8No significant change, confirming the mycosamine moiety is unaffected.

Note: The exact chemical shifts can vary slightly depending on the specific solvent system, concentration, and temperature.

Alternative and Complementary Techniques

While NMR is the gold standard for this type of structural validation, other techniques can provide complementary information.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is essential to confirm the molecular formula of the product. The molecular weight of AME should correspond to the addition of a CH₂ group (14.02 Da) to the molecular weight of AmB.

  • Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can show the disappearance of the broad O-H stretch associated with the carboxylic acid and the appearance of a new C-O stretch for the ester, but it lacks the atomic-level detail of NMR.

The relationship between these techniques in a comprehensive validation strategy is illustrated below.

G cluster_primary Primary Method cluster_complementary Complementary Methods NMR NMR Spectroscopy (¹H, ¹³C, COSY, HSQC, HMBC) Validation Complete Structural Validation of AME NMR->Validation Definitive Covalent Structure MS Mass Spectrometry (HRMS) MS->Validation Confirms Molecular Formula FTIR FTIR Spectroscopy FTIR->Validation Confirms Functional Group Conversion

Caption: Relationship between primary and complementary analytical techniques.

Conclusion

The structural validation of Amphotericin B methyl ester is unequivocally achieved through a systematic, multi-dimensional NMR spectroscopy workflow. The key evidence for successful and selective esterification at the C16 position is the appearance of a new methyl singlet in the ¹H NMR spectrum, which shows a long-range HMBC correlation to the C16 carbonyl carbon. The minimal perturbation of chemical shifts throughout the rest of the macrolide ring and the mycosamine sugar provides strong, self-validating proof that the core structure of the parent molecule remains intact. When combined with mass spectrometry to confirm the molecular formula, this NMR-centric approach provides the highest level of confidence required for further drug development and biological evaluation of this important antifungal derivative.

References

  • Volmer, D. A., & Brombacher, S. (2000). Mass spectrometric characterization of the antifungal agent amphotericin B. Rapid communications in mass spectrometry, 14(5), 314-322.
  • Lancelin, J. M., & Beau, J. M. (1990). Complete 1H and 13C assignments of amphotericin B from 2D NMR experiments. Magnetic Resonance in Chemistry, 28(4), 362-367.
  • Baginski, M., & Czub, J. (2009). Amphotericin B and its new derivatives–mode of action. Current drug metabolism, 10(5), 459-469.

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Disposal of Amphotericin B, Methyl Ester, Hydrochloride

As a Senior Application Scientist, I understand that pioneering research involves not only the precise execution of experiments but also an unwavering commitment to safety and environmental stewardship. The handling and...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, I understand that pioneering research involves not only the precise execution of experiments but also an unwavering commitment to safety and environmental stewardship. The handling and disposal of specialized chemical reagents like Amphotericin B, methyl ester, hydrochloride—a potent antifungal and antiviral compound used in cutting-edge research—demand rigorous adherence to established protocols.[1][2] This guide provides a comprehensive, step-by-step framework for its proper disposal, ensuring the safety of laboratory personnel and compliance with regulatory standards.

The procedures outlined here are grounded in the fundamental principle that all chemical waste must be managed in a way that minimizes risk to human health and the environment. Therefore, this compound must never be disposed of via standard trash or sewer systems.[3][4][5]

Hazard Identification and Essential Safety Precautions

Before handling or disposing of Amphotericin B, methyl ester, hydrochloride, it is crucial to understand its associated hazards. This substance is physiologically active and must be handled with care.[6] It is classified as an irritant and can be harmful upon contact or inhalation.[7][8][9] The following table summarizes the key hazards and necessary protective measures.

Hazard CategoryDescriptionRequired Personal Protective Equipment (PPE)Immediate First Aid
Skin Irritation Causes skin irritation; harmful in contact with skin.[7][8]Nitrile or rubber gloves, lab coat, disposable gown.[7][9]Remove contaminated clothing. Wash affected skin thoroughly with soap and water.[7][10] If irritation persists, seek medical advice.[7]
Eye Irritation Causes serious eye irritation.[7][8]OSHA-approved safety glasses or chemical safety goggles.[9]Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[7] If irritation persists, seek medical attention.[7]
Respiratory Irritation May cause respiratory irritation; harmful if inhaled.[7][8]Use only in a well-ventilated area or under a chemical fume hood.[6][7] Avoid dust formation.[7][10]Move the person to fresh air. If breathing is difficult or you feel unwell, seek medical attention.[7][10]
Organ Toxicity May cause damage to organs through prolonged or repeated exposure.[6]Adhere to all recommended PPE and handling procedures to minimize exposure.In case of accidental exposure or if you feel unwell, seek immediate medical advice.[6]

Facilities storing or utilizing this material should be equipped with an eyewash station and a safety shower.[7]

Core Principles of Chemical Waste Management

Proper disposal is not merely a final step but an integral part of the experimental lifecycle. The management of Amphotericin B, methyl ester, hydrochloride waste must comply with federal and state regulations and be coordinated through your institution's Environmental Health & Safety (EHS) office.[11][12][13]

Causality of Waste Segregation: The primary reason for meticulous waste segregation is to prevent dangerous chemical reactions. Amphotericin B, methyl ester, hydrochloride is incompatible with strong oxidizing agents and strong bases.[9] Mixing incompatible waste streams can lead to exothermic reactions, gas generation, or fire, posing a significant risk within the laboratory.

The Satellite Accumulation Area (SAA): Regulations permit the temporary storage of chemical waste at or near its point of generation in what is known as a Satellite Accumulation Area (SAA).[11][14] This is typically a designated and labeled secondary containment bin within your lab. Key requirements for an SAA holding this waste include:

  • Secure Containment: The waste container must be in good condition, leak-proof, and made of a material compatible with the chemical.[5][11]

  • Proper Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Waste Amphotericin B, methyl ester, hydrochloride."[11][12] Do not use abbreviations or chemical formulas.[12]

  • Closed Containers: The container must be kept securely closed at all times, except when you are actively adding waste.[3][11]

Step-by-Step Disposal Protocols

The following protocols provide detailed methodologies for disposing of Amphotericin B, methyl ester, hydrochloride in its various forms.

Protocol 1: Disposal of Unused or Expired Solid Compound

This protocol applies to the original product container holding the pure, solid chemical.

  • Preparation: Ensure the container is securely capped. If the exterior is contaminated, wipe it down with a damp cloth, collecting the wipe as contaminated solid waste.

  • Labeling: Verify the original manufacturer's label is intact. Attach a "Hazardous Waste" label provided by your EHS office.[12] Fill out all required information, including the full chemical name, quantity, and laboratory contact details.[12]

  • Segregation and Storage: Place the labeled container in your designated SAA for solid chemical waste. Ensure it is segregated from incompatible materials.[11]

  • Pickup Request: Once the container is ready for disposal, or when your SAA is approaching its storage limit, submit a chemical waste pickup request to your institution's EHS office.[4][11][12]

Protocol 2: Disposal of Contaminated Solid Waste

This includes items such as gloves, weigh boats, pipette tips, and paper towels that have come into direct contact with the compound.

  • Waste Collection: Designate a specific, sturdy container for this waste stream, such as a pail lined with a clear plastic bag or a sealable bucket.[14]

  • Labeling: Label the container "Hazardous Waste" and list the contents as "Solid Waste contaminated with Amphotericin B, methyl ester, hydrochloride."[11][12]

  • Accumulation: Place all contaminated solid items directly into this container. Avoid raising dust when disposing of items contaminated with the powder.[7]

  • Final Disposal: When the container is full, securely seal the bag or container. Place it in your SAA and request a pickup from EHS.[14]

Protocol 3: Disposal of Liquid Solutions

This protocol covers aqueous or solvent-based solutions containing Amphotericin B, methyl ester, hydrochloride.

  • Waste Container: Use a dedicated, leak-proof, and chemically compatible container, preferably the original solvent bottle or a designated waste carboy.[11][14]

  • Labeling: Affix a "Hazardous Waste" label.[12] Crucially, you must list all chemical constituents with their estimated percentages (e.g., "Waste Amphotericin B, methyl ester, hydrochloride (0.1%), DMSO (99.9%)"). The total must equal 100%.[12]

  • Collection: Pour the waste solution carefully into the container, using a funnel to prevent spills. Do not leave the funnel in the container; cap it immediately after use.[11]

  • Storage and Pickup: Store the sealed container in secondary containment within your SAA.[3] Request a pickup from EHS when the container is approximately 90% full.[11]

Emergency Procedures: Spill Management

In the event of a spill, a swift and correct response is critical to ensuring safety. The following workflow provides a logical decision-making process.

Spill_Response_Workflow start Spill Occurs assess Assess Spill (Size, Location, Risk) start->assess decision Is the spill small, manageable, and contained? assess->decision evacuate Evacuate Immediate Area Alert Colleagues Contact EHS Immediately decision->evacuate No / Unsure don_ppe Don Appropriate PPE (Gloves, Goggles, Lab Coat) decision->don_ppe Yes contain Contain the Spill (Use absorbent pads for liquids) don_ppe->contain cleanup Clean Up Spill Material (Sweep solid, absorb liquid) contain->cleanup decontaminate Decontaminate Spill Area (Ventilate and wash site) cleanup->decontaminate package Package all contaminated materials (absorbents, PPE, etc.) decontaminate->package dispose Label as Hazardous Waste and place in SAA package->dispose

Caption: Decision workflow for responding to a chemical spill.

Small Spill Cleanup Protocol:
  • Alert & Secure: Notify personnel in the immediate area. Prevent access to the spill site.[7]

  • Ventilate: Ensure the area is well-ventilated.[7]

  • PPE: Wear two pairs of gloves, safety goggles, and a lab coat.[7]

  • Cleanup (Solid): Gently sweep up the powder, avoiding the creation of dust, and place it into a designated hazardous waste container.[7]

  • Cleanup (Liquid): Cover the spill with an inert absorbent material. Once absorbed, collect the material and place it into the hazardous waste container.[15]

  • Decontaminate: After the material is removed, decontaminate the spill surface with a suitable laboratory cleaner, and then wipe it down with water. Collect all cleaning materials as contaminated solid waste.[7]

  • Dispose: Seal and label the waste container and manage it according to Protocol 2.

  • Personal Hygiene: Remove and dispose of contaminated PPE. Wash hands thoroughly with soap and water.

References

  • Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Columbia Research. Retrieved from [Link]

  • Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Dartmouth Policy Portal. Retrieved from [Link]

  • University of Maryland, Baltimore. (2015, May 14). Disposal of Chemical Waste. UMB Policies and Procedures. Retrieved from [Link]

  • The Ohio State University. (n.d.). Chemical Waste Management Reference Guide. Environmental Health and Safety. Retrieved from [Link]

  • University of Iowa. (n.d.). Chemical Waste. Environmental Health & Safety. Retrieved from [Link]

  • BioWest. (2023, February 28). Safety data sheet of 'BioWest - Amphotericin B 100X - L0009'. BioWest. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety data sheet: Amphotericin B. Carl ROTH. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Amphotericin B. PubChem. Retrieved from [Link]

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  • University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. Retrieved from [Link]

  • Cellculture2. (2024, February 29). Eradication of fungus and mold contamination. Cellculture2. Retrieved from [Link]

  • National Center for Biotechnology Information. (2018, August 10). Evaluation of six decontamination procedures for isolation of Mycobacterium avium complex from avian feces. PMC. Retrieved from [Link]

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Handling

A Researcher's Guide to Safe Handling: Personal Protective Equipment for Amphotericin B, Methyl Ester, Hydrochloride

As a Senior Application Scientist, my primary goal is to empower your research by ensuring the highest standards of safety and operational excellence. This guide moves beyond a simple checklist to provide a comprehensive...

Author: BenchChem Technical Support Team. Date: February 2026

As a Senior Application Scientist, my primary goal is to empower your research by ensuring the highest standards of safety and operational excellence. This guide moves beyond a simple checklist to provide a comprehensive operational plan for handling Amphotericin B, methyl ester, hydrochloride. The protocols herein are designed as a self-validating system, grounded in the causality of chemical hazards and best practices for laboratory safety. We will explore not just what to wear, but why you're wearing it, ensuring you can work with confidence and security.

Understanding the Hazard: Why This Compound Demands Respect

Amphotericin B and its derivatives are potent, physiologically active compounds.[1] While specific safety data for the methyl ester hydrochloride derivative is limited, the parent compound, Amphotericin B, is well-characterized. We must, therefore, adopt precautions based on the known hazards of the parent compound, with the logical assumption that the derivative presents a similar, if not greater, risk profile.

The primary hazards associated with Amphotericin B powder are:

  • Skin Irritation: Causes skin irritation upon contact.[2][3][4]

  • Serious Eye Irritation: Poses a significant risk of serious damage if it comes into contact with the eyes.[2][3][4]

  • Respiratory Irritation: Inhalation of the dust can cause irritation to the respiratory tract.[2][3][4]

  • Target Organ Toxicity: Some toxicological data indicates that prolonged or repeated exposure may cause damage to organs.[1][5]

Furthermore, early development of the Amphotericin B methyl ester was reportedly halted due to observations of significant neurotoxicity.[6] This historical context is critical; it suggests a potential for hazards beyond those of the parent compound and underscores the necessity of stringent containment and protection.

The core principle of our safety plan is minimizing all potential routes of exposure : dermal (skin), ocular (eyes), and inhalation.

The Right Tool for the Job: Selecting Your Personal Protective Equipment

Personal Protective Equipment (PPE) is your last and most critical line of defense. Its selection is not arbitrary; it is a calculated response to the specific physical and chemical properties of the substance being handled. Engineering controls, such as working in a certified chemical fume hood or a ventilated balance enclosure, are the first line of defense and are considered mandatory when handling this powdered compound.[7]

The following table outlines the recommended PPE for different laboratory tasks involving Amphotericin B, methyl ester, hydrochloride.

TaskPrimary Engineering ControlGlovesGown/Lab CoatRespiratory ProtectionEye/Face Protection
Weighing Solid Powder Ventilated Balance Enclosure or Chemical Fume Hood2 pairs, chemotherapy-rated (ASTM D6978)Disposable, solid-front gown with tight cuffsFit-tested N95 respirator or higherSafety goggles and full-face shield
Reconstituting / Preparing Solutions Chemical Fume Hood2 pairs, chemotherapy-rated (ASTM D6978)Disposable, solid-front gown with tight cuffsNot required if handled exclusively within a certified fume hoodSafety goggles
Handling Dilute Solutions Standard Laboratory Bench (with caution)1 pair, nitrileStandard lab coatNot requiredSafety glasses with side shields
  • Double Gloving: When handling the potent powder, the outer glove provides primary protection. In the event of a minor splash or contamination, it can be removed and replaced without compromising the integrity of the inner glove, thus protecting the user.[7] Gloves should be chemotherapy-rated (tested against ASTM D6978 standard) as this provides a higher level of assurance against chemical permeation compared to standard examination gloves.[7]

  • Disposable Gown: A solid-front, disposable gown provides a barrier against airborne particles and potential splashes.[2] Unlike a standard lab coat, it offers more comprehensive coverage and is disposed of after the task, preventing the carry-over of contamination.

  • Respiratory Protection: The fine, lightweight nature of a powdered pharmaceutical ingredient makes it an inhalation hazard.[3] An N95 respirator is the minimum requirement to filter out these airborne particles.[7] This must be fit-tested to the individual user to ensure a proper seal.

  • Eye and Face Protection: When weighing powder, the combination of safety goggles and a full-face shield is crucial.[7] Goggles protect against particles that could travel around the edges of safety glasses, while the face shield offers a secondary barrier against any unexpected dispersal of the powder.

Procedural Guide: Donning and Doffing PPE

The sequence of putting on (donning) and taking off (doffing) PPE is as important as the equipment itself. An incorrect doffing procedure can lead to self-contamination.

  • Preparation: Enter the designated gowning area. Ensure all required PPE is available and has been inspected for defects.

  • Shoe Covers: Don the first pair of shoe covers. If a second pair is required by facility protocols, don it now.

  • Inner Gloves: Don the first pair of nitrile gloves.

  • Gown: Don the disposable gown, ensuring it is fully fastened in the back. Cuffs should be snug around the wrists.

  • Respirator: Don the fit-tested N95 respirator. Perform a seal check as per the manufacturer's instructions.

  • Eye & Face Protection: Don safety goggles, followed by the full-face shield.

  • Outer Gloves: Don the second pair of gloves, ensuring the cuffs are pulled up and over the cuffs of the gown. This creates a complete seal.

The principle of doffing is "dirty to dirty." The outside of your PPE is considered contaminated.

  • Initial Decontamination: In the work area, wipe down the outer gloves with a suitable decontaminating agent (e.g., 70% ethanol) and dispose of the wipe as hazardous waste.

  • Outer Gloves: Remove the outer pair of gloves by peeling them off without touching the outside surface with your bare skin. Dispose of them in the designated hazardous waste container.

  • Gown and Inner Gloves: Remove the gown and the inner pair of gloves together. Unfasten the gown. As you roll the gown forward and down your arms, peel the inner gloves off at the same time, trapping the gloves within the rolled-up gown. The contaminated outer surface is thus contained within the bundle. Dispose of immediately into the hazardous waste container.

  • Exit Anteroom: Exit the immediate work area and enter the designated doffing area.

  • Face/Eye Protection: Remove the face shield, followed by the goggles, handling them by the sides or straps. Place them in the designated area for decontamination.

  • Respirator: Remove the respirator without touching the front. Dispose of it.

  • Shoe Covers: Remove shoe covers.

  • Hand Hygiene: Immediately and thoroughly wash your hands with soap and water. [3]

Operational and Disposal Plans

A comprehensive safety plan extends beyond personal protection to include clear protocols for managing spills and disposing of waste.

Accidental spills should be handled immediately by trained personnel. A spill kit specifically for hazardous drugs should be readily available.[7]

  • Secure the Area: Immediately alert others in the vicinity. Restrict access to the spill area.

  • Don PPE: If not already wearing it, don the full PPE ensemble as described for handling powder, including double gloves, a disposable gown, a respirator, and full-face protection.

  • Contain the Spill (Powder): Gently cover the spill with absorbent pads or materials from the spill kit to prevent further aerosolization. Do not use a dry cloth or sweep , as this will generate dust.[3]

  • Clean the Spill: Working from the outside in, carefully collect the absorbent material and contaminated debris using a scoop or other tools from the kit. Place all materials into a designated hazardous waste bag.

  • Decontaminate the Surface: Once the bulk material is removed, decontaminate the surface area with a suitable cleaning agent, followed by 70% ethanol. All cleaning materials must be disposed of as hazardous waste.

  • Doff PPE: Carefully doff all PPE as described previously, placing it into the hazardous waste bag.

  • Report: Report the incident to the laboratory supervisor or safety officer.

All materials that come into contact with Amphotericin B, methyl ester, hydrochloride must be treated as hazardous chemical waste.[1][4]

  • Segregation: Establish a clearly labeled hazardous waste container in the immediate work area. This container should be dedicated to this waste stream.

  • Items for Disposal: The following items must be disposed of as hazardous waste:

    • All used PPE (gloves, gowns, respirator, shoe covers).

    • Contaminated consumables (weigh boats, pipette tips, centrifuge tubes).

    • Absorbent pads used to line the work surface.

    • Any material used for cleaning spills.

    • Empty stock vials and containers.

  • Container Management: Keep the hazardous waste container closed when not in use. Once full, it should be securely sealed and transported to the facility's central hazardous waste accumulation area for collection by a certified disposal company.[4]

Visual Workflows

To further clarify these critical processes, the following diagrams illustrate the logical flow of key safety protocols.

PPE_Selection cluster_0 Risk Assessment cluster_1 Engineering Controls Task Identify Task (e.g., Weighing Powder) EngControl Use Primary Control (e.g., Fume Hood) Task->EngControl Mandatory First Step Gloves Gloves (Double Pair, Chemo-Rated) Gown Gown (Disposable, Solid Front) Resp Respirator (Fit-Tested N95) Eye Eye/Face Protection (Goggles + Face Shield)

Caption: PPE selection workflow based on task risk assessment.

Spill_Response Start Spill Occurs Secure 1. Secure Area Alert Others Start->Secure DonPPE 2. Don Full PPE Secure->DonPPE Contain 3. Gently Cover Spill (No Dry Wiping) DonPPE->Contain Clean 4. Collect Debris (Outside-In) Contain->Clean Decon 5. Decontaminate Surface Clean->Decon Dispose 6. Dispose of all materials as Hazardous Waste Decon->Dispose Doff 7. Doff PPE Correctly Dispose->Doff End Report Incident Doff->End Waste_Disposal cluster_0 Point of Generation (In the Hood) cluster_1 Facility Waste Management PPE Used PPE WasteBin Designated Hazardous Waste Bin PPE->WasteBin Consumables Contaminated Consumables Consumables->WasteBin Vials Empty Stock Vials Vials->WasteBin Seal Seal Container When Full WasteBin->Seal Transport Transport to Central Accumulation Area Seal->Transport Collection Collection by Certified Disposal Vendor Transport->Collection

Caption: Waste stream pathway from the lab bench to final disposal.

References

  • Material Safety Data Sheet - Amphotericin B. Cole-Parmer. Available at: [Link]

  • Safety Data Sheet: Amphotericin B. Carl ROTH. Available at: [Link]

  • Amphotericin B side effects and toxicity. Medwave. Available at: [Link]

  • Amphotericin B Side Effects: Common, Severe, Long Term. Drugs.com. Available at: [Link]

  • What are the side effects of Amphotericin B?. Patsnap Synapse. Available at: [Link]

  • Safety Data Sheet: Amphotericin B, Plant Culture Tested. ChemScience. Available at: [Link]

  • Amphotericin B - Safety Data Sheet. Duchefa Biochemie. Available at: [Link]

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